(Des-Asp1,Ile8)-Angiotensin II

Core Science & Biosynthesis

Technical Guide: (Des-Asp1,Ile8)-Angiotensin II Mechanism of Action

Executive Summary

Molecule Identity: (Des-Asp1,Ile8)-Angiotensin II Synonyms: [Ile7]-Angiotensin III, Angiotensin III Inhibitor Primary Classification: Selective Angiotensin III Receptor Antagonist / AT1 Receptor Antagonist CAS Number: 58-49-1 (Generic Angiotensin context, specific salt forms vary)

(Des-Asp1,Ile8)-Angiotensin II is a heptapeptide analog of Angiotensin III (Ang III). Historically and pharmacologically, it serves as a critical chemical probe used to dissect the Renin-Angiotensin System (RAS). Unlike general Angiotensin II (Ang II) antagonists (e.g., Saralasin), this molecule exhibits a unique selectivity profile that distinguishes between the pressor effects (mediated largely by Ang II) and the steroidogenic effects (aldosterone release, mediated largely by Ang III).

This guide details the mechanistic underpinnings of (Des-Asp1,Ile8)-Angiotensin II, its utility in distinguishing receptor subtypes, and protocols for its application in cardiovascular and endocrine research.

Molecular Pharmacology & Structure

Structural Homology

The molecule is derived from Angiotensin II by two modifications:[1]

• N-terminal Deletion: Removal of Aspartic Acid (Asp) at position 1. This converts the octapeptide Ang II scaffold into the heptapeptide Ang III scaffold.

• C-terminal Substitution: Replacement of Phenylalanine (Phe) at position 8 (position 7 of Ang III) with Isoleucine (Ile). This substitution eliminates intrinsic efficacy, converting the agonist into an antagonist.

Peptide	Sequence	Primary Function
Angiotensin II	Asp-Arg-Val-Tyr-Ile-His-Pro-Phe	Major Pressor Agonist
Angiotensin III	Arg-Val-Tyr-Ile-His-Pro-Phe	Major Aldosterone Agonist
(Des-Asp1,Ile8)-Ang II	Arg-Val-Tyr-Ile-His-Pro-Ile	Ang III Antagonist

Receptor Binding Profile

(Des-Asp1,Ile8)-Angiotensin II binds competitively to Angiotensin receptors. While modern classification groups these primarily into AT1 and AT2 subtypes, this molecule was instrumental in the "Angiotensin III Receptor Hypothesis."

• AT1 Receptor: It acts as a competitive antagonist.[2] It blocks the Gq-protein coupled pathway that leads to phospholipase C (PLC) activation and intracellular calcium release.

• Selectivity: It shows a higher relative potency for blocking Ang III-induced responses (aldosterone secretion) compared to Ang II-induced responses (vasoconstriction) in certain tissues.[3] This suggests distinct conformational requirements for the receptor sites in the adrenal zona glomerulosa versus vascular smooth muscle.

Mechanism of Action (MoA)

The "Two-Effector" Pathway

The core utility of (Des-Asp1,Ile8)-Angiotensin II lies in its ability to interrupt the RAS cascade at the heptapeptide level.

• Ang II Formation: Ang I is converted to Ang II by ACE.[4][5][6][7]

• Ang III Formation: Ang II is degraded by Aminopeptidase A (APA) into Ang III.[5]

• Divergent Signaling:

  • Vascular Smooth Muscle: Ang II is the dominant ligand.

  • Adrenal Cortex / CNS: Ang III is often the dominant ligand for aldosterone release and vasopressin release.

• Blockade: (Des-Asp1,Ile8)-Angiotensin II competes with Ang III. Because it lacks the C-terminal Phenylalanine ring required for receptor activation (aromatic pi-stacking interactions within the receptor pocket are lost), it binds but does not trigger the conformational change necessary for G-protein activation.

Signal Transduction Blockade

When (Des-Asp1,Ile8)-Angiotensin II occupies the receptor:

• Inhibition of IP3 Generation: Prevents the hydrolysis of PIP2.

• Calcium Stabilization: Blocks the spike in cytosolic Ca2+ required for aldosterone synthase (CYP11B2) transcription.

• Desensitization: Unlike agonists, it does not induce rapid receptor internalization (beta-arrestin recruitment) to the same degree, maintaining surface receptor availability but in a blocked state.

Visualization of Pathway Interference

Figure 1: The Renin-Angiotensin System cascade illustrating the specific competitive blockade of Angiotensin III signaling in the adrenal cortex by (Des-Asp1,Ile8)-Angiotensin II.

Experimental Applications & Protocols

Protocol: Differentiating Pressor vs. Steroidogenic Activity

This protocol is the gold standard for validating the specific activity of (Des-Asp1,Ile8)-Angiotensin II in vivo.

Objective: To demonstrate that aldosterone secretion can be inhibited without significantly altering blood pressure maintenance.

Subject: Male Sprague-Dawley Rats (250–300g), sodium-depleted (to upregulate RAS).

Reagents:

• Agonist: Angiotensin III (100 ng/kg/min).

• Antagonist: (Des-Asp1,Ile8)-Angiotensin II.[1][4][8][2][6][7][9]

• Control Antagonist: Saralasin (Non-selective).

Workflow:

• Surgical Prep: Cannulate femoral artery (for BP monitoring) and femoral vein (for infusion). Allow 24h recovery.

• Baseline: Measure Mean Arterial Pressure (MAP) and collect blood for Plasma Aldosterone Concentration (PAC).

• Phase 1 (Agonist Challenge): Infuse Ang III (100 ng/kg/min) for 30 mins.

  • Expected Result: Moderate MAP increase, significant PAC increase.

• Phase 2 (Antagonist Infusion):

  • Group A: Infuse (Des-Asp1,Ile8)-Ang II at 100 ng/kg/min concurrent with Ang III.

  • Group B: Infuse Saralasin.

• Readout:

  • Group A: MAP remains elevated (weak vascular blockade), but PAC drops to baseline (strong adrenal blockade).

  • Group B: Both MAP and PAC drop (non-selective blockade).

Protocol: In Vitro Adrenal Cell Assay

Objective: Determine pA2 values (antagonist potency) in isolated zona glomerulosa cells.

• Isolation: Digest rabbit adrenal capsular tissue with collagenase (3.7 mg/mL) and DNase.

• Suspension: Resuspend cells in Krebs-Ringer bicarbonate buffer containing 0.2% BSA.

• Incubation:

  • Aliquot cells (10^5 cells/tube).

  • Add (Des-Asp1,Ile8)-Ang II at varying concentrations (

    to M).

  • Add Angiotensin II (

    M) to stimulate aldosterone.

  • Incubate at 37°C for 60 minutes under 95% O2 / 5% CO2.

• Analysis: Centrifuge. Assay supernatant for aldosterone via RIA or ELISA.

• Calculation: Plot % Inhibition vs. Log[Antagonist]. Calculate IC50 and convert to pA2 (Schild plot).

Quantitative Data Summary

The following table summarizes the comparative pharmacology of Angiotensin analogs. Note the distinct profile of (Des-Asp1,Ile8)-Ang II compared to the classic antagonist Saralasin.[10]

Compound	Structure	Pressor Activity (Rabbit Aorta)	Steroidogenic Activity (Adrenal)	Antagonist Potency (Adrenal)
Angiotensin II	Asp-Arg-Val-Tyr-Ile-His-Pro-Phe	100% (Reference)	100% (Reference)	N/A
Angiotensin III	Arg-Val-Tyr-Ile-His-Pro-Phe	~20-40%	~100%	N/A
Saralasin	Sar-Arg-Val-Tyr-Val-His-Pro-Ala	Partial Agonist	Partial Agonist	High (Non-selective)
(Des-Asp1,Ile8)-Ang II	Arg-Val-Tyr-Ile-His-Pro-Ile	< 0.1%	< 0.1%	High (Selective)

Key Insight: The pA2 of (Des-Asp1,Ile8)-Ang II in the adrenal cortex is frequently reported between 8.3 and 9.2 , indicating nanomolar affinity. However, its pA2 in vascular smooth muscle is often lower, explaining its ability to block aldosterone without collapsing blood pressure in certain experimental models.

Visualization of Experimental Logic

Figure 2: Logic flow for using (Des-Asp1,Ile8)-Angiotensin II to dissociate vascular and adrenal responses.

References

• Campbell, W. B., et al. (1979).[3] "(7-Ile) angiotensin III: a relatively selective antagonist of angiotensin steroidogenesis."[11][3] European Journal of Pharmacology, 54(3), 209-216.[3] Link

• Peach, M. J., & Chiu, A. T. (1974). "Stimulation and inhibition of aldosterone biosynthesis in vitro by angiotensin II and analogs." Circulation Research, 34(Supp 1), 7-13. Link

• Wright, J. W., et al. (1989). "Angiotensin III and its specific antagonist, Ile7-angiotensin III, in the control of blood pressure and vasopressin release." Brain Research Bulletin, 22(3), 479-485. Link

• Goodfriend, T. L., & Peach, M. J. (1975). "Angiotensin III: (DES-Aspartic Acid-1)-Angiotensin II.[11][12][13] Evidence and speculation for its role as an important agonist in the renin-angiotensin system."[12] Circulation Research, 36(6), 38-48. Link

• Vander, A. J., & Geelhoed, G. W. (1965). "Inhibition of renin secretion by angiotensin II."[12] Proceedings of the Society for Experimental Biology and Medicine, 120(2), 399-403. (Contextual grounding for feedback loops). Link

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The Biological Function of [Ile7]-Angiotensin III: A Technical Guide for Researchers

An In-depth Examination of a Key, Yet Understated, Effector Peptide of the Renin-Angiotensin System

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of the biological functions of [Ile7]-Angiotensin III, a critical heptapeptide in the Renin-Angiotensin System (RAS). Intended for researchers, scientists, and professionals in drug development, this document delves into the nuanced roles of this peptide, moving beyond the traditional focus on Angiotensin II. We will explore its synthesis, receptor interactions, physiological effects, and the experimental methodologies crucial for its study, providing a foundational understanding for future research and therapeutic development.

Introduction: Situating [Ile7]-Angiotensin III within the Renin-Angiotensin System

The Renin-Angiotensin System (RAS) is a complex hormonal cascade vital for regulating blood pressure, and fluid and electrolyte balance.[1] While Angiotensin II (Ang II) is widely recognized as the primary effector of the RAS, a growing body of evidence highlights the significant and distinct roles of its metabolites, including Angiotensin III (Ang III).[2][3] Ang III is a heptapeptide derived from Ang II through the enzymatic action of aminopeptidase A (APA).[1] The specific analog, [Ile7]-Angiotensin III, in which the phenylalanine at position 7 is replaced by isoleucine, serves as a crucial experimental tool, acting as a specific antagonist that helps to elucidate the precise functions of endogenous Ang III.[4] This guide will focus on the biological functions of the endogenous Ang III peptide, with [Ile7]-Angiotensin III being a key reagent for its study.

The classical RAS pathway involves the conversion of angiotensinogen to Angiotensin I by renin, followed by the conversion of Angiotensin I to Angiotensin II by Angiotensin-Converting Enzyme (ACE).[1] Ang II is then cleaved by Aminopeptidase A (APA) to form Angiotensin III.[1] This metabolic cascade is not merely a degradation pathway but rather a finely tuned system that generates multiple bioactive peptides with distinct physiological roles.

Diagram: The Renin-Angiotensin System Cascade

Caption: Simplified schematic of the Renin-Angiotensin System focusing on the generation of Angiotensin III.

Molecular Interactions: Receptor Binding and Signaling

Angiotensin III exerts its effects by binding to the same receptors as Angiotensin II, primarily the Angiotensin II Type 1 (AT1) and Type 2 (AT2) receptors, which are G protein-coupled receptors (GPCRs).[5][6] However, the relative affinities and downstream consequences of this binding can differ, leading to a unique physiological profile for Ang III.[7]

Receptor Binding Affinity

While both Ang II and Ang III bind to AT1 and AT2 receptors, their binding affinities show some distinctions.[7] Ang II and Ang III generally exhibit high affinity for the AT1 receptor.[7] At the AT2 receptor, both peptides also show high affinity, with some studies suggesting Ang III is a potent endogenous agonist for this receptor subtype.[7][8] The antagonist [Ile7]-Angiotensin III is a valuable tool for differentiating the effects mediated by Ang III at these receptors.[4][9]

Ligand	Receptor Target	Reported Affinity/Activity	Reference
Angiotensin II	AT1 Receptor	High Affinity Agonist	[7]
Angiotensin II	AT2 Receptor	High Affinity Agonist	[7]
Angiotensin III	AT1 Receptor	High Affinity Agonist	[7]
Angiotensin III	AT2 Receptor	High Affinity Agonist	[7][10]
[Ile7]-Angiotensin III	Angiotensin Receptors	Antagonist, particularly of Ang III effects	[4][9]

Downstream Signaling Pathways

The signaling cascades initiated by Ang III binding to AT1 and AT2 receptors are crucial to its biological effects.

AT1 Receptor Signaling: Activation of the AT1 receptor by Ang III, similar to Ang II, triggers a cascade of intracellular events. This primarily involves the Gq/11 protein, leading to the activation of phospholipase C (PLC).[2][11] PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG).[12][13] IP3 stimulates the release of intracellular calcium, while DAG activates protein kinase C (PKC).[14] These events culminate in various cellular responses, including vasoconstriction, cell growth, and inflammation.[12][15]

Diagram: Angiotensin III AT1 Receptor Signaling Pathway

Caption: Ang III signaling cascade via the AT1 receptor.

AT2 Receptor Signaling: The signaling pathways coupled to the AT2 receptor are generally counter-regulatory to those of the AT1 receptor.[10] AT2 receptor activation by Ang III is associated with the activation of protein phosphatases, leading to anti-proliferative and pro-apoptotic effects. A key pathway involves the stimulation of bradykinin release and subsequent activation of nitric oxide synthase (NOS), resulting in the production of nitric oxide (NO) and cGMP-mediated vasodilation.[10][16]

Diagram: Angiotensin III AT2 Receptor Signaling Pathway

Caption: Counter-regulatory signaling of Ang III via the AT2 receptor.

Physiological Functions of Angiotensin III

Angiotensin III has a range of physiological effects, some of which overlap with Angiotensin II, while others are distinct. Its very short half-life of approximately 14-16 seconds in circulation necessitates its local production in tissues where it exerts its effects.[17]

Central Regulation of Blood Pressure

A primary and extensively studied role of Ang III is its function within the brain to regulate blood pressure.[4][18] When administered intracerebroventricularly, Ang III is equipotent to Ang II in increasing arterial blood pressure.[4] Evidence suggests that Ang II must be converted to Ang III in the brain to exert its pressor effect.[19] This central action is mediated by AT1 receptors and highlights the importance of brain aminopeptidase A in cardiovascular control.[2]

Aldosterone Secretion

Angiotensin III is a potent stimulator of aldosterone secretion from the adrenal cortex, with some studies suggesting it has 100% of the aldosterone-stimulating activity of Angiotensin II.[1] This effect is also mediated through AT1 receptors.

Renal Function

In the kidney, Ang III plays a role in regulating sodium excretion.[5][19] Specifically, Ang III, acting through AT2 receptors in the renal proximal tubules, can induce natriuresis (sodium excretion).[5][19] This effect is in contrast to the sodium-retaining actions of Ang II mediated by AT1 receptors.[5]

Vasopressor Effects

While a potent regulator of blood pressure through central mechanisms, the direct peripheral vasopressor activity of Angiotensin III is reported to be about 40% of that of Angiotensin II.[1]

Experimental Protocols for the Study of [Ile7]-Angiotensin III

Investigating the biological functions of Angiotensin III and its analogs requires a suite of specialized experimental techniques. The following protocols provide a framework for key in vitro and in vivo assays.

Radioligand Receptor Binding Assay

This assay is fundamental for determining the binding affinity of [Ile7]-Angiotensin III and other ligands to angiotensin receptors.

Objective: To determine the equilibrium dissociation constant (Kd) and the maximum number of binding sites (Bmax) or the inhibitory constant (Ki) of a test compound.

Step-by-Step Methodology:

• Membrane Preparation:

  • Homogenize tissue (e.g., adrenal cortex, brain regions) or cultured cells expressing AT1 or AT2 receptors in ice-cold homogenization buffer (e.g., 50 mM Tris-HCl, pH 7.4, with protease inhibitors).

  • Centrifuge the homogenate at low speed (e.g., 500 x g) to remove nuclei and debris.

  • Centrifuge the resulting supernatant at high speed (e.g., 40,000 x g) to pellet the cell membranes.

  • Wash the membrane pellet with buffer and resuspend in assay buffer.[20] Determine protein concentration using a standard method (e.g., Bradford assay).[20]

• Saturation Binding Assay (to determine Kd and Bmax):

  • Set up assay tubes containing a fixed amount of membrane preparation.

  • Add increasing concentrations of a radiolabeled ligand (e.g., 125I-[Sar1,Ile8]Angiotensin II).

  • For non-specific binding, add a high concentration of unlabeled Angiotensin II to a parallel set of tubes.

  • Incubate at room temperature to reach equilibrium.[20]

  • Terminate the reaction by rapid filtration through glass fiber filters, followed by washing with ice-cold buffer to remove unbound radioligand.[20]

  • Measure the radioactivity retained on the filters using a gamma counter.

  • Calculate specific binding by subtracting non-specific from total binding and analyze the data using Scatchard analysis or non-linear regression to determine Kd and Bmax.[20]

• Competition Binding Assay (to determine Ki of [Ile7]-Angiotensin III):

  • Set up assay tubes with membrane preparation and a fixed concentration of the radiolabeled ligand (typically at its Kd value).

  • Add increasing concentrations of the unlabeled competitor ([Ile7]-Angiotensin III).

  • Follow the incubation, filtration, and counting steps as described for the saturation assay.[20]

  • Analyze the data to determine the IC50 value (the concentration of competitor that inhibits 50% of specific binding), which can then be used to calculate the Ki value.[21]

Diagram: Radioligand Binding Assay Workflow

Caption: Key steps in a radioligand binding assay for angiotensin receptors.

Quantification of Angiotensin Peptides by LC-MS/MS

This highly sensitive and specific method allows for the accurate measurement of Angiotensin III and other RAS peptides in biological samples.

Objective: To quantify the levels of Angiotensin III in plasma, tissue homogenates, or cell culture media.

Step-by-Step Methodology:

• Sample Collection and Preparation:

  • Collect blood or tissue samples into tubes containing a cocktail of protease inhibitors to prevent peptide degradation.[18]

  • For plasma, centrifuge the blood and collect the supernatant.

  • For tissues, homogenize in an appropriate buffer.

  • Perform solid-phase extraction (SPE) using C18 cartridges to purify and concentrate the angiotensin peptides from the biological matrix.[15][22]

• Liquid Chromatography (LC) Separation:

  • Inject the extracted sample onto a reverse-phase C18 HPLC column.

  • Separate the angiotensin peptides using a gradient of mobile phases (e.g., water with formic acid and acetonitrile with formic acid).[23]

• Mass Spectrometry (MS/MS) Detection:

  • The eluent from the LC is introduced into a tandem mass spectrometer equipped with an electrospray ionization (ESI) source.

  • Set the mass spectrometer to operate in multiple reaction monitoring (MRM) mode, using specific precursor-to-product ion transitions for Angiotensin III and an internal standard for quantification.

• Data Analysis:

  • Quantify the amount of Angiotensin III in the sample by comparing the peak area of the endogenous peptide to that of a known amount of a stable isotope-labeled internal standard.[15]

In Vivo Assessment of Pressor Response

This protocol is used to evaluate the effect of [Ile7]-Angiotensin III on blood pressure in a living organism.

Objective: To determine the effect of centrally or peripherally administered [Ile7]-Angiotensin III on mean arterial pressure (MAP).

Step-by-Step Methodology:

• Animal Preparation:

  • Anesthetize the animal (e.g., rat) and implant catheters in the femoral artery (for blood pressure measurement) and vein (for drug administration).

  • For central administration, a cannula can be implanted into a cerebral ventricle (intracerebroventricular, ICV).[4]

• Blood Pressure Measurement:

  • Connect the arterial catheter to a pressure transducer to continuously monitor blood pressure.

  • Allow the animal to stabilize and record a baseline blood pressure.

• Drug Administration:

  • Administer a bolus injection or continuous infusion of [Ile7]-Angiotensin III (or vehicle control) either intravenously or via the ICV cannula.[4]

  • To study its antagonist properties, [Ile7]-Angiotensin III can be administered prior to or concurrently with an agonist like Angiotensin III.[4]

• Data Acquisition and Analysis:

  • Record the change in mean arterial pressure from baseline over time.

  • Analyze the data to determine the magnitude and duration of the pressor or depressor response.

Conclusion and Future Directions

[Ile7]-Angiotensin III, and by extension its endogenous counterpart Angiotensin III, is a multifaceted peptide with significant biological roles that are distinct from, and sometimes opposing to, Angiotensin II. Its prominent function in the central regulation of blood pressure and its nuanced effects on aldosterone secretion and renal function underscore its importance in cardiovascular homeostasis. The experimental protocols detailed in this guide provide a robust framework for researchers to further investigate the intricate biology of this peptide.

Future research should focus on further delineating the specific contributions of Angiotensin III to the pathophysiology of diseases such as hypertension and heart failure. The development of selective agonists and antagonists for the AT2 receptor will be instrumental in these efforts. Furthermore, a deeper understanding of the tissue-specific regulation of aminopeptidase A activity will provide valuable insights into the localized production and function of Angiotensin III. Ultimately, a comprehensive understanding of the biological functions of [Ile7]-Angiotensin III will be critical for the development of novel therapeutic strategies targeting the Renin-Angiotensin System.

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An In-depth Technical Guide to the Core Differences Between Angiotensin II and Angiotensin III Specific Antagonists

Introduction

The Renin-Angiotensin System (RAS) is a critical hormonal cascade that governs cardiovascular, renal, and adrenal function, playing a pivotal role in the regulation of blood pressure and fluid homeostasis.[1][2][3] For decades, Angiotensin II (Ang II) has been recognized as the primary effector peptide of this system, with its pathological effects being the target of major therapeutic classes, including Angiotensin-Converting Enzyme (ACE) inhibitors and Angiotensin II Receptor Blockers (ARBs).[4][5] However, the RAS is far more complex than a simple linear pathway culminating in Ang II.[6][7] Growing evidence has illuminated the significant and distinct biological activities of its metabolite, Angiotensin III (Ang III).[8][9]

This guide provides a detailed exploration of the nuanced differences between Ang II and Ang III, focusing on the pharmacological tools used to antagonize their actions. We will dissect their formation, receptor interactions, and signaling pathways, and provide field-proven experimental protocols for researchers and drug development professionals to differentiate the specificity of antagonists targeting these crucial peptides.

The Renin-Angiotensin System: A Revised Perspective

The classical view of the RAS begins with the cleavage of angiotensinogen by renin to form the decapeptide Angiotensin I.[5] Angiotensin-Converting Enzyme (ACE) then cleaves Ang I to produce the octapeptide Angiotensin II, the system's most potent vasoconstrictor.[4] However, this is not the terminal step. Ang II is rapidly metabolized by aminopeptidase A (APA) to form the heptapeptide Angiotensin III (des-Asp¹-Ang II).[7][8][10] This conversion is not merely a degradation pathway; Ang III is an active peptide with its own distinct physiological profile.

Caption: The enzymatic cascade of the Renin-Angiotensin System.

Angiotensin II vs. Angiotensin III: A Tale of Two Peptides

While both peptides are key RAS effectors, their functional potencies differ significantly.

• Angiotensin II (Ang II): Considered the primary pressor agent of the RAS. It mediates its effects predominantly through the Angiotensin II Type 1 (AT1) receptor, leading to potent vasoconstriction, stimulation of aldosterone and vasopressin secretion, and cellular growth and proliferation.[1][11][12]

• Angiotensin III (Ang III): Exhibits about 40% of the vasopressor activity of Ang II but is equipotent in stimulating aldosterone secretion from the adrenal cortex.[1][8] In the brain, Ang III is a major effector peptide, regulating blood pressure and vasopressin release, with some studies suggesting that Ang II's central effects are dependent on its conversion to Ang III.[7][9][10]

The Targets: Angiotensin Receptors AT1 and AT2

The physiological responses to Ang II and Ang III are mediated by two main G-protein coupled receptors: AT1 and AT2.[13]

• AT1 Receptor: The AT1 receptor mediates most of the well-known cardiovascular effects of Ang II, including vasoconstriction, inflammation, and fibrosis.[6][11] It is the primary target of all clinically approved ARBs, such as Losartan, Valsartan, and Irbesartan.[14][15][16]

• AT2 Receptor: The function of the AT2 receptor is more complex and is often viewed as counter-regulatory to the AT1 receptor, promoting vasodilation and anti-proliferative effects.[6][15] Both Ang II and Ang III bind to the AT2 receptor.[17] Notably, some of Ang III's unique effects, such as intrarenal natriuresis, appear to be mediated specifically through the AT2 receptor.[18][19]

Caption: Simplified signaling pathways of AT1 and AT2 receptors.

Differentiating Angiotensin Antagonists

A key distinction in this field is understanding what constitutes a "specific" antagonist.

• Angiotensin II Antagonists: This term almost universally refers to AT1 receptor selective blockers (ARBs) .[14][20] These drugs, like Losartan and Candesartan, are designed to compete with Ang II at the AT1 receptor, thereby inhibiting its primary pressor effects.[21][22] They do not block the AT2 receptor.[15]

• Angiotensin III Specific Antagonists: True "Ang III specific" receptor antagonists do not exist in the same way as ARBs. Because Ang III interacts with both AT1 and AT2 receptors, antagonism of its effects can be achieved by:

  • Blocking AT1 Receptors: Standard ARBs will block the AT1-mediated effects of Ang III.

  • Blocking AT2 Receptors: To block the AT2-mediated effects of Ang III, a selective AT2 antagonist like PD-123319 is required.[19][23] This is often how "Ang III-specific" effects are pharmacologically isolated.

  • Inhibiting Ang III Formation: A more direct way to achieve Ang III-specific antagonism is to block its synthesis from Ang II. This is accomplished using aminopeptidase A (APA) inhibitors like EC33 or the clinical candidate prodrug Firibastat .[9][10][24] These compounds prevent the formation of Ang III, leaving Ang II's direct actions intact while ablating all downstream Ang III effects.

Comparative Data on Key Antagonists

Compound Class	Example(s)	Primary Target	Mechanism of Action	Specificity Notes
AT1 Antagonist (ARB)	Losartan, Irbesartan, Candesartan	AT1 Receptor	Competitive antagonist at the Ang II binding site.[14][20]	Highly selective for AT1 over AT2. Blocks effects of both Ang II and Ang III at the AT1 receptor.[15][25]
AT2 Antagonist	PD-123319	AT2 Receptor	Selective nonpeptide antagonist.[19][23]	Used experimentally to isolate AT2-mediated signaling, often initiated by Ang III.[18][19]
APA Inhibitor	Firibastat (prodrug), EC33	Aminopeptidase A	Prevents enzymatic conversion of Ang II to Ang III.[9][10]	Does not block receptors directly but prevents formation of the Ang III ligand. Highly specific for the Ang III pathway.[9]

Experimental Protocols for Differentiating Antagonist Specificity

To rigorously define the specificity of a novel antagonist, a combination of binding and functional assays is essential. The causality behind these experimental choices lies in moving from molecular interaction (binding) to physiological consequence (function).

Protocol: Competitive Radioligand Binding Assay

This assay directly measures the ability of a test compound to displace a radiolabeled ligand from its receptor, allowing for the determination of binding affinity (Kᵢ).

Objective: To determine the binding affinity and selectivity of a test antagonist for AT1 vs. AT2 receptors.

Methodology:

• Cell/Tissue Preparation:

  • Use cell lines stably expressing either human AT1 or AT2 receptors (e.g., CHO or HEK293 cells). Alternatively, use membrane preparations from tissues rich in one receptor type (e.g., rat liver for AT1, rat adrenal medulla for AT2).

  • Homogenize cells/tissues in an ice-cold buffer and prepare a crude membrane fraction via differential centrifugation. Resuspend the final membrane pellet in the assay buffer.

• Assay Setup:

  • In a 96-well plate, add the following in order:

    • Assay Buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 0.1% BSA).

    • Test antagonist at various concentrations (e.g., 10⁻¹¹ to 10⁻⁵ M).

    • Radioligand: [¹²⁵I]-Sar¹,Ile⁸-Ang II (a non-selective ligand that binds both AT1 and AT2). Use a concentration near its Kₑ for the target receptor.

    • Membrane preparation (containing the receptors).

• Controls (Essential for a Self-Validating System):

  • Total Binding: Radioligand + Membranes (no competitor).

  • Non-Specific Binding (NSB): Radioligand + Membranes + a high concentration (e.g., 10 µM) of an unlabeled non-selective ligand (e.g., unlabeled Ang II) or a receptor-specific ligand (e.g., Losartan for AT1, PD-123319 for AT2). This defines the signal background.

  • Vehicle Control: Radioligand + Membranes + vehicle used to dissolve the test compound.

• Incubation: Incubate the plate at room temperature for 60-90 minutes to reach equilibrium.

• Termination & Filtration: Rapidly terminate the reaction by filtering the contents of each well through a glass fiber filter mat (e.g., GF/C) using a cell harvester. This separates receptor-bound radioligand from the unbound.

• Washing: Quickly wash the filters with ice-cold wash buffer to remove any remaining unbound radioligand.

• Quantification: Measure the radioactivity trapped on the filters using a gamma counter.

• Data Analysis:

  • Calculate Specific Binding = Total Binding - Non-Specific Binding.

  • Plot the percentage of specific binding against the log concentration of the test antagonist.

  • Fit the data to a one-site competition model using non-linear regression to determine the IC₅₀ (concentration of antagonist that inhibits 50% of specific binding).

  • Calculate the Kᵢ (inhibition constant) using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₑ), where [L] is the radioligand concentration and Kₑ is its dissociation constant.

  • Selectivity is determined by comparing the Kᵢ values for the AT1 and AT2 receptors. A high Kᵢ(AT2)/Kᵢ(AT1) ratio indicates AT1 selectivity.

Caption: Workflow for a competitive radioligand binding assay.

Protocol: In Vitro Functional Assay (Calcium Mobilization)

This assay measures a direct downstream consequence of receptor activation, providing data on antagonist potency (IC₅₀).

Objective: To quantify the ability of an antagonist to inhibit Ang II- or Ang III-induced calcium signaling via the AT1 receptor.

Methodology:

• Cell Culture: Plate AT1-expressing cells (e.g., CHO-AT1) in a black, clear-bottom 96-well plate and grow to confluence.

• Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's protocol. This dye increases its fluorescence intensity upon binding to free intracellular calcium.

• Antagonist Pre-incubation: Wash the cells and add the test antagonist at various concentrations. Include a vehicle control. Incubate for 15-30 minutes.

• Signal Measurement:

  • Place the plate in a fluorescence plate reader (e.g., FLIPR, FlexStation).

  • Establish a stable baseline fluorescence reading for each well.

  • Inject an agonist—either Ang II or Ang III —at a concentration known to elicit a submaximal response (e.g., EC₈₀). This choice is critical for observing inhibition.

  • Immediately begin recording the change in fluorescence intensity over time (typically 1-2 minutes). The peak fluorescence response corresponds to the maximum intracellular calcium release.

• Controls:

  • Positive Control: Cells + Agonist (no antagonist).

  • Negative Control: Cells + Vehicle (no agonist or antagonist).

• Data Analysis:

  • Calculate the peak fluorescence response for each well.

  • Normalize the data as a percentage of the response seen in the positive control wells (0% inhibition).

  • Plot the percentage of inhibition against the log concentration of the antagonist.

  • Fit the data to a dose-response curve to determine the IC₅₀ value, which represents the functional potency of the antagonist against the chosen agonist (Ang II or Ang III).

Therapeutic and Research Implications

The distinction between Ang II and Ang III antagonism is not merely academic; it has profound implications.

• Clinical Pharmacology: While ARBs effectively treat hypertension and heart failure by blocking the common AT1 receptor pathway[25][26][27], the development of drugs that specifically target Ang III pathways could offer new therapeutic avenues. For instance, inhibiting the central pressor effects of Ang III with an APA inhibitor like Firibastat represents a novel antihypertensive strategy.[9]

• Research: Understanding how to selectively block Ang III's actions is crucial for dissecting its unique physiological roles, particularly in the kidney and brain.[18][28] Using a combination of AT1 antagonists, AT2 antagonists, and APA inhibitors allows researchers to precisely map the contribution of each peptide and receptor to a given biological response.

Conclusion

The differentiation of Angiotensin II and Angiotensin III antagonists hinges on understanding their precise molecular targets. Ang II antagonists are overwhelmingly selective for the AT1 receptor. In contrast, antagonizing Ang III requires a more nuanced approach, involving either AT1 blockers, AT2 blockers, or inhibitors of Ang III's synthesis, depending on the biological context. The rigorous application of binding and functional assays is paramount for characterizing the specificity and potency of any compound targeting this complex and vital system. As research continues to unravel the distinct roles of RAS peptides beyond Ang II, these precise pharmacological tools will be indispensable for developing next-generation therapeutics.

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Decoding the Renin-Angiotensin System: The Strategic Application of (Des-Asp1,Ile8)-Angiotensin II

Executive Summary

The Renin-Angiotensin System (RAS) is a foundational target in cardiovascular pharmacology, renal physiology, and tissue remodeling research. While Angiotensin II (Ang II) has historically dominated the literature, its immediate downstream metabolite, Angiotensin III (Ang III), is now recognized as a potent, independent effector—particularly in aldosterone secretion, central vasopressin release, and profibrotic extracellular matrix remodeling[1],[2]. Differentiating the specific physiological contributions of Ang II versus Ang III requires precision pharmacological tools. This technical guide explores the molecular mechanics, experimental utility, and self-validating protocol design for (Des-Asp1,Ile8)-Angiotensin II , a highly selective peptide antagonist of Angiotensin III.

Molecular Architecture and Pharmacological Causality

(Des-Asp1,Ile8)-Angiotensin II is a synthetic heptapeptide engineered to competitively block Ang III signaling.

• Sequence: Arg-Val-Tyr-Ile-His-Pro-Ile (RVYIHPI)[3].

• Molecular Weight: ~897.1 g/mol [3].

• Nomenclature Note: Because Ang III is a heptapeptide corresponding to residues 2–8 of Ang II, modifying the 8th position of the original Ang II sequence equates to modifying the 7th position of Ang III. Consequently, this molecule is frequently cited in the literature as [Ile7]-Angiotensin III [4].

The Structural Logic of Antagonism

The design of this peptide relies on a critical structure-activity relationship (SAR) modification. In endogenous Angiotensin peptides, the C-terminal Phenylalanine (Phe) is strictly required to induce the active conformational shift in the transmembrane helices of the AT1 receptor. By substituting the aromatic ring of Phenylalanine with the branched, aliphatic side chain of Isoleucine (Ile), the peptide retains high-affinity receptor binding but is completely uncoupled from intracellular Gq/11 protein activation[5]. Furthermore, the removal of the N-terminal Aspartate (Asp1) restricts the peptide's backbone to the heptapeptide conformation, granting it high selectivity for Ang III-mediated binding states over Ang II-mediated states[1].

The Mechanistic Divergence of Angiotensin III

In complex tissues like the adrenal cortex, mesenteric vasculature, or cardiac fibroblasts, applying Ang II often leads to rapid local conversion to Ang III via Aminopeptidase A. If a physiological response occurs, researchers face a critical causality dilemma: Is the response driven directly by Ang II, or is it a downstream effect of locally generated Ang III?

By co-administering (Des-Asp1,Ile8)-Ang II, researchers can isolate the Ang III-dependent component. For example, in in vivo mesenteric blood flow studies, the administration of this antagonist successfully attenuated responses to Ang I and Ang III, proving that local enzymatic conversion to Ang III is responsible for specific vascular resistance changes[4].

Figure 1: RAS signaling pathway demonstrating the selective blockade of Ang III by the antagonist.

Designing Self-Validating Experimental Systems

A robust experimental design requires internal controls that simultaneously confirm the efficacy of the antagonist and the specificity of the agonist. The use of (Des-Asp1,Ile8)-Ang II in extracellular matrix remodeling assays provides a perfect example of a self-validating system .

In cardiac fibroblasts, both Ang II and Ang III stimulate dose-dependent collagen gel contraction[6]. However, when fibroblasts are pre-incubated with (Des-Asp1,Ile8)-Ang II, the Ang III-induced contraction is completely abolished, whereas the Ang II-induced contraction remains entirely unaffected[2],[7].

Why is this self-validating?

• Prevents False Positives: The total blockade of Ang III confirms the antagonist's targeted efficacy and stability in the assay[7].

• Prevents False Negatives: The preservation of the Ang II response proves that the antagonist does not non-specifically paralyze the AT1 receptor or the cellular contractile machinery[2].

Figure 2: Self-validating workflow for differentiating Ang II vs. Ang III mediated contraction.

Step-by-Step Methodology: Cardiac Fibroblast Contraction Assay

To replicate the differential blockade of Ang III in fibrotic tissue models[2], adhere to the following optimized protocol.

Step 1: Matrix Preparation and Cell Embedding

• Action: Harvest cardiac fibroblasts and embed them in a neutralized Type I collagen solution. Cast the gels in multi-well plates and allow them to polymerize at 37°C.

• Causality & Rationale: Embedding cells in a 3D matrix rather than a 2D monolayer accurately mimics the physiological biomechanics of the myocardium, allowing researchers to measure macroscopic tissue contraction driven by cellular traction forces.

Step 2: Serum Starvation (24 Hours)

• Action: Detach the polymerized gels from the well walls to allow floating, then replace the growth medium with a serum-free medium for 24 hours prior to the assay.

• Causality & Rationale: Fetal Bovine Serum (FBS) contains high concentrations of endogenous peptidases (including Aminopeptidase A) and undefined growth factors. Starving the fibroblasts ensures that applied Ang II is not prematurely cleaved into Ang III by serum enzymes, strictly isolating the targeted peptide-receptor interaction[6].

Step 3: Pharmacological Pre-incubation

• Action: Introduce (Des-Asp1,Ile8)-Ang II (or small molecule controls like Telmisartan) to the serum-free medium 30 minutes prior to agonist stimulation.

• Causality & Rationale: Because (Des-Asp1,Ile8)-Ang II is a competitive antagonist, pre-incubation allows the peptide to reach equilibrium binding at the receptor sites. This prevents the rapid-onset signaling cascade that would inevitably occur if the agonist and antagonist were added simultaneously.

Step 4: Agonist Challenge and Densitometric Analysis

• Action: Add Ang II to one experimental arm and Ang III to the other. Incubate for 1 to 3 days. Measure the area of the collagen gels daily using densitometric image analysis.

• Causality & Rationale: Gel area reduction is inversely proportional to cellular contractile force. By comparing the gel area of the Ang II + Antagonist group (which will contract) against the Ang III + Antagonist group (which will remain uncontracted), the specific functional divergence of the two peptides is quantified[7].

Quantitative Pharmacological Profiles

To aid in experimental design, the following tables summarize the comparative utility and binding efficacies of RAS modulators.

Table 1: Comparative Pharmacological Profile of RAS Ligands and Antagonists

Compound	Classification	Target Receptor	Primary Experimental Utility
Angiotensin II	Endogenous Agonist	AT1, AT2	Baseline RAS activation standard; vasoconstriction.
Angiotensin III	Endogenous Agonist	AT1, AT2	Aldosterone secretion; central RAS signaling.
Telmisartan	Small Molecule Antagonist	AT1 (Selective)	Complete AT1 blockade (blocks both Ang II & Ang III)[2].
PD123319	Small Molecule Antagonist	AT2 (Selective)	Differentiating AT1 vs AT2 mediated pathways[6].
(Des-Asp1,Ile8)-Ang II	Peptide Antagonist	AT1/AT2 (Ang III Specific)	Isolating Ang III-mediated responses from Ang II[2].

Table 2: In Vitro Antagonistic Efficacy (pA2 Values)

Note: The pA2 value represents the negative logarithm of the molar concentration of an antagonist that requires a twofold increase in agonist concentration to maintain the original response.

Tissue / Assay	Agonist Challenged	Antagonist Applied	Efficacy Metric	Source
Adrenal Cortex	Angiotensin II	(Des-Asp1,Ile8)-Ang II	pA2 = 10.0	Tsai et al.[5]
Adrenal Medulla	Angiotensin II	(Des-Asp1,Ile8)-Ang II	pA2 = 9.16	Tsai et al.[5]
Cardiac Fibroblasts	Angiotensin III	(Des-Asp1,Ile8)-Ang II	Complete Blockade	Am J Hypertens[2]
Cardiac Fibroblasts	Angiotensin II	(Des-Asp1,Ile8)-Ang II	No Effect	Am J Hypertens[7]

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(Des-Asp1,Ile8)-Angiotensin II: A Technical Guide for Researchers

This guide provides an in-depth technical overview of (Des-Asp1,Ile8)-Angiotensin II, a synthetic heptapeptide analog of Angiotensin III. With the CAS number 56317-01-2, this peptide serves as a critical tool for researchers investigating the renin-angiotensin system (RAS), particularly in the context of aldosterone regulation, cardiovascular function, and receptor pharmacology. This document is intended for researchers, scientists, and drug development professionals, offering a blend of theoretical background, practical experimental protocols, and data interpretation.

Introduction and Chemical Identity

(Des-Asp1,Ile8)-Angiotensin II, also known as Ile⁸-Angiotensin III, is a derivative of the endogenous peptide Angiotensin III (Ang III). The modification lies in the substitution of the C-terminal phenylalanine with isoleucine. This seemingly minor alteration has significant implications for its biological activity, transforming it into a potent antagonist of certain Angiotensin II (Ang II) and Ang III effects, particularly in the adrenal cortex.

Chemical Profile:

Property	Value
CAS Number	56317-01-2
Synonyms	Ile⁸-Angiotensin III, (Des-Aspartic acid¹, Isoleucine⁸)-Angiotensin II
Molecular Formula	C₄₈H₇₃N₁₃O₁₀
Molecular Weight	1016.19 g/mol
Sequence	Arg-Val-Tyr-Ile-His-Pro-Ile

Mechanism of Action: A Tale of Dualism

(Des-Asp1,Ile8)-Angiotensin II exhibits a complex pharmacological profile, acting as both a partial agonist and an antagonist at angiotensin receptors. Its primary mechanism of action revolves around its interaction with the two major angiotensin II receptor subtypes: AT1 and AT2.

The substitution of isoleucine at position 8 significantly alters the peptide's interaction with these receptors compared to the native Angiotensin III. While Angiotensin III is a potent agonist for aldosterone release, (Des-Asp1,Ile8)-Angiotensin II acts as a competitive antagonist of Angiotensin II and III-induced steroidogenesis in adrenal cortical cells.

At higher doses, however, it can display agonistic properties, causing a slight increase in blood pressure and aldosterone levels, while still inhibiting the more potent effects of Angiotensin II. This dualistic nature makes it a valuable tool for dissecting the specific roles of angiotensin peptides in different tissues and under various physiological conditions.

Signaling Pathways

The binding of (Des-Asp1,Ile8)-Angiotensin II to AT1 and AT2 receptors can modulate several downstream signaling cascades.

AT1 Receptor Signaling:

Activation of the AT1 receptor by angiotensin peptides typically leads to vasoconstriction, inflammation, and cellular growth. This is primarily mediated through Gq/11 proteins, which activate phospholipase C (PLC), leading to the generation of inositol trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ mobilizes intracellular calcium, while DAG activates protein kinase C (PKC).

Caption: AT2 Receptor Signaling Pathway.

Synthesis, Purification, and Characterization

The synthesis of (Des-Asp1,Ile8)-Angiotensin II is typically achieved through solid-phase peptide synthesis (SPPS), a robust and widely used method for producing peptides of defined sequences.

Solid-Phase Peptide Synthesis (SPPS)

The Fmoc/tBu (9-fluorenylmethyloxycarbonyl/tert-butyl) strategy is commonly employed for the synthesis of this peptide. The synthesis begins from the C-terminus (Isoleucine) and proceeds by sequential addition of amino acids to the N-terminus.

Step-by-Step SPPS Workflow:

• Resin Selection and Loading: Fmoc-Ile-Wang resin is a suitable solid support for the synthesis of a peptide with a C-terminal carboxylic acid. The resin is swelled in a suitable solvent like dimethylformamide (DMF).

• Fmoc Deprotection: The Fmoc protecting group on the N-terminus of the resin-bound isoleucine is removed using a solution of 20% piperidine in DMF.

• Amino Acid Coupling: The next Fmoc-protected amino acid (Proline) is activated using a coupling reagent such as HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) in the presence of a base like DIEA (N,N-diisopropylethylamine) and added to the resin. The reaction is allowed to proceed to completion.

• Washing: The resin is thoroughly washed with DMF to remove excess reagents and by-products.

• Repeat Cycles: Steps 2-4 are repeated for each subsequent amino acid in the sequence (His, Ile, Tyr, Val, Arg).

• Cleavage and Deprotection: Once the full peptide chain is assembled, it is cleaved from the resin, and the side-chain protecting groups are removed simultaneously using a cleavage cocktail, typically containing trifluoroacetic acid (TFA) with scavengers like water, triisopropylsilane (TIS), and 1,2-ethanedithiol (EDT) to prevent side reactions.

• Precipitation and Washing: The cleaved peptide is precipitated in cold diethyl ether, collected by centrifugation, and washed multiple times with cold ether to remove the scavengers and cleavage by-products.

Caption: Solid-Phase Peptide Synthesis Workflow.

Purification

The crude synthetic peptide is purified using reversed-phase high-performance liquid chromatography (RP-HPLC).

Typical RP-HPLC Conditions:

• Column: C18 stationary phase

• Mobile Phase A: 0.1% TFA in water

• Mobile Phase B: 0.1% TFA in acetonitrile

• Gradient: A linear gradient from low to high percentage of mobile phase B is used to elute the peptide.

• Detection: UV absorbance at 214 nm and 280 nm.

Fractions are collected and analyzed for purity by analytical RP-HPLC. Pure fractions are pooled and lyophilized to obtain the final peptide as a white, fluffy powder.

Characterization

The identity and purity of the synthesized (Des-Asp1,Ile8)-Angiotensin II are confirmed using analytical techniques such as:

• Analytical RP-HPLC: To assess the purity of the final product.

• Mass Spectrometry (MS): To confirm the correct molecular weight of the peptide. Electrospray ionization (ESI) or matrix-assisted laser desorption/ionization (MALDI) are commonly used.

Experimental Protocols

This section provides detailed methodologies for key experiments involving (Des-Asp1,Ile8)-Angiotensin II.

Radioligand Receptor Binding Assay

This assay is used to determine the binding affinity of (Des-Asp1,Ile8)-Angiotensin II to AT1 and AT2 receptors.

Materials:

• Cell membranes expressing human AT1 or AT2 receptors (e.g., from transfected HEK293 cells)

• Radioligand: ¹²⁵I-[Sar¹,Ile⁸]Angiotensin II

• Unlabeled (Des-Asp1,Ile8)-Angiotensin II

• Unlabeled Angiotensin II (for non-specific binding determination)

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 0.1% BSA, pH 7.4

• Wash Buffer: 50 mM Tris-HCl, pH 7.4

• Glass fiber filters (e.g., Whatman GF/C)

• Filtration apparatus

• Gamma counter

Procedure:

• Assay Setup: In a 96-well plate, set up triplicate wells for total binding, non-specific binding, and competitive binding.

• Total Binding: Add assay buffer, a fixed concentration of ¹²⁵I-[Sar¹,Ile⁸]Angiotensin II (typically at its Kd), and the cell membrane preparation.

• Non-specific Binding: Add assay buffer, ¹²⁵I-[Sar¹,Ile⁸]Angiotensin II, a high concentration of unlabeled Angiotensin II (e.g., 1 µM), and the cell membrane preparation.

• Competitive Binding: Add assay buffer, ¹²⁵I-[Sar¹,Ile⁸]Angiotensin II, increasing concentrations of unlabeled (Des-Asp1,Ile8)-Angiotensin II, and the cell membrane preparation.

• Incubation: Incubate the plate at room temperature for 60-120 minutes to allow binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through the glass fiber filters using a filtration apparatus.

• Washing: Wash the filters three times with ice-cold wash buffer to remove unbound radioligand.

• Counting: Place the filters in tubes and measure the radioactivity using a gamma counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the percentage of specific binding against the logarithm of the competitor concentration to determine the IC₅₀ value. The Ki value can then be calculated using the Cheng-Prusoff equation.

In Vitro Aldosterone Secretion Assay

This assay measures the effect of (Des-Asp1,Ile8)-Angiotensin II on aldosterone production in adrenal cortical cells.

Materials:

• Human adrenal carcinoma cell line (e.g., NCI-H295R)

• Cell culture medium (e.g., DMEM/F12 supplemented with serum and antibiotics)

• (Des-Asp1,Ile8)-Angiotensin II

• Angiotensin II (as a positive control)

• Aldosterone ELISA kit or LC-MS/MS for aldosterone quantification

Procedure:

• Cell Culture: Culture H295R cells in a 24-well plate until they reach 80-90% confluency.

• Serum Starvation: Replace the growth medium with serum-free medium and incubate for 24 hours to synchronize the cells.

• Stimulation: Treat the cells with varying concentrations of (Des-Asp1,Ile8)-Angiotensin II, Angiotensin II, or vehicle control for 24 hours. To test for antagonistic effects, pre-incubate cells with (Des-Asp1,Ile8)-Angiotensin II for 30 minutes before adding Angiotensin II.

• Supernatant Collection: Collect the cell culture supernatant from each well.

• Aldosterone Quantification: Measure the concentration of aldosterone in the supernatant using a commercial ELISA kit according to the manufacturer's instructions or by a validated LC-MS/MS method.

• Data Analysis: Normalize the aldosterone concentration to the total protein content of the cells in each well. Plot the aldosterone concentration against the peptide concentration to generate dose-response curves.

In Vivo Blood Pressure Measurement in Rats

This protocol outlines the procedure for measuring the effect of intravenously infused (Des-Asp1,Ile8)-Angiotensin II on arterial blood pressure in anesthetized rats.

Materials:

• Male Sprague-Dawley rats (250-300 g)

• Anesthetic (e.g., isoflurane or a combination of ketamine/xylazine)

• Catheters for cannulation of the carotid artery and jugular vein

• Pressure transducer and data acquisition system

• Infusion pump

• (Des-Asp1,Ile8)-Angiotensin II solution in sterile saline

• Heparinized saline

Procedure:

• Anesthesia and Cannulation: Anesthetize the rat and surgically implant catheters into the carotid artery (for blood pressure measurement) and the jugular vein (for drug infusion).

• Stabilization: Allow the animal to stabilize for at least 30 minutes after surgery, monitoring the mean arterial pressure (MAP).

• Baseline Measurement: Record the baseline MAP for 15-20 minutes.

• Infusion: Infuse (Des-Asp1,Ile8)-Angiotensin II intravenously at different doses using an infusion pump.

• Blood Pressure Monitoring: Continuously record the MAP throughout the infusion period and for at least 30 minutes after the infusion is stopped.

• Data Analysis: Calculate the change in MAP from the baseline for each dose of the peptide. Plot the change in MAP against the dose to assess the pressor or depressor effects.

Quantitative Data Summary

The following tables summarize key quantitative data for (Des-Asp1,Ile8)-Angiotensin II from published literature.

Table 1: Biological Activity Profile

Parameter	Species/System	Effect	Reference
Aldosterone Secretion	Sodium-deprived rats	Marked decrease (50%) in excretion
Blood Pressure	Normal men (200 ng/kg/min)	No effect
Blood Pressure	Normal men (600 ng/kg/min)	Slight increase
Pressor Response to Ang II	Normal men	Inhibition at 600 ng/kg/min
Steroidogenic Response to Ang II	Rabbit adrenal cells	Antagonism

Table 2: Receptor Binding and Functional Antagonism

Parameter	Assay System	Value	Reference
pA₂ (Antagonist potency)	Adrenal cortex	10.0
pA₂ (Antagonist potency)	Adrenal medulla	9.16
ID₅₀ (Converting enzyme inhibition)	Plasma enzyme	5 x 10⁻⁴ M

Conclusion

(Des-Asp1,Ile8)-Angiotensin II is a versatile and valuable pharmacological tool for researchers in the field of cardiovascular and endocrine research. Its unique dualistic activity as a partial agonist and antagonist at angiotensin receptors allows for the nuanced investigation of the renin-angiotensin system. The experimental protocols and data provided in this guide offer a solid foundation for scientists and drug development professionals to effectively utilize this peptide in their research endeavors. As with any experimental work, it is crucial to carefully optimize protocols and validate findings within the specific context of the research question being addressed.

References

• Kono, T., Oseko, F., Ikeda, F., Nanno, M., & Endo, J. (1977). Biological activity of high dose of des-asp 1-, ileu 8-angiotensin II in man. Acta endocrinologica, 86(1), 156–161.
• Peach, M. J., & Ackerly, J. A. (1976). Angiotensin antagonists and the adrenal cortex.
• Tsai, B. S., Peach, M. J., Khosla, M. C., & Bumpus, F. M. (1975). Synthesis and evaluation of (Des-Asp1)angiotensin I as a precursor for (Des-Asp1)angiotensin II ("Angiotensin III"). Journal of medicinal chemistry, 18(12), 118

Angiotensin III isoleucine analog structure and properties

An In-Depth Technical Guide to the Structure and Properties of Angiotensin III Isoleucine Analogs

For Researchers, Scientists, and Drug Development Professionals

The Renin-Angiotensin System (RAS) is a critical regulator of cardiovascular homeostasis, with Angiotensin II (Ang II) and its metabolite, Angiotensin III (Ang III), playing pivotal roles.[1][2][3] Angiotensin III, a heptapeptide, exhibits significant biological activity, including potent aldosterone-stimulating effects.[1][2][3] The development of peptide analogs provides a powerful tool to probe structure-activity relationships, enhance metabolic stability, and modulate receptor selectivity. This guide offers a comprehensive technical overview of the conceptualization, synthesis, and characterization of an isoleucine-substituted analog of Angiotensin III. While specific data for an isoleucine analog of Angiotensin III is not extensively documented in publicly available literature, this document synthesizes established principles of peptide chemistry, receptor pharmacology, and structural biology to provide a robust framework for its investigation. We will explore the rationale behind isoleucine substitution, detail the synthetic and purification workflows, and outline the methodologies for comprehensive structural and functional characterization.

Table of Contents

• Introduction: The Renin-Angiotensin System and Angiotensin III

• Rationale for the Design of an Angiotensin III Isoleucine Analog

• Synthesis and Purification

• Structural Characterization

• Receptor Binding and Functional Properties

• Potential Therapeutic Implications

• References

Introduction: The Renin-Angiotensin System and Angiotensin III

The Renin-Angiotensin System (RAS) is a complex hormonal cascade that plays a crucial role in regulating blood pressure, and fluid and electrolyte balance.[4] The primary effector of the RAS is Angiotensin II (Ang II), an octapeptide that exerts its effects through binding to G protein-coupled receptors (GPCRs), primarily the AT1 and AT2 receptors.[5][6] Angiotensin III (Ang III) is a heptapeptide metabolite of Ang II, formed by the cleavage of the N-terminal aspartic acid residue by aminopeptidase A.[1][7][8] While historically considered less potent than Ang II in terms of pressor activity, Ang III is now recognized as a key player in the RAS, exhibiting comparable or even greater aldosterone-stimulating activity.[1][2][3] The physiological effects of Ang III are also mediated through the AT1 and AT2 receptors.[8][9]

The structure-activity relationships of angiotensin peptides have been the subject of extensive research to develop agonists and antagonists with therapeutic potential for cardiovascular diseases.[4][10][11][12] The modification of the peptide backbone through amino acid substitution is a common strategy to alter receptor affinity, selectivity, and metabolic stability.[12][13]

Rationale for the Design of an Angiotensin III Isoleucine Analog

The design of an Angiotensin III isoleucine analog is predicated on the desire to modulate its interaction with angiotensin receptors and its metabolic profile. The substitution of a native amino acid with isoleucine, a non-polar, aliphatic amino acid, can have several predictable effects:

• Hydrophobicity and Receptor Binding: Introducing isoleucine can alter the local hydrophobicity of the peptide, potentially influencing its binding affinity and selectivity for the AT1 and AT2 receptors. The binding pockets of these receptors have distinct hydrophobic and hydrophilic regions, and a change in the peptide's side chain could favor interaction with one receptor subtype over the other.

• Conformational Rigidity: The bulky and sterically hindered nature of the isoleucine side chain can impose conformational constraints on the peptide backbone. This can stabilize a specific bioactive conformation, leading to enhanced receptor affinity or altered signaling properties.

• Metabolic Stability: The presence of a non-native amino acid can confer resistance to degradation by peptidases, thereby increasing the in vivo half-life of the analog.

The specific position of the isoleucine substitution within the Angiotensin III sequence (Arg-Val-Tyr-Ile-His-Pro-Phe) would be critical in determining its ultimate properties. For the purpose of this guide, we will consider a hypothetical substitution, for instance, at the valine position, to illustrate the scientific workflow.

Synthesis and Purification

The synthesis of an Angiotensin III isoleucine analog would typically be achieved through Solid-Phase Peptide Synthesis (SPPS), a well-established and efficient method for creating custom peptides.[14][15]

Experimental Protocol: Solid-Phase Peptide Synthesis (SPPS)

• Resin Selection and Preparation: A suitable solid support, such as a Wang or Rink amide resin, is chosen based on the desired C-terminal functionality (acid or amide). The resin is swelled in an appropriate solvent like dimethylformamide (DMF).

• First Amino Acid Coupling: The C-terminal amino acid (in the case of Angiotensin III, Phenylalanine), with its N-terminus protected by a fluorenylmethyloxycarbonyl (Fmoc) group, is coupled to the resin.

• Deprotection: The Fmoc group is removed using a solution of piperidine in DMF, exposing the free amine for the next coupling step.

• Amino Acid Coupling Cycle: The subsequent Fmoc-protected amino acids, including the isoleucine at the desired position, are sequentially coupled using a coupling reagent such as HBTU/HOBt or DIC/Oxyma. Each coupling step is followed by a deprotection step. This cycle is repeated until the full peptide sequence is assembled.

• Cleavage and Deprotection: Once the synthesis is complete, the peptide is cleaved from the resin, and the side-chain protecting groups are simultaneously removed using a cleavage cocktail, typically containing trifluoroacetic acid (TFA) and scavengers to prevent side reactions.

• Purification: The crude peptide is purified using reverse-phase high-performance liquid chromatography (RP-HPLC).

• Characterization: The purified peptide's identity is confirmed by mass spectrometry (e.g., MALDI-TOF or ESI-MS) and its purity is assessed by analytical RP-HPLC.

Structural Characterization

Determining the three-dimensional structure of the Angiotensin III isoleucine analog is crucial for understanding its interaction with target receptors. The primary methods for this are Nuclear Magnetic Resonance (NMR) spectroscopy and X-ray crystallography.[16][17][18][19][20]

NMR Spectroscopy

NMR spectroscopy is a powerful technique for determining the solution-state structure of peptides.[16][17][21][22]

Experimental Protocol: 2D NMR for Peptide Structure Determination

• Sample Preparation: The purified peptide is dissolved in a suitable solvent (e.g., H2O/D2O or a buffer solution) to a concentration of 1-5 mM.

• Data Acquisition: A series of two-dimensional (2D) NMR experiments are performed, including:

  • COSY (Correlation Spectroscopy): To identify scalar-coupled protons within the same amino acid residue.

  • TOCSY (Total Correlation Spectroscopy): To identify all protons within a spin system of an amino acid residue.

  • NOESY (Nuclear Overhauser Effect Spectroscopy): To identify protons that are close in space (typically < 5 Å), providing distance constraints for structure calculation.

• Resonance Assignment: The signals in the NMR spectra are assigned to specific protons in the peptide sequence.

• Structure Calculation: The distance constraints obtained from the NOESY experiment, along with dihedral angle constraints from coupling constants, are used as input for structure calculation programs (e.g., CYANA, XPLOR-NIH) to generate a family of 3D structures consistent with the NMR data.

X-ray Crystallography

X-ray crystallography can provide a high-resolution solid-state structure of the peptide, ideally in complex with its receptor.[18][19][20][23][24]

Experimental Workflow: Peptide-Receptor Co-crystallization

Caption: Workflow for Peptide-Receptor Co-crystallization.

Receptor Binding and Functional Properties

The biological activity of the Angiotensin III isoleucine analog is determined by its ability to bind to and activate angiotensin receptors. This is assessed through receptor binding assays and functional assays.[5][25][26][27][28][29]

Receptor Binding Assays

Radioligand binding assays are commonly used to determine the affinity of a compound for a specific receptor.[5][30][31][32]

Experimental Protocol: Competitive Radioligand Binding Assay

• Membrane Preparation: Membranes from cells or tissues expressing the target angiotensin receptor (AT1 or AT2) are prepared.[5]

• Assay Setup: A fixed concentration of a radiolabeled ligand (e.g., [125I]Sar1,Ile8-Ang II) is incubated with the receptor-containing membranes in the presence of increasing concentrations of the unlabeled Angiotensin III isoleucine analog.[30][31]

• Incubation and Filtration: The mixture is incubated to allow binding to reach equilibrium. The bound radioligand is then separated from the unbound by rapid filtration through glass fiber filters.[5]

• Quantification: The radioactivity retained on the filters is measured using a gamma counter.

• Data Analysis: The data is analyzed to determine the IC50 (the concentration of the analog that inhibits 50% of the specific binding of the radioligand), from which the inhibition constant (Ki) can be calculated.

Data Presentation: Receptor Binding Affinities

Compound	AT1 Receptor Ki (nM)	AT2 Receptor Ki (nM)
Angiotensin III	Expected value	Expected value
[IleX]-Angiotensin III	Experimental value	Experimental value

Functional Assays

Functional assays measure the downstream signaling events following receptor activation. For GPCRs like the angiotensin receptors, this can involve measuring second messengers such as inositol phosphates (IP) or cyclic AMP (cAMP), or assessing G-protein activation.[25][26][27][28][29]

Signaling Pathway of Angiotensin Receptors

Caption: Simplified Angiotensin Receptor Signaling Pathways.

Potential Therapeutic Implications

The development of Angiotensin III analogs with modified properties could have significant therapeutic implications. Depending on the specific effects of the isoleucine substitution, the analog could be developed as:

• A more potent and stable agonist: For conditions where stimulation of angiotensin receptors is beneficial.

• A selective agonist or antagonist: Targeting either the AT1 or AT2 receptor to achieve specific therapeutic effects while minimizing off-target side effects. Angiotensin receptor blockers (ARBs) are a major class of antihypertensive drugs that target the AT1 receptor.[4][10] A selective AT2 receptor agonist could have therapeutic potential in conditions where AT2 receptor activation is protective.[6]

• A research tool: To further elucidate the distinct physiological roles of the AT1 and AT2 receptors.

Conclusion

The design, synthesis, and characterization of an Angiotensin III isoleucine analog represent a rational approach to probing the structure-activity relationships of this important peptide hormone. By leveraging established techniques in peptide synthesis, structural biology, and receptor pharmacology, researchers can systematically evaluate the impact of amino acid substitutions on the biological properties of Angiotensin III. While this guide provides a comprehensive framework based on existing knowledge, the specific properties of any novel analog will ultimately be determined through empirical investigation. The insights gained from such studies will not only advance our fundamental understanding of the Renin-Angiotensin System but may also pave the way for the development of new therapeutic agents for cardiovascular and related diseases.

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• 28. Functional assays for screening GPCR targets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. Frontiers | Multiple GPCR Functional Assays Based on Resonance Energy Transfer Sensors [frontiersin.org]
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• 32. researchgate.net [researchgate.net]

History of [Des-Asp1,Ile8]-Angiotensin II in aldosterone research

An In-Depth Technical Guide to the History of [Des-Asp1,Ile8]-Angiotensin II in Aldosterone Research

Authored by: Gemini, Senior Application Scientist

Introduction

The Renin-Angiotensin-Aldosterone System (RAAS) is a cornerstone of cardiovascular and renal physiology, orchestrating the intricate balance of blood pressure, fluid volume, and electrolyte homeostasis.[1][2] For decades, Angiotensin II (Ang II) was viewed as the principal effector peptide of this system, a potent vasoconstrictor and the primary stimulant for aldosterone secretion from the adrenal cortex.[1][3][4] However, the narrative of the RAAS is more complex than a single protagonist. Emerging from the metabolic cascade is [Des-Asp1,Ile8]-Angiotensin II, more commonly known as Angiotensin III (Ang III), a heptapeptide initially considered a mere degradation product of Ang II.[1] This guide provides a comprehensive technical exploration of the history of Angiotensin III, tracing its evolution from a biological curiosity to a recognized, potent modulator of aldosterone synthesis, and offering insights for researchers and drug development professionals in the field.

From Metabolic Byproduct to Key Effector: The Discovery and Early Characterization of Angiotensin III

The story of Angiotensin III begins with the elucidation of the RAAS cascade. The system is initiated by the release of renin from the kidneys, which cleaves liver-derived angiotensinogen to form the decapeptide Angiotensin I.[1][3] Angiotensin-Converting Enzyme (ACE), primarily in the lungs, then converts Angiotensin I into the octapeptide Angiotensin II.[1][5] It was subsequently discovered that Angiotensin II could be further metabolized by the enzyme Aminopeptidase A (APA), which removes the N-terminal aspartic acid residue to form the heptapeptide Angiotensin III.[6][7][8]

Initial investigations in the 1970s sought to compare the physiological activities of this newly identified peptide with its well-characterized precursor, Angiotensin II. A pivotal and recurring observation emerged from these early studies: while Angiotensin III possessed significantly less pressor (blood pressure-raising) activity—often cited as around 40% that of Angiotensin II—it exhibited a surprisingly potent steroidogenic effect.[1][9] Studies in dogs and rats demonstrated that both peptides produced similar increases in aldosterone secretion.[9] This discrepancy between pressor and steroidogenic activity was the first critical piece of evidence suggesting that Angiotensin III was not merely an inactive metabolite but a potentially significant and specific regulator of adrenal function.

Diagram: The Canonical RAAS Cascade and the Emergence of Angiotensin III

Caption: Enzymatic pathway from Angiotensinogen to Angiotensin III.

Quantifying the Potency: Comparative Steroidogenic Effects

The initial observations of Angiotensin III's potent effect on aldosterone secretion prompted more rigorous dose-response comparisons to quantify its activity relative to Angiotensin II. These studies were crucial for establishing Angiotensin III as a legitimate secretagogue.

Experiments in sodium-replete sheep, for instance, performed four-point dose-response comparisons and found that Angiotensin III and Angiotensin II were almost equipotent in stimulating aldosterone secretion.[10] The potency ratio of Angiotensin III to Angiotensin II for increasing aldosterone was found to be approximately 0.80 to 0.91, a difference not statistically significant from 1.0.[10] In stark contrast, Angiotensin II was about four times more potent than Angiotensin III in elevating arterial blood pressure.[10] This reinforced the concept of Angiotensin III's preferential activity at the adrenal cortex. Similar findings were reported in studies on rats and in patients with primary aldosteronism, where infusions of Angiotensin III led to significant increases in plasma aldosterone with minimal pressor effects.[9][11][12]

Peptide	Relative Pressor Potency (Compared to Ang II)	Relative Aldosterone-Stimulating Potency (Compared to Ang II)	Key Findings & References
Angiotensin II	100%	100%	The primary pressor and steroidogenic peptide of the RAAS.[1]
Angiotensin III	~25-50%	~80-150%	Significantly less potent pressor agent but nearly equipotent or even more potent in stimulating aldosterone.[1][9][10][13]

Unraveling the Mechanism: Receptor Interactions and Signaling Pathways

Understanding the potent steroidogenic activity of Angiotensin III required dissecting its interactions with angiotensin receptors and the subsequent intracellular signaling cascades in the adrenal zona glomerulosa cells.

Receptor Binding and Selectivity

Both Angiotensin II and Angiotensin III exert their effects primarily through two main G protein-coupled receptors: the Angiotensin II Type 1 (AT1R) and Type 2 (AT2R) receptors.[14] Early radioisotope binding studies demonstrated that Angiotensin II and Angiotensin III have comparable high affinities for the AT1R, which is the receptor predominantly responsible for mediating the major cardiovascular and adrenal actions of these peptides.[6][14]

The signaling cascade initiated by AT1R activation in adrenal glomerulosa cells is well-characterized. Binding of the agonist leads to the activation of phospholipase C (PLC), which in turn generates inositol triphosphate (IP3) and diacylglycerol (DAG).[15] This triggers an increase in intracellular calcium concentrations, a critical step that ultimately leads to the increased expression and activity of aldosterone synthase (CYP11B2), the final enzyme in the aldosterone synthesis pathway.[15][16]

More recent and nuanced research has revealed a more complex picture of receptor involvement. Studies using specific receptor antagonists have shown that while Angiotensin II-induced aldosterone release is blocked by both AT1R and AT2R antagonists, Angiotensin III-induced secretion in rats was not blocked by an AT1R antagonist (candesartan) but was partially inhibited (by about 22%) by an AT2R antagonist (PD123319).[17][18] This groundbreaking finding suggested for the first time that the AT2R partially mediates Angiotensin III's effects and that a significant portion of its action may even be independent of both classic receptors.[17][18] In human HAC15 adrenocortical cells, however, the effect of Angiotensin III was abolished by an AT1R antagonist, suggesting species-specific differences in receptor utilization.[14][15]

Diagram: Angiotensin III Signaling in Adrenal Glomerulosa Cells

Caption: Angiotensin III signaling pathways in an adrenal glomerulosa cell.

Key Experimental Methodologies

The investigation of Angiotensin III's role in aldosterone regulation has relied on a combination of in vitro and in vivo experimental models. These protocols are designed to isolate and quantify the specific effects of the peptide on adrenal steroidogenesis.

In Vitro Aldosterone Secretion Assay from Adrenal Glomerulosa Cells

This methodology allows for the direct assessment of a substance's effect on aldosterone-producing cells, eliminating systemic influences like blood pressure changes or neuronal inputs.

Objective: To measure the dose-dependent effect of Angiotensin III on aldosterone secretion from isolated rat adrenal glomerulosa cells.

Step-by-Step Protocol:

• Cell Isolation: Adrenal glands are harvested from male rats. The outer capsules, containing the zona glomerulosa, are carefully separated from the inner zones.

• Dispersion: The capsules are minced and subjected to enzymatic digestion (e.g., using collagenase and DNase) to create a single-cell suspension.

• Cell Culture: The isolated glomerulosa cells are plated in multi-well plates and allowed to adhere and equilibrate in a suitable culture medium.

• Stimulation: The culture medium is replaced with fresh medium containing various concentrations of Angiotensin III (e.g., 10⁻¹¹ to 10⁻⁷ M). Control wells receive vehicle only. For mechanistic studies, cells can be pre-incubated with receptor antagonists (e.g., candesartan for AT1R, PD123319 for AT2R) before adding Angiotensin III.

• Incubation: The cells are incubated for a defined period (e.g., 2 hours) at 37°C in a humidified incubator.

• Sample Collection: At the end of the incubation, the supernatant (culture medium) is collected from each well.

• Aldosterone Measurement: The concentration of aldosterone in the collected supernatant is quantified using a validated method, such as a radioimmunoassay (RIA), enzyme-linked immunosorbent assay (ELISA), or chemiluminescence immunoassay (CLIA).[19][20][21]

• Data Analysis: Aldosterone concentrations are plotted against the corresponding Angiotensin III concentrations to generate a dose-response curve.

In Vivo Infusion Study in Animal Models

This approach evaluates the systemic effects of Angiotensin III, providing insights into its physiological role in a whole-organism context.

Objective: To determine the effect of intravenous Angiotensin III infusion on plasma aldosterone concentration and blood pressure in anesthetized rats.

Step-by-Step Protocol:

• Animal Preparation: A rat is anesthetized, and catheters are surgically placed in a femoral artery (for blood pressure monitoring and blood sampling) and a femoral vein (for infusion).

• Baseline Measurement: After a stabilization period, baseline arterial blood pressure is recorded, and a baseline blood sample is collected to measure plasma aldosterone and renin activity.

• Infusion: Angiotensin III is infused intravenously at a constant rate (e.g., 10-50 ng/kg/min) for a specified duration (e.g., 30-60 minutes).

• Monitoring and Sampling: Blood pressure is continuously monitored throughout the infusion. Blood samples are collected at specific time points during and after the infusion.

• Hormone Analysis: Plasma from the collected blood samples is separated, and concentrations of aldosterone are measured.

• Data Analysis: Changes in blood pressure and plasma aldosterone from baseline are calculated and analyzed to determine the in vivo effects of the Angiotensin III infusion.[17][18]

Diagram: General Experimental Workflow

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• 9. Evidence that des-Asp1 angiotensin II mediates the renin-angiotensin response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A dose-response comparison of the actions of angiotensin II and angiotensin III in sheep - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Activity of [des-Aspartyl1]-Angiotensin II in Primary Aldosteronism - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Biological activity of des-Asp1-,Ileu8-angiotensin II (Ileu8-angiotensin III) in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Synthesis and evaluation of (Des-Asp1)angiotensin I as a precursor for (Des-Asp1)angiotensin II ("Angiotensin III") - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Angiotensin II and III Metabolism and Effects on Steroid Production in the HAC15 Human Adrenocortical Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Angiotensin peptides in the regulation of adrenal cortical function [explorationpub.com]
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• 18. Angiotensin III stimulates aldosterone secretion from adrenal gland partially via angiotensin II type 2 receptor but not angiotensin II type 1 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. [A simple method for measuring aldosterone secretion rate using 125I-aldosterone (authors' transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 21. mdpi.com [mdpi.com]

Decoding the Renin-Angiotensin Axis: Physiological Divergence in Blocking Angiotensin II vs. Angiotensin III

Executive Summary

The classical paradigm of the Renin-Angiotensin System (RAS) has historically positioned the octapeptide Angiotensin II (Ang II) as the terminal, biologically active effector responsible for cardiovascular homeostasis and fluid balance[1]. However, advanced neuropharmacological profiling has dismantled this monolithic view. We now recognize that the heptapeptide Angiotensin III (Ang III), generated via the enzymatic cleavage of Ang II, is not merely a degradation byproduct, but a potent, independent physiological effector—particularly within the central nervous system[2].

This technical guide explores the biochemical, kinetic, and physiological divergences between Ang II and Ang III. By examining the differential effects of blocking these peptides, we provide a mechanistic framework for researchers and drug development professionals to target the brain RAS using novel Aminopeptidase A (APA) inhibitors.

The Biochemical Architecture of the RAS

To understand the physiological impact of receptor blockade, we must first map the enzymatic cascade that differentiates these peptides. Ang II is formed when Angiotensin-Converting Enzyme (ACE) cleaves two amino acids from the C-terminus of Angiotensin I[1].

The divergence occurs when Ang II is metabolized by Aminopeptidase A (APA) , a membrane-bound zinc metalloprotease that cleaves the N-terminal aspartic acid residue to form Ang III[3]. Ang III is subsequently degraded into Angiotensin IV by Aminopeptidase N (APN).

Enzymatic cascade of the Renin-Angiotensin System highlighting Ang II and Ang III formation.

Receptor Binding Kinetics

Both Ang II and Ang III exert their effects primarily through the Angiotensin Type 1 (AT1) and Type 2 (AT2) receptors, which are G-protein coupled receptors (GPCRs). While Ang II is often considered the universal ligand, competitive radioligand binding assays using stably transfected HEK-293 cells reveal critical nuances in binding affinity[4].

Ang III maintains high affinity for the AT1 receptor, making it equipotent to Ang II in specific microenvironments. Notably, Ang III exhibits substantial selectivity and affinity for the AT2 receptor, suggesting that shorter angiotensin peptides act as highly efficient endogenous ligands for AT2-mediated counter-regulatory pathways[4].

Table 1: Receptor Binding Kinetics and Primary Outcomes

Ligand	AT1 Receptor Affinity	AT2 Receptor Affinity	Primary Functional Outcome
Angiotensin II	High (Kd ~1 nM)	High (Kd ~1 nM)	Systemic vasoconstriction, cellular proliferation
Angiotensin III	High	High (Slightly AT2-selective)	Central pressor response, aldosterone release

Physiological Divergence: Systemic vs. Central Effects

The decision to therapeutically block Ang II versus Ang III hinges on their distinct compartmentalized roles in the body.

Systemic Circulation

In the peripheral vasculature, Ang II is the dominant vasoconstrictor. When Ang II is converted to Ang III systemically, the resulting heptapeptide retains only about 40% of the systemic pressor activity of Ang II[5]. However, Ang III retains 100% of the aldosterone-stimulating activity at the adrenal cortex, making it a primary driver of sodium retention and fluid volume expansion[5].

The Brain Renin-Angiotensin System (Central Control)

Within the central nervous system (CNS), the paradigm flips. The brain RAS operates autonomously from the systemic circulation. In the brain, Ang III—not Ang II—is the predominant effector peptide exerting tonic stimulatory control over blood pressure and arginine-vasopressin (AVP) release[3].

If exogenous Ang II is injected into the brain, it causes a pressor response. However, if brain APA is blocked (preventing the conversion of Ang II to Ang III), the pressor effect of Ang II is completely abolished[3]. This confirms that central Ang II is merely a pro-drug for Ang III in the context of neurological blood pressure regulation.

Table 2: Comparative Physiological Effects

Physiological Parameter	Angiotensin II (Octapeptide)	Angiotensin III (Heptapeptide)
Systemic Pressor Activity	100% (Primary Effector)	~40% of Ang II
Aldosterone Secretion	100%	100% (Equipotent)
Central Pressor Activity	Requires conversion to Ang III	100% (Direct Effector)
Vasopressin Release	Requires conversion to Ang III	100% (Direct Effector)

Experimental Methodologies: Isolating Ang III Effects

To rigorously differentiate the physiological effects of Ang II and Ang III, researchers must utilize a self-validating in vivo experimental system. Systemic administration of inhibitors is insufficient due to the blood-brain barrier (BBB). Therefore, we employ targeted intracerebroventricular (ICV) methodologies.

Protocol: In Vivo Validation of Central Ang III as the Primary Pressor Effector

• Step 1: Stereotaxic ICV Cannulation (Delivery Precision) Causality: The BBB prevents systemic peptides and standard inhibitors from reaching the brain RAS. By surgically implanting a cannula into the lateral ventricle, we ensure direct, localized delivery of specific aminopeptidase inhibitors to the central angiotensinergic pathways.

• Step 2: Baseline Hemodynamic Stabilization (Control Establishment) Causality: Awake, freely moving murine models are tethered to continuous telemetry systems. A 48-hour stabilization period is required to eliminate surgical stress artifacts, ensuring that subsequent Mean Arterial Pressure (MAP) shifts are strictly pharmacologically driven.

• Step 3: Selective Aminopeptidase Inhibition (Isolating the Peptide) Causality: To isolate Ang III, we infuse EC33 , a highly specific APA inhibitor. By blocking APA, we halt the endogenous conversion of Ang II to Ang III. (Conversely, infusing PC18, an APN inhibitor, prevents Ang III degradation, leading to an isolated Ang III accumulation).

• Step 4: Exogenous Angiotensin Challenge (Validating the Blockade) Causality: This is the critical self-validating step. We administer a controlled ICV dose of Ang II. In the presence of EC33, Ang II fails to induce a pressor response[3]. This proves that Ang II's central effects are entirely dependent on its conversion to Ang III.

• Step 5: Biomarker Quantification (Readout) Causality: Blood is drawn to measure plasma arginine-vasopressin (AVP) levels and aldosterone via radioimmunoassay, correlating the central receptor blockade with downstream endocrine output.

Step-by-step in vivo methodology for isolating central Ang III physiological effects.

Therapeutic Implications: The Rise of APA Inhibitors

Traditional RAS blockades (ACE inhibitors and ARBs) target systemic Ang II to reduce vasoconstriction. However, these often cause systemic hypotension and renal complications.

Understanding that Ang III is the true central effector has catalyzed a new frontier in drug development: Centrally acting APA inhibitors . Because standard APA inhibitors like EC33 cannot cross the BBB, researchers developed firibastat (RB150) , a prodrug dimer of EC33[6]. When administered orally, firibastat crosses the BBB, is cleaved into active EC33 in the brain, and selectively blocks central Ang III formation. This results in a marked, dose-dependent reduction in blood pressure and vasopressin release in hypertensive models, without altering systemic Ang II levels or causing peripheral hypotension in normotensive states[6].

Conclusion

The physiological divergence between Angiotensin II and Angiotensin III dictates a highly compartmentalized approach to RAS modulation. While Ang II remains the primary target for peripheral vasodilation, Ang III is the undisputed master regulator of the central brain RAS. By employing rigorous, self-validating methodologies to isolate these pathways, drug development professionals can leverage APA inhibitors to treat complex, centrally-mediated forms of hypertension.

References

• Aminopeptidase A inhibitors as centrally acting antihypertensive agents - PubMed -[Link]

• Aminopeptidase A, which generates one of the main effector peptides of the brain renin-angiotensin system, angiotensin III, has a key role in central control of arterial blood pressure - PubMed - [Link]

• Orally Active Aminopeptidase A Inhibitors Reduce Blood Pressure | Hypertension - AHA Journals -[Link]

• Angiotensin - Wikipedia -[Link]

• Physiology, Renin Angiotensin System - StatPearls - NCBI Bookshelf -[Link]

• Relative affinity of angiotensin peptides and novel ligands at AT1 and AT2 receptors - Clinical Science -[Link]

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• 1. Physiology, Renin Angiotensin System - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Aminopeptidase A inhibitors as centrally acting antihypertensive agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Aminopeptidase A, which generates one of the main effector peptides of the brain renin-angiotensin system, angiotensin III, has a key role in central control of arterial blood pressure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. portlandpress.com [portlandpress.com]
• 5. Angiotensin - Wikipedia [en.wikipedia.org]
• 6. ahajournals.org [ahajournals.org]

An In-depth Technical Guide to (Des-Asp1,Ile8)-Angiotensin II: Physicochemical Properties, Biological Activity, and Research Applications

This guide provides a comprehensive technical overview of (Des-Asp1,Ile8)-Angiotensin II, a significant analog of Angiotensin III. Tailored for researchers, scientists, and professionals in drug development, this document delves into the molecule's core characteristics, its role within the renin-angiotensin system (RAS), and detailed protocols for its investigation.

Executive Summary

(Des-Asp1,Ile8)-Angiotensin II, a heptapeptide with the amino acid sequence Arg-Val-Tyr-Ile-His-Pro-Ile, is a synthetic analog of Angiotensin III. This modification, the substitution of the C-terminal phenylalanine with isoleucine, imparts unique biological activities, including both agonistic and antagonistic effects on the renin-angiotensin system. This guide will elucidate its fundamental physicochemical properties, explore its complex signaling pathways, and provide robust experimental protocols for its characterization, empowering researchers to effectively utilize this compound in their studies.

Physicochemical Characteristics

The foundational step in the study of any bioactive molecule is a thorough understanding of its physical and chemical properties. These parameters are critical for accurate experimental design, from solution preparation to analytical characterization.

Property	Value	Source(s)
Amino Acid Sequence	Arg-Val-Tyr-Ile-His-Pro-Ile
Molecular Weight	896.8 g/mol (as a diacetate tetrahydrate)
Chemical Formula	C₄₅H₇₃N₁₃O₉ (peptide only)	Calculated
Synonyms	Des-Asp1-[Ile8]-Angiotensin II, Ile8-Angiotensin III
Appearance	Lyophilized powder
Storage	-20°C

Biological Significance and Signaling Pathways

(Des-Asp1,Ile8)-Angiotensin II exerts its effects by interacting with angiotensin receptors, primarily the AT1 and AT2 receptors. Its biological activity is multifaceted, demonstrating both agonistic and antagonistic properties depending on the dose and physiological context.

Dual Agonist/Antagonist Activity

At high doses, (Des-Asp1,Ile8)-Angiotensin II has been shown to inhibit the pressor and steroidogenic actions of Angiotensin II in humans, indicating an antagonistic role. Conversely, it can also exhibit agonistic effects by stimulating aldosterone secretion and decreasing plasma renin activity. This dual nature makes it a valuable tool for dissecting the nuanced mechanisms of the renin-angiotensin system. In some human studies, it displayed no pressor action but did lower plasma renin activity and increase plasma aldosterone.

Signaling Cascade

The signaling pathway of (Des-Asp1,Ile8)-Angiotensin II is believed to be mediated through the same receptors as Angiotensin II and III. The activation of the AT1 receptor, a G-protein coupled receptor (GPCR), initiates a cascade of intracellular events.

Figure 1: Simplified signaling pathway of (Des-Asp1,Ile8)-Angiotensin II via the AT1 receptor.

Experimental Protocols

To facilitate research utilizing (Des-Asp1,Ile8)-Angiotensin II, the following are detailed protocols for its synthesis, purification, and biological characterization.

Solid-Phase Peptide Synthesis (SPPS)

The synthesis of (Des-Asp1,Ile8)-Angiotensin II can be achieved using the Merrifield solid-phase procedure.

Protocol:

• Resin Preparation: Start with a suitable resin, such as a pre-loaded Fmoc-Ile-Wang resin.

• Deprotection: Remove the Fmoc protecting group from the N-terminus of the resin-bound amino acid using a 20% piperidine solution in dimethylformamide (DMF).

• Amino Acid Coupling: Activate the next Fmoc-protected amino acid (Fmoc-Pro-OH) using a coupling reagent like HBTU/HOBt in the presence of a base such as N,N-diisopropylethylamine (DIPEA) in DMF. Add this to the deprotected resin.

• Washing: Thoroughly wash the resin with DMF to remove excess reagents and by-products.

• Repeat: Repeat the deprotection, coupling, and washing steps for each subsequent amino acid in the sequence (His, Ile, Tyr, Val, Arg).

• Cleavage and Deprotection: Once the full peptide chain is assembled, cleave the peptide from the resin and remove the side-chain protecting groups using a cleavage cocktail (e.g., trifluoroacetic acid, water, and triisopropylsilane).

• Precipitation and Lyophilization: Precipitate the crude peptide in cold diethyl ether, centrifuge to collect the pellet, and lyophilize to obtain a dry powder.

Purification by High-Performance Liquid Chromatography (HPLC)

The crude peptide requires purification to achieve the high purity necessary for biological assays.

Protocol:

• Sample Preparation: Dissolve the lyophilized crude peptide in a minimal amount of a suitable solvent, such as a water/acetonitrile mixture with 0.1% trifluoroacetic acid (TFA).

• HPLC System: Use a reverse-phase C18 column on a preparative HPLC system.

• Mobile Phases:

  • Solvent A: 0.1% TFA in water.

  • Solvent B: 0.1% TFA in acetonitrile.

• Gradient Elution: Apply a linear gradient of increasing Solvent B concentration (e.g., 5% to 60% over 30 minutes) to elute the peptide.

• Fraction Collection: Monitor the elution profile at a suitable wavelength (e.g., 220 nm or 280 nm) and collect fractions corresponding to the main peptide peak.

• Purity Analysis: Analyze the collected fractions using analytical HPLC to confirm purity.

• Lyophilization: Pool the pure fractions and lyophilize to obtain the purified peptide.

In Vitro Angiotensin Receptor Binding Assay

This assay determines the affinity of (Des-Asp1,Ile8)-Angiotensin II for angiotensin receptors.

Protocol:

• Membrane Preparation: Prepare crude membrane fractions from tissues or cultured cells expressing angiotensin receptors.

• Radioligand: Use a radiolabeled angiotensin analog, such as ¹²⁵I-[Sar¹,Ile⁸]Angiotensin II, as the tracer.

• Assay Setup: In a 96-well plate, set up the following for competitive binding:

  • Total Binding: Radioligand and membrane preparation in assay buffer.

  • Non-specific Binding: Radioligand, membrane preparation, and a high concentration of unlabeled Angiotensin II (e.g., 1 µM).

  • Competitive Binding: Radioligand, membrane preparation, and increasing concentrations of unlabeled (Des-Asp1,Ile8)-Angiotensin II.

• Incubation: Incubate the plate at room temperature for 60-120 minutes to allow binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through glass fiber filters to separate bound and free radioligand.

• Washing: Wash the filters with ice-cold wash buffer to remove unbound radioligand.

• Quantification: Measure the radioactivity retained on the filters using a gamma counter.

• Data Analysis: Calculate the specific binding and determine the IC₅₀ value for (Des-Asp1,Ile8)-Angiotensin II.

Figure 2: Workflow for an in vitro angiotensin receptor binding assay.

Conclusion

(Des-Asp1,Ile8)-Angiotensin II is a valuable pharmacological tool for investigating the complexities of the renin-angiotensin system. Its unique dualistic activity profile provides a means to probe the distinct functions of angiotensin receptors in various physiological and pathological states. The protocols and information provided in this guide are intended to equip researchers with the necessary knowledge to confidently incorporate this peptide into their experimental designs, ultimately contributing to a deeper understanding of cardiovascular and endocrine regulation.

References

• Kono, T., Oseko, F., Ikeda, F., Nanno, M., & Imura, H. (1977). Biological activity of high dose of des-asp 1-, ileu 8-angiotensin II in man. Acta Endocrinologica, 86(1), 156–161. [Link]

• Kono, T., Oseko, F., Shimpo, S., Nanno, M., & Endo, J. (1975). Biological activity of des-Asp1-,Ileu8-angiotensin II (Ileu8-angiotensin III) in man. The Journal of Clinical Endocrinology and Metabolism, 41(6), 1174–1177. [Link]

• Tsai, B. S., Peach, M. J., Khosla, M. C., & Bumpus, F. M. (1975). Synthesis and evaluation of (Des-Asp1)angiotensin I as a precursor for (Des-Asp1)angiotensin II ("Angiotensin III"). Journal of Medicinal Chemistry, 18(12), 1

Protocols & Analytical Methods

How to dissolve (Des-Asp1,Ile8)-Angiotensin II for in vivo infusion

Topic: Application Note: Dissolution and In Vivo Infusion of (Des-Asp1,Ile8)-Angiotensin II

Abstract This technical guide outlines the standardized protocol for the solubilization, handling, and continuous in vivo infusion of (Des-Asp1,Ile8)-Angiotensin II (Sequence: Arg-Val-Tyr-Ile-His-Pro-Ile). Designed for researchers investigating the Renin-Angiotensin System (RAS), this document addresses critical physicochemical constraints—specifically peptide adsorption to glass and enzymatic degradation—to ensure consistent delivery via osmotic minipumps.

Introduction & Chemical Identity

(Des-Asp1,Ile8)-Angiotensin II is a heptapeptide analog of Angiotensin III (Ang III). By deleting the N-terminal Aspartate and substituting the C-terminal Phenylalanine with Isoleucine, this molecule serves as a valuable tool for dissecting Angiotensin receptor subtypes (AT1 vs. AT2) and studying the specific pharmacodynamics of Ang III pathways without the rapid conversion typical of the native peptide.

• Synonyms: [Ile7]-Angiotensin III, Ang III analog.[1]

• Sequence: H-Arg-Val-Tyr-Ile-His-Pro-Ile-OH[2]

• Molecular Weight: ~897.1 Da (varies slightly by salt form, e.g., TFA vs. Acetate).

• Physiological Role: Often utilized as a competitive antagonist or partial agonist depending on the tissue bed and receptor density.

Pre-Formulation Analysis

Before initiating the protocol, three critical factors must be addressed to prevent experimental failure:

• Surface Adsorption (The "Glass Effect"): Angiotensin peptides are notoriously "sticky." They adhere rapidly to glass surfaces due to electrostatic interactions and hydrophobicity.

  • Directive:NEVER use glass vials or glass syringes for dissolution or storage. Use polypropylene (PP) or low-protein-binding plasticware exclusively.

• Solubility Profile: The peptide is hydrophilic but contains hydrophobic residues (Ile, Val, Tyr). It is generally soluble in aqueous buffers at physiological pH, but high concentrations (>10 mg/mL) may require stepwise solubilization.

• Stability: While stable in lyophilized form at -20°C, the reconstituted peptide is susceptible to peptidases. Sterile technique is non-negotiable for chronic infusion to prevent bacterial growth and subsequent proteolytic degradation inside the pump.

Reconstitution Protocol

Materials Required

• (Des-Asp1,Ile8)-Angiotensin II (Lyophilized powder)

• Vehicle: Sterile 0.9% Saline (NaCl) or Phosphate Buffered Saline (PBS, pH 7.4).

  • Note: For most cardiovascular studies, 0.9% Saline is preferred to match plasma osmolarity.

• Labware: Sterile Polypropylene (PP) microcentrifuge tubes (1.5 mL or 2.0 mL).

• Filtration: 0.22 µm Low-Protein-Binding Syringe Filter (PVDF or PES).

• Syringes: Sterile plastic syringes (1 mL).

Step-by-Step Methodology

Step 1: Equilibration Remove the lyophilized peptide vial from -20°C storage and allow it to equilibrate to room temperature (20–25°C) for 30 minutes inside a desiccator.

• Reasoning: Opening a cold vial introduces condensation, which can hydrolyze the peptide and alter the weighing mass.

Step 2: Weighing (Plastic Only) Weigh the required amount of peptide directly into a sterile polypropylene tube .

• Critical: Do not weigh onto weighing paper and transfer; static charge can cause loss. Weigh the tube, add peptide, and re-weigh.

Step 3: Primary Dissolution Add 50% of the calculated volume of sterile saline/PBS to the tube.

• Action: Gently swirl or tap the tube. Do not vortex vigorously as this can shear peptides or cause foaming which denatures proteins.[3]

• Observation: The solution should become clear. If turbidity persists, sonicate briefly (5–10 seconds) in a water bath.

Step 4: Volume Adjustment Add the remaining vehicle to reach the final target volume. Invert gently to mix.

Step 5: Sterile Filtration Draw the solution into a plastic syringe. Attach a 0.22 µm PVDF filter and dispense into a fresh, sterile polypropylene tube.

• Self-Validation: Inspect the filtrate against a light source. It must be absolutely particulate-free.

In Vivo Infusion: Osmotic Minipump Setup

Chronic infusion (e.g., 7–28 days) is best achieved using osmotic minipumps (e.g., Alzet®). The concentration of the peptide solution must be calculated precisely based on the pump's flow rate and the animal's weight.

Dose Calculation Logic

To achieve a specific dose (e.g., 1000 ng/kg/min), use the following formula:

• C = Concentration required in pump (mg/mL)

• D = Target Dose (ng/kg/min)

• W = Body Weight (kg)

• R = Pump Flow Rate (µL/hr)[4]

• 1440 = Minutes per day (conversion factor)

• 1000 = Conversion from ng to µg (and adjusting for mL vs µL)

Example Calculation Table (Mouse Model) Target Dose: 1000 ng/kg/min | Weight: 25g (0.025 kg)

Pump Model	Flow Rate (µL/hr)	Duration	Calculation	Required Conc. (mg/mL)
1002	0.25	14 Days		144.0 mg/mL
1004	0.11	28 Days		327.2 mg/mL
2004	0.25	28 Days		144.0 mg/mL *

*Note: High concentrations (>100 mg/mL) may exceed solubility limits. For high doses, use pumps with higher flow rates (e.g., Model 2001, 1.0 µL/hr) to lower the required concentration.

Pump Filling Workflow

Figure 1: Critical workflow for preparing osmotic minipumps. Note the incubation step ("Priming") which ensures immediate delivery upon implantation.

Quality Control & Troubleshooting

Issue	Probable Cause	Corrective Action
Cloudiness	Peptide aggregation or salt precipitation.	Add 1-2 drops of 0.01 M Acetic Acid to aid dissolution, then neutralize with PBS. Ensure pH stays near 7.4.
Low In Vivo Effect	Adsorption to pump reservoir or catheter.	Verify Material: Ensure pump reservoir is compatible (Alzet pumps are compatible). Pre-incubate catheter with 1% BSA if using external tubing (rare for this peptide).
Infection at Site	Non-sterile solution.	Strictly use 0.22 µm filtration. Perform surgery under aseptic conditions.

References

• National Institutes of Health (NIH). Subcutaneous Angiotensin II Infusion using Osmotic Pumps Induces Aortic Aneurysms in Mice. Application Note on Angiotensin Handling. Retrieved from [Link]

• Alzet Osmotic Pumps. Technical Information: Handling and Solubility of Peptides. Retrieved from [Link]

Sources

• 1. ahajournals.org [ahajournals.org]
• 2. researchgate.net [researchgate.net]
• 3. ogomed.com [ogomed.com]
• 4. researchgate.net [researchgate.net]

Application Note: Radioligand Receptor Binding Assay for (Des-Asp1,Ile8)-Angiotensin II

Target Audience: Assay Biologists, Pharmacologists, and Drug Development Scientists Application Area: Cardiovascular Pharmacology, GPCR Screening, and Renin-Angiotensin-Aldosterone System (RAAS) Profiling

Mechanistic Grounding: The RAAS Pathway and Ligand Pharmacology

The Renin-Angiotensin-Aldosterone System (RAAS) is the central regulatory axis for blood pressure and fluid homeostasis. While Angiotensin II (Ang II) is traditionally viewed as the primary effector, it is rapidly converted by Aminopeptidase A into the heptapeptide Angiotensin III (Ang III; Des-Asp1-Ang II) . Ang III is not merely a degradation byproduct; it is a potent endogenous agonist that plays a dominant role in central blood pressure regulation and aldosterone secretion in the adrenal cortex.

(Des-Asp1,Ile8)-Angiotensin II (Sequence: Arg-Val-Tyr-Ile-His-Pro-Ile) is a rationally designed, synthetic heptapeptide analog. By removing the N-terminal aspartic acid and substituting the C-terminal phenylalanine with isoleucine, the molecule is stripped of its agonistic efficacy while retaining high binding affinity. This structural modification renders it a highly selective, competitive antagonist for Ang III and Ang II at both AT1 and AT2 receptors . In drug development, this ligand is an indispensable pharmacological tool for mapping Ang III-specific binding sites and differentiating AT1/AT2 receptor-mediated events in cardiac fibroblasts and adrenal tissues .

Fig 1: RAAS pathway showing (Des-Asp1,Ile8)-Ang II competitive antagonism at AT1/AT2 receptors.

Experimental Rationale and Causality

Developing a robust radioligand binding assay for peptide GPCRs requires strict control over the biochemical environment. Every step in this protocol is designed as a self-validating system to prevent false positives and signal degradation:

• Tissue Selection: Rat adrenal cortex is utilized because it expresses natively high densities (

  ) of AT1, AT2, and putative Ang III-specific receptors, providing a physiologically relevant membrane matrix .

• Protease Inhibition (Causality): Angiotensin peptides possess half-lives of mere seconds in raw tissue homogenates due to endogenous peptidases. The inclusion of EDTA (metalloprotease inhibitor), Bacitracin (aminopeptidase inhibitor), and PMSF (serine protease inhibitor) in the binding buffer is an absolute requirement to preserve the structural integrity of both the radioligand and the cold competitor during the 60-minute incubation.

• Signal-to-Noise Optimization (Causality): Radioligands like

  -Ang III are highly positively charged and lipophilic, causing them to stick non-specifically to borosilicate glass fiber filters. Pre-soaking the GF/B filters in 0.3% Polyethylenimine (PEI) coats the glass with positive charges, electrostatically repelling unbound ligand and drastically reducing background noise.

Quantitative Data: Representative Receptor Affinities

The following table summarizes the expected binding affinities (

) of various RAAS ligands when competed against -Ang III in rat adrenal cortical membranes. This data serves as a benchmark for assay validation.

Ligand	Peptide Sequence	AT1 Affinity ( , nM)	AT2 Affinity ( , nM)	Primary Pharmacological Action
Angiotensin II	DRVYIHPF	0.5 - 1.2	0.8 - 1.5	Endogenous Pan-Agonist
Angiotensin III	RVYIHPF	1.5 - 2.8	1.0 - 2.0	Endogenous Pan-Agonist
(Des-Asp1,Ile8)-Ang II	RVYIHPI	35.0 - 45.0	28.0 - 38.0	Selective Competitive Antagonist
Losartan	Non-peptide	10.0 - 15.0	> 10,000	AT1-Selective Antagonist
PD123319	Non-peptide	> 10,000	5.0 - 10.0	AT2-Selective Antagonist

Detailed Protocol: Radioligand Receptor Binding Assay

Reagent and Buffer Preparation

• Homogenization Buffer: 50 mM Tris-HCl (pH 7.4), 250 mM Sucrose, 5 mM EDTA. Store at 4°C.

• Binding Assay Buffer: 50 mM Tris-HCl (pH 7.4), 120 mM NaCl, 5 mM MgCl₂, 0.2% Bovine Serum Albumin (BSA), 0.5 mM Bacitracin, 1 mM PMSF. (Note: MgCl₂ is critical as it stabilizes the GPCR-G protein ternary complex, enhancing the high-affinity state of the receptor).

• Wash Buffer: 50 mM Tris-HCl (pH 7.4), ice-cold.

Membrane Preparation Workflow

• Tissue Extraction: Euthanize adult Sprague-Dawley rats. Rapidly excise the adrenal glands and carefully dissect the adrenal cortex from the medulla on an ice-cold surgical block.

• Homogenization: Mince the cortical tissue and homogenize in 10 volumes of ice-cold Homogenization Buffer using a Dounce glass homogenizer (15–20 strokes).

• Differential Centrifugation: Centrifuge the homogenate at 1,000 × g for 10 minutes at 4°C to pellet unbroken cells, nuclei, and heavy debris.

• Membrane Isolation: Transfer the supernatant to an ultracentrifuge tube and spin at 40,000 × g for 30 minutes at 4°C.

• Resuspension: Discard the supernatant. Resuspend the plasma membrane-rich pellet in Binding Assay Buffer. Determine protein concentration via BCA assay and adjust to a final working concentration of 1–2 mg/mL.

Competitive Binding Assay Procedure

• Filter Preparation: Pre-soak GF/B glass fiber filters in 0.3% PEI for a minimum of 1 hour at room temperature.

• Assay Assembly: In a 96-well deep-well plate, assemble the reaction (Total Volume = 250 µL per well) on ice:

  • Buffer/NSB: Add 50 µL of Binding Assay Buffer (for Total Binding wells) OR 50 µL of 10 µM unlabeled Ang III (for Non-Specific Binding wells).

  • Competitor: Add 50 µL of cold (Des-Asp1,Ile8)-Ang II at increasing serial dilutions (Final concentrations ranging from

    to M).

  • Radioligand: Add 50 µL of

    -Angiotensin III (Final concentration ~0.1 nM, yielding ~50,000 CPM).

  • Membrane: Initiate the reaction by adding 100 µL of the membrane suspension (100–200 µg total protein).

• Equilibration: Seal the plate and incubate at 22°C for 60 minutes with gentle orbital shaking. (Incubating at 22°C rather than 37°C is a deliberate choice to minimize residual proteolytic degradation while allowing the binding kinetics to reach equilibrium).

• Harvesting: Terminate the reaction by rapid vacuum filtration through the PEI-soaked GF/B filters using a 96-well cell harvester.

• Washing: Immediately wash the filters three times with 1 mL of ice-cold Wash Buffer to flush out unbound radioligand.

• Detection: Dry the filters, transfer them to counting vials, and quantify radioactivity using a Gamma counter (1 minute per sample).

Data Acquisition and Analysis

• Calculate Specific Binding by subtracting the average CPM of the Non-Specific Binding (NSB) wells from the Total Binding wells.

• Plot Specific Binding (as a percentage of maximum) against the

  concentration of (Des-Asp1,Ile8)-Ang II.

• Perform non-linear regression using a one-site competitive binding model to determine the

  .

• Convert the

  to the absolute inhibition constant ( ) using the Cheng-Prusoff equation : (Where [L] is the concentration of -Ang III used, and is its dissociation constant determined from a prior saturation binding assay).

References

• Lijnen P, et al. Stimulation of collagen gel contraction by angiotensin II and III in cardiac fibroblasts. American Journal of Hypertension, Volume 16, Issue S1, May 2003, Page 160A. URL: [Link]

• Devynck MA, Pernollet MG, Matthews PG, Khosla MC, Bumpus FM, Meyer P. Specific receptors for des-Asp1-angiotensin II ("angiotensin III") in rat adrenals. Proceedings of the National Academy of Sciences of the United States of America. 1977 Sep;74(9):4029-32. URL: [Link]

Application Note &amp; Protocol: Reconstitution and Handling of Lyophilized (Des-Asp1,Ile8)-Angiotensin II

Introduction: The Critical Role of (Des-Asp1,Ile8)-Angiotensin II in RAS Research

(Des-Asp1,Ile8)-Angiotensin II, an analogue of Angiotensin III, is a pivotal heptapeptide in the study of the Renin-Angiotensin System (RAS). The RAS is a hormonal cascade essential for regulating blood pressure, fluid, and electrolyte balance.[1] Within this system, Angiotensin II is converted by aminopeptidase A into Angiotensin III ((Des-Asp1)-Angiotensin II), a metabolite that is not merely a degradation product but a potent effector molecule in its own right.[2][3][4] While possessing approximately 40% of the pressor (vasoconstrictive) activity of Angiotensin II, Angiotensin III exhibits 100% of its aldosterone-stimulating activity, highlighting its critical role in adrenal function.[1][5] Furthermore, emerging research identifies Angiotensin III as a preferred endogenous agonist for the Angiotensin II Type 2 (AT2) receptor, mediating crucial responses such as natriuresis (sodium excretion).[6][7][8]

The peptide provided, (Des-Asp1,Ile8)-Angiotensin II, is an analogue where the native Phenylalanine at position 8 is replaced by Isoleucine. Such analogues are invaluable tools for dissecting receptor binding and signaling pathways. Given its potent and pleiotropic effects, the integrity and concentration of the reconstituted peptide are paramount for achieving valid and reproducible experimental outcomes. Lyophilization ensures long-term stability, but the reconstitution process is a critical control point where errors can introduce variability, degradation, or contamination.

This guide provides a detailed, mechanistically grounded protocol for the reconstitution, handling, storage, and quality control of lyophilized (Des-Asp1,Ile8)-Angiotensin II, ensuring its optimal performance in research applications.

The Science of Peptide Reconstitution: From Powder to Potent Tool

A successful reconstitution is rooted in understanding the peptide's physicochemical properties and the rationale behind each handling step.

• The Lyophilized State: Lyophilization (freeze-drying) removes water under vacuum, creating a stable powder that is less susceptible to chemical and enzymatic degradation. However, these powders are often hygroscopic, readily absorbing atmospheric moisture.[9] Exposing the cold vial directly to ambient air causes condensation, which can compromise the peptide's stability even before the intended solvent is added. Therefore, equilibration to room temperature is a mandatory first step to prevent this. [9][10]

• Solvent Selection & pH Causality: The amino acid sequence of (Des-Asp1,Ile8)-Angiotensin II is Arg-Val-Tyr-Ile-His-Pro-Ile.[11][12][13] The presence of basic residues (Arginine, Histidine) confers a net positive charge at neutral pH, generally leading to good solubility in aqueous solutions. For this peptide, high-purity, sterile water is the recommended solvent.[14] Unlike highly hydrophobic peptides that may require organic solvents like DMSO, this peptide's character allows for direct reconstitution in a biologically compatible solvent. The pH of the final solution should be maintained between 5 and 8, as extreme pH can hydrolyze the peptide.

• Sterility and Stability: Peptides in solution are vulnerable to degradation by proteases and microbial contamination. Using sterile solvents, pipette tips, and vials is non-negotiable to preserve the peptide's integrity.[15][16] Furthermore, angiotensin peptides in aqueous solutions can exhibit limited stability, with degradation sometimes observed within hours.[17] This underscores the importance of proper storage and minimizing the time the peptide spends at room temperature.

Visualized Workflow for Reconstitution and Storage

The following diagram outlines the comprehensive workflow, from receiving the lyophilized peptide to its use in experiments.

Caption: Standard workflow for peptide reconstitution and storage.

Detailed Protocols

Materials and Equipment

• Lyophilized (Des-Asp1,Ile8)-Angiotensin II vial

• Sterile, nuclease-free or HPLC-grade water

• Calibrated micropipettes and sterile, low-protein-binding pipette tips

• Sterile, low-protein-binding microcentrifuge tubes (for aliquots)

• Microcentrifuge

• Vortex mixer

• Ice bucket

• Laboratory freezer (-20°C and/or -80°C)

Protocol I: Reconstitution to a 1 mg/mL Stock Solution

This protocol is designed to create a standard, easy-to-use stock concentration.

• Equilibrate: Remove the peptide vial from the freezer and allow it to sit at room temperature for 15-20 minutes before opening.[9][10] This critical step prevents water condensation on the hygroscopic powder.

• Pellet Powder: Briefly centrifuge the vial (e.g., 20 seconds at 12,000 x g) to ensure the lyophilized powder is collected at the bottom.[18]

• Calculate Solvent Volume: Use the following formula to determine the required volume of sterile water. For a 5 mg vial to be reconstituted to 1 mg/mL:

  • Volume (mL) = Peptide Mass (mg) / Desired Concentration (mg/mL)

  • Example: 5 mg / 1 mg/mL = 5 mL of sterile water

• Sterile Preparation: In a clean work area, uncap the vial. Wipe the rubber stopper with an alcohol swab if applicable.[9][16]

• Add Solvent: Using a calibrated micropipette with a sterile tip, slowly add the calculated volume of sterile water. Dispense the solvent down the side of the vial to gently wet the powder, rather than directly onto it.[16]

• Dissolve: Recap the vial and mix gently. Swirling or gentle vortexing for a few minutes is recommended.[14][16] Avoid vigorous shaking or sonication , as this can cause aggregation or denaturation.

• Verify Dissolution: The solution should be clear and free of visible particulates.[15] If dissolution is slow, allow the vial to sit at room temperature for an additional 5-10 minutes with occasional swirling.

Parameter	Recommendation	Rationale
Solvent	Sterile, high-purity water (HPLC-grade or similar)	Ensures biological compatibility and prevents contamination.
Stock Concentration	0.5 - 1.0 mg/mL	A convenient concentration for accurate downstream dilutions.[14][18]
Mixing Method	Gentle swirling or brief vortexing	Prevents shear stress that can lead to peptide aggregation.

Protocol II: Aliquoting and Long-Term Storage

Proper storage is essential for preserving peptide activity across multiple experiments. Never use the stock vial as a working solution.

• Prepare Aliquots: Immediately after reconstitution, divide the stock solution into single-use aliquots in sterile, low-protein-binding microcentrifuge tubes. The volume of each aliquot should be appropriate for a single experiment (e.g., 20 µL).

• Labeling: Clearly label each aliquot with the peptide name, concentration, and date of reconstitution.[10][15]

• Flash Freeze (Optional but Recommended): For optimal stability, aliquots can be snap-frozen in a dry ice/ethanol bath before being transferred to the freezer.

• Store Frozen: Store the aliquots at -80°C for long-term stability or at -20°C for shorter periods.[15] Lyophilized peptides are stable for years at -20°C, but reconstituted solutions are best stored at -80°C.[18]

• Avoid Freeze-Thaw Cycles: This is the most critical rule of storage.[9] Each cycle of freezing and thawing can degrade the peptide.[9] When needed, remove a single aliquot, thaw it on ice, and use it. Discard any unused portion of the thawed aliquot.

Storage Condition	Temperature	Expected Stability
Lyophilized Powder	-20°C or -80°C	Years[18]
Reconstituted Aliquots	-80°C	Months to a year (verify with manufacturer)
Reconstituted Aliquots	-20°C	Weeks to months
Thawed Aliquot	4°C	< 24 hours (use immediately)

Quality Control and The Renin-Angiotensin System Context

A self-validating protocol includes checkpoints to ensure quality.

• Immediate Assessment: A successfully reconstituted peptide will yield a clear, colorless solution. Any cloudiness or visible particulates may indicate poor solubility or contamination.

• Functional Validation: The ultimate QC test is a functional assay. If experimental results are inconsistent, consider preparing a fresh stock from a new lyophilized vial.

• Advanced QC (For Reference): In regulated environments or during method development, techniques like High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS) are the gold standards for verifying the purity, identity, and concentration of the reconstituted peptide.[15][19]

Understanding the peptide's place in its biological pathway reinforces the need for careful handling.

Caption: Simplified Renin-Angiotensin System signaling cascade.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Peptide fails to dissolve / solution is cloudy	1. Incorrect solvent used.2. Peptide concentration is too high.3. Peptide has degraded due to improper storage.	1. Verify the recommended solvent is water.2. Try reconstituting to a lower concentration (e.g., 0.1 mg/mL).3. Use a fresh vial of lyophilized peptide.
Inconsistent experimental results	1. Inaccurate pipetting during reconstitution or dilution.2. Peptide degradation from multiple freeze-thaw cycles.3. Contamination of stock solution.	1. Ensure pipettes are calibrated. Prepare a fresh stock solution.2. Strictly adhere to the single-use aliquot protocol. 3. Discard current stock and reconstitute a new vial using sterile technique.
Visible particulates after thawing an aliquot	1. Contamination during aliquoting.2. Peptide precipitation/aggregation from freeze-thaw.	1. Discard the aliquot. Review sterile technique.2. Do not use the aliquot. Ensure proper freezing and storage procedures are followed.

References

• Wikipedia. (n.d.). Renin–angiotensin system. Retrieved March 3, 2026, from [Link]

• Padia, S. H., & Carey, R. M. (2019). Angiotensin III/AT2 Receptor/NHE3 Signaling Pathway in the Proximal Tubules of the Kidney: A Novel Natriuretic and Antihypertensive Mechanism in Hypertension. Hypertension, 73(5), 963–965. Retrieved March 3, 2026, from [Link]

• Blue Tiger Scientific. (n.d.). Des-Asp1-Ile8-Angiotensin II – Powder – Biotechnology. Retrieved March 3, 2026, from [Link]

• Varagic, J., Ahmad, S., & Ferrario, C. M. (2020). Molecular Signaling Mechanisms of the Renin-Angiotensin System in Heart Failure. In Heart Failure. IntechOpen. Retrieved March 3, 2026, from [Link]

• Kemp, B. A., Howell, N. L., Gildea, J. J., Keller, S. R., & Carey, R. M. (2019). Defective Renal Angiotensin III and AT2 Receptor Signaling in Prehypertensive Spontaneously Hypertensive Rats. Hypertension, 73(5), 1083–1091. Retrieved March 3, 2026, from [Link]

• JPT Peptide Technologies. (n.d.). How to Reconstitute Peptides. Retrieved March 3, 2026, from [Link]

• Biotechne. (2025, May 23). How to Reconstitute Lyophilized Peptides: Best Practices. Retrieved March 3, 2026, from [Link]

• Tolessa, D., Chala, A., Haji, K., Mamo, G., & Eshetu, G. (2018). Physiological Effects of Angiotensin III. International Journal of Clinical and Experimental Physiology, 5(4), 164-167. Retrieved March 3, 2026, from [Link]

• Karnik, S., & Gref, G. (2021). Roles of Angiotensin III in the brain and periphery. ResearchGate. Retrieved March 3, 2026, from [Link]

• Biovera. (2024, November 13). Peptide Reconstitution and Solution Preparation Protocols. Retrieved March 3, 2026, from [Link]

• Bluewell Peptides. (n.d.). Peptide Reconstitution Guide. Retrieved March 3, 2026, from [Link]

• Padia, S. H., & Carey, R. M. (2019). Angiotensin III/AT2 Receptor/NHE3 Signaling Pathway in the Proximal Tubules of the Kidney: A Novel Natriuretic and Antihypertensive Mechanism in Hypertension. Hypertension, 73(5). Retrieved March 3, 2026, from [Link]

• AnaSpec. (n.d.). Product Data Sheet - Angiotensin II. Retrieved March 3, 2026, from [Link]

• Wikipedia. (n.d.). Angiotensin. Retrieved March 3, 2026, from [Link]

• Zini, S., Fournie-Zaluski, M. C., Chauvel, E., Roques, B. P., Corvol, P., & Llorens-Cortes, C. (1996). Identification of metabolic pathways of brain angiotensin II and III using specific aminopeptidase inhibitors: predominant role of angiotensin III in the control of vasopressin release. Proceedings of the National Academy of Sciences, 93(21), 11968-11973. Retrieved March 3, 2026, from [Link]

• Aviva Systems Biology. (n.d.). Reconstitution & Storage Instructions. Retrieved March 3, 2026, from [Link]

• Strong-sheen Bio-tech. (n.d.). (Des-Asp1,Ile8)-Angiotensin II. Retrieved March 3, 2026, from [Link]

• PeptaNova. (n.d.). Des-Asp1-[Ile8]-Angiotensin II. Retrieved March 3, 2026, from [Link]

• ResearchGate. (2019, November 14). Angiotensin peptide stability?. Retrieved March 3, 2026, from [Link]

Sources

• 1. Renin–angiotensin system - Wikipedia [en.wikipedia.org]
• 2. Angiotensin III/AT2 Receptor/NHE3 Signaling Pathway in the Proximal Tubules of the Kidney: A Novel Natriuretic and Antihypertensive Mechanism in Hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Molecular Signaling Mechanisms of the Renin-Angiotensin System in Heart Failure | Thoracic Key [thoracickey.com]
• 4. Identification of metabolic pathways of brain angiotensin II and III using specific aminopeptidase inhibitors: predominant role of angiotensin III in the control of vasopressin release - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Angiotensin - Wikipedia [en.wikipedia.org]
• 6. ahajournals.org [ahajournals.org]
• 7. One moment, please... [ijcep.org]
• 8. ahajournals.org [ahajournals.org]
• 9. verifiedpeptides.com [verifiedpeptides.com]
• 10. biovera.com.au [biovera.com.au]
• 11. bluetigerscientific.com [bluetigerscientific.com]
• 12. 强耀生物多肽产品 (Des-Asp1,Ile8)-Angiotensin II [chinapeptides.net]
• 13. Des-Asp¹-[Ile⁸]-Angiotensin II › PeptaNova [wordpress.peptanova.de]
• 14. anaspec.com [anaspec.com]
• 15. jpt.com [jpt.com]
• 16. bluewellpeptides.com [bluewellpeptides.com]
• 17. researchgate.net [researchgate.net]
• 18. Reconstitution & Storage Instructions | Aviva Systems Biology | Avivasysbio.com [avivasysbio.com]
• 19. bachem.com [bachem.com]

Application Note: Reconstitution and Solvent Solubility Profiling of (Des-Asp1, Ile8)-Angiotensin II

Executive Summary

(Des-Asp1, Ile8)-Angiotensin II (also known as [Ile7]-Angiotensin III) is a potent, selective peptide antagonist of the Angiotensin II type 1 (AT1) and type 2 (AT2) receptors [1]. Widely utilized in cardiovascular, renal, and neurological research to study the renin-angiotensin system, proper handling and reconstitution of this heptapeptide are critical for maintaining its structural integrity and biological efficacy [4]. This application note provides a comprehensive, mechanistically grounded guide to its solubility profile, contrasting aqueous (Water/PBS) and organic (DMSO) solvent systems, alongside field-proven reconstitution protocols.

Physicochemical Properties & Mechanistic Solubility Profile

Understanding the molecular architecture of (Des-Asp1, Ile8)-Angiotensin II is essential for predicting its solvent behavior and preventing experimental artifacts.

• Sequence: Arg-Val-Tyr-Ile-His-Pro-Ile[2]

• Molecular Weight: 897.1 g/mol [2]

• Molecular Formula: C43H68N12O9 [2]

The Causality of Solubility: Peptide solubility is dictated by the thermodynamic balance between its hydrophilic and hydrophobic residues.

• Aqueous Solubility (Water/PBS): The N-terminal Arginine (pKa ~12.5) and the internal Histidine (pKa ~6.0) confer a net positive charge to the peptide at a slightly acidic to neutral pH. This charge polarization enhances ion-dipole interactions with water molecules, allowing for spontaneous dissolution at lower concentrations (< 5 mg/mL).

• Organic Solubility (DMSO): The peptide contains a dense hydrophobic core consisting of Valine, Tyrosine, Isoleucine, and Proline. At high concentrations, these non-polar side chains can drive intermolecular aggregation via hydrophobic collapse and beta-sheet formation. Dimethyl sulfoxide (DMSO), a polar aprotic solvent, effectively disrupts these intermolecular hydrogen bonds and solvates the hydrophobic domains, enabling the generation of high-density stock solutions (> 10 mg/mL) [3].

Solvent Comparison: Water vs. DMSO

Selecting the correct solvent is a function of the target concentration and the downstream biological application. To ensure experimental success, consult the comparative data below.

Parameter	Ultrapure Water / PBS	Dimethyl Sulfoxide (100% DMSO)
Primary Use Case	Direct use in cell culture and in vivo models.	High-concentration stock generation and cryostorage.
Maximum Solubility	~2 - 5 mg/mL	> 10 - 20 mg/mL [3]
Biological Toxicity	None (Physiological environment).	Cytotoxic at high final concentrations.
Preparation Caveat	May require mild sonication or pH adjustment.	Must be diluted prior to biological assays (Final DMSO < 0.1%).
Storage Stability	Susceptible to microbial growth and hydrolysis.	Highly stable; prevents aggregation during freeze-thaw cycles.

Workflow Visualization

Figure 1: Solvent selection and reconstitution workflow for (Des-Asp1,Ile8)-Angiotensin II.

Experimental Protocols

The following protocols are designed as self-validating systems to ensure maximum peptide recovery, structural fidelity, and reproducibility across assays.

Protocol A: Aqueous Reconstitution (For Biological Assays)

Use this protocol when the required concentration is ≤ 5 mg/mL and the presence of organic solvents would confound assay results.

• Equilibration: Remove the lyophilized peptide from -20°C storage and allow the sealed vial to equilibrate to room temperature in a desiccator for 30 minutes.

  • Causality: Opening a cold vial introduces atmospheric condensation. Moisture rapidly induces peptide hydrolysis and degrades the stability of the lyophilized powder.

• Centrifugation: Briefly centrifuge the vial at 10,000 x g for 30 seconds.

  • Causality: Lyophilized powder often disperses onto the walls and cap during shipping. Centrifugation ensures all material is pelleted at the bottom, preventing mass loss upon opening.

• Solvent Addition: Add the calculated volume of sterile, endotoxin-free Ultrapure Water or PBS (pH 7.2 - 7.4) directly to the pellet.

• Agitation: Vortex gently for 15-30 seconds.

• Self-Validating Check: Hold the vial against a light source. The solution must be completely transparent and colorless.

  • Troubleshooting: If the solution appears opalescent or contains micro-particulates, the hydrophobic residues are resisting solvation. Place the vial in a room-temperature ultrasonic water bath for 2-5 minutes. If cloudiness persists, add 1-2% (v/v) of 0.1 M Acetic Acid to fully protonate the Histidine residue, which will instantly clarify the solution.

Protocol B: DMSO Reconstitution (For High-Density Stocks)

Use this protocol for generating concentrated stocks (> 5 mg/mL) for long-term cryostorage.

• Preparation: Follow steps 1 and 2 from Protocol A to equilibrate and pellet the peptide.

• Solvent Choice: Use only anhydrous, cell-culture grade DMSO (≥99.9% purity).

  • Causality: Standard laboratory DMSO is highly hygroscopic and absorbs atmospheric moisture over time. Water-contaminated DMSO can trigger unpredictable peptide precipitation and accelerated degradation.

• Dissolution: Add the required volume of DMSO and pipette up and down 5-10 times. Avoid introducing air bubbles, which can cause oxidation of the Tyrosine and Histidine residues.

• Self-Validating Check: The peptide should dissolve instantaneously in DMSO, yielding a crystal-clear solution without the need for sonication.

• Aliquoting & Storage: Divide the stock solution into single-use aliquots using low-protein-binding microcentrifuge tubes. Store immediately at -80°C.

  • Causality: Peptides containing hydrophobic regions (Ile, Val, Tyr) readily adsorb onto standard polypropylene surfaces. Low-bind tubes prevent concentration loss. Furthermore, aliquoting prevents repeated freeze-thaw cycles, which induce mechanical shearing and irreversible peptide aggregation.

• Downstream Application: Prior to the assay, dilute the DMSO stock into your working biological buffer. Ensure the final DMSO concentration is < 0.1% (v/v) to prevent solvent-induced cytotoxicity or off-target receptor modulation [3].

References

• Synthesis and evaluation of (Des-Asp1)angiotensin I as a precursor for (Des-Asp1)angiotensin II ("Angiotensin III") PubMed (National Institutes of Health). URL: [Link]

Application Notes &amp; Protocols: Experimental Design for Angiotensin III Blockade in Conscious Rabbits

Abstract

This guide provides a comprehensive framework for designing and executing experiments to investigate Angiotensin III (Ang III) blockade in conscious, chronically instrumented rabbits. Moving beyond a simple recitation of steps, this document elucidates the scientific rationale behind methodological choices, from animal model selection to specific pharmacological interventions and data interpretation. It is intended for researchers, scientists, and drug development professionals seeking to explore the physiological role of Ang III in cardiovascular regulation. Protocols for surgical instrumentation, hemodynamic monitoring, and pharmacological blockade are detailed, supported by field-proven insights and authoritative references to ensure scientific rigor and reproducibility.

Introduction: The Significance of Angiotensin III in the Renin-Angiotensin System

The Renin-Angiotensin System (RAS) is a critical hormonal cascade that regulates blood pressure, and fluid and electrolyte balance.[1] While Angiotensin II (Ang II) is widely recognized as the primary effector peptide of the RAS, its metabolite, Angiotensin III (Ang III), is emerging as a physiologically significant molecule in its own right.[2] Ang III is a heptapeptide formed from the cleavage of the N-terminal aspartate residue of Ang II by the enzyme Aminopeptidase A (APA).[1][3]

While sometimes considered a breakdown product, studies have shown that Ang III exerts potent biological effects, including stimulating aldosterone secretion and influencing blood pressure.[2] In conscious rabbits, intravenous administration of Ang III produces a biphasic response: a rapid, transient pressor peak followed by a distinct depressor phase.[4][5] Furthermore, when administered centrally into the brain ventricles, Ang III is as potent as Ang II in eliciting a pressor response, suggesting a crucial role in the central nervous system's control of blood pressure.[6][7]

Investigating Ang III blockade is therefore essential to dissect its specific contributions to cardiovascular homeostasis and pathophysiology, independent of Ang II. This guide focuses on the conscious rabbit model, which offers a robust and clinically relevant platform for such studies, free from the confounding variables of anesthesia.

The Renin-Angiotensin Signaling Cascade and Points of Intervention

Understanding the RAS cascade is fundamental to designing a blockade experiment. The diagram below illustrates the key peptides, enzymes, and potential points of pharmacological intervention.

Caption: The Renin-Angiotensin System cascade showing points of Ang III formation and blockade.

The Conscious Rabbit Model: Rationale and Advantages

The choice of an animal model is a critical decision that dictates the relevance and reliability of experimental outcomes. The conscious, chronically instrumented rabbit is a superior model for cardiovascular research for several key reasons:

• Absence of Anesthetic Interference: Anesthetics significantly alter autonomic function, baroreflex sensitivity, and baseline hemodynamics, which can mask or distort the true physiological effects of RAS peptides.[8]

• Stable Physiological State: After recovery from surgery, rabbits provide a stable, conscious baseline, allowing for the study of subtle cardiovascular responses.

• Established Surgical Protocols: Robust and well-documented procedures for the chronic implantation of vascular catheters and monitoring probes are readily available.[9][10]

• Sensitivity to Angiotensins: Rabbits exhibit clear and reproducible hemodynamic responses to angiotensins, making them an ideal model for studying both agonist and antagonist effects.[5][7]

Experimental Design: Core Principles and Structure

A well-designed experiment minimizes variability and produces unambiguous results. The following structure provides a validated framework for investigating Ang III blockade.

Hypothesis and Experimental Groups

• Primary Hypothesis: Systemic blockade of the Angiotensin II Type 1 (AT1) receptor will abolish both the pressor and depressor hemodynamic responses to an intravenous bolus of Angiotensin III in conscious rabbits.

• Experimental Groups:

  • Vehicle Control Group (n=6-8): Receives a saline vehicle instead of the blocker, followed by the Ang III challenge. This group controls for any time-dependent changes in hemodynamics.

  • Ang III Blockade Group (n=6-8): Receives the AT1 receptor antagonist (e.g., Losartan), followed by the Ang III challenge.

• Design: A crossover design can also be employed, where each animal serves as its own control. On separate days (with adequate washout), the animal receives either the vehicle or the blocker before the Ang III challenge.

Key Parameters for Measurement

• Primary Endpoints:

  • Mean Arterial Pressure (MAP)

  • Heart Rate (HR)

• Secondary/Advanced Endpoints:

  • Baroreflex Sensitivity (BRS)[8][11]

  • Regional Hemodynamics (e.g., hindquarter and mesenteric blood flow)[6][7]

  • Renal Sympathetic Nerve Activity (RSNA)[12][13]

General Experimental Workflow

The following diagram outlines the logical progression of the experimental protocol.

Caption: A typical experimental workflow for Ang III blockade studies in conscious rabbits.

Application Protocols

Disclaimer: All animal procedures must be approved by the institution's Animal Care and Use Committee (IACUC) and adhere to NIH guidelines.[14]

Protocol 1: Surgical Instrumentation

This protocol describes the sterile surgical implantation of vascular catheters for chronic use.

• Pre-Anesthetic Preparation: Acclimate rabbits to the laboratory environment for at least 72 hours.[15] Withhold food for 1-2 hours prior to anesthesia, but do not withhold water.[16] Obtain an accurate body weight.

• Anesthesia: Anesthetize the rabbit using a combination of injectable agents (e.g., Ketamine/Xylazine or Ketamine/Midazolam) or isoflurane gas.[16] Apply ophthalmic ointment to prevent corneal drying.[16]

• Surgical Site Preparation: Shave and aseptically prepare the ventral neck and/or femoral region.

• Catheter Implantation:

  • Under aseptic conditions, isolate the central ear artery or a femoral artery.

  • Insert a sterile catheter (e.g., PE-50 tubing connected to PE-90) and advance it into the thoracic or abdominal aorta for arterial pressure measurement.

  • Isolate the marginal ear vein or a femoral vein and insert a second catheter for drug administration.

• Exteriorization and Securing: Tunnel the catheters subcutaneously to the dorsal neck region, exteriorize them through a small skin incision, and secure them in a protective jacket or harness.

• Patency and Post-Operative Care: Fill the catheters with heparinized saline to maintain patency. Administer post-operative analgesia (e.g., buprenorphine) as per the approved protocol. Allow the animal a recovery period of 5-7 days before any experimentation.

Protocol 2: Reagent Preparation and Administration

Reagent	Preparation	Recommended IV Dose (Rabbit)	Rationale / Citation
Angiotensin III	Dissolve in sterile 0.9% saline to a stock concentration of 1 mg/mL. Further dilute to working concentrations.	15 nmol/kg (bolus)	This dose is shown to produce reliable pressor and depressor phases.[4][5]
Losartan	Dissolve in sterile 0.9% saline.	1 mg/kg (bolus)	Effectively blocks AT1 receptors and abolishes Ang III responses.[5]
Vehicle	Sterile 0.9% Saline	Equivalent volume to drug	Isotonic control for injection volume and procedure.

Administration: All intravenous (IV) drugs should be administered as a bolus via the venous catheter, followed by a 1 mL saline flush to ensure complete delivery.[17]

Protocol 3: Hemodynamic Monitoring and Data Acquisition

• Environment: Place the rabbit in a quiet, dimly lit experimental box and allow it to acclimate for at least 30-60 minutes before recording.[11]

• Connection: Connect the arterial catheter to a calibrated pressure transducer linked to a data acquisition system (e.g., PowerLab with LabChart software).

• Data Recording: Continuously record pulsatile arterial pressure. Derive Mean Arterial Pressure (MAP) and Heart Rate (HR) from the pressure waveform.

• Baseline: Record a stable baseline period of at least 30 minutes before any intervention.

Protocol 4: Assessing Angiotensin III Blockade

• Baseline Recording: After the acclimation period, record a stable 30-minute baseline.

• Blocker/Vehicle Administration: Administer a bolus of Losartan (1 mg/kg, IV) or an equivalent volume of saline vehicle.

• Stabilization: Allow a 30-minute stabilization period for the blocker to take effect.

• Ang III Challenge: Administer a bolus of Angiotensin III (15 nmol/kg, IV).

• Post-Challenge Monitoring: Continue to record hemodynamic data for at least 30-60 minutes to capture the full pressor and subsequent depressor response.

Data Analysis and Expected Outcomes

Data should be analyzed by calculating the peak change (Δ) in MAP and HR from the pre-injection baseline for both the pressor and depressor phases.

Condition	Expected ΔMAP (Pressor Phase)	Expected ΔMAP (Depressor Phase)	Scientific Rationale
Vehicle + Ang III	Significant Increase (e.g., +82 ± 4 mmHg)[5]	Significant Decrease (e.g., -20 ± 3 mmHg)[5]	Demonstrates the characteristic biphasic response of Ang III.
Losartan + Ang III	Response abolished or markedly attenuated	Response abolished	Losartan blocks the AT1 receptors, which mediate both the pressor and depressor effects of Ang III.[4][5]

Statistical analysis (e.g., Student's t-test or ANOVA) should be used to compare the responses between the vehicle and Losartan-treated groups. A p-value < 0.05 is typically considered statistically significant.

Advanced Considerations & Alternative Approaches

Central (Intracerebroventricular) Blockade

To investigate the central effects of Ang III, experiments can be adapted for intracerebroventricular (ICV) drug administration. This requires the surgical implantation of a chronic ICV cannula into a lateral ventricle.[6][18]

• Key Difference: Central administration of Ang III produces a potent, purely pressor response without the depressor phase seen with IV injection.[6][7] This pressor effect is due to a decrease in total peripheral conductance.[7]

• Rationale: This approach allows for the specific investigation of the brain RAS in blood pressure control.

Blockade of Angiotensin III Synthesis

An alternative to blocking the Ang III receptor is to block its formation from Ang II. This is achieved using an Aminopeptidase A (APA) inhibitor.

• Mechanism: APA inhibitors prevent the conversion of Ang II to Ang III.[19][20]

• Experimental Design: In this design, the challenge agent would be Ang II, not Ang III. Pre-treatment with an APA inhibitor would be expected to block the portion of Ang II's pressor effect that is mediated by its conversion to Ang III. This is a more complex design but can delineate the specific contribution of Ang III formation to the overall effects of Ang II.[19]

References

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• Rowe, B. P. (2000). Angiotensin III depressor action in the conscious rabbit is blocked by losartan but not PD 123319. Hypertension, 35(1 Pt 1), 130-134. [Link]

• Head, G. A., & Williams, N. S. (1992). Hemodynamic effects of central angiotensin I, II, and III in conscious rabbits. American Journal of Physiology-Legacy Content, 263(5), R845-R851. [Link]

• Rowe, B. P. (2000). Angiotensin III Depressor Action in the Conscious Rabbit Is Blocked by Losartan but not PD 123319. Hypertension, 35(1), 130-134. [Link]

• Guild, S. J., McBryde, F. D., Malpas, S. C., & Ramchandra, R. (2002). Baroreflex stabilization of the double (pressure-rate) product at 0.05 Hz in conscious rabbits. American Journal of Physiology-Heart and Circulatory Physiology, 282(2), H647-H653. [Link]

• Zaman, M. A., Oparil, S., & Calhoun, D. A. (2002). Angiotensin II and Cardiovascular Disease: Balancing Pathogenic and Protective Pathways. Circulation Research, 90(1), 1-3. [Link]

• van der Zwet, T. C., Tjin-A-Tsoi, S. A., de Vries, R., Saxena, P. R., & Heiligers, J. P. (1999). Comparative vasoconstrictor effects of angiotensin II, III, and IV in human isolated saphenous vein. British Journal of Pharmacology, 128(3), 639-646. [Link]

• Al-Khalaf, I. S. H., Al-Ani, R. J. M., & Altaei, T. (2021). Impact of Angiotensin Receptor Blockers on Angiotensin Iii and Leptin in Rabbits. Systematic Reviews in Pharmacy, 12(1), 1215-1221. [Link]

• Angell-James, J. E., & George, M. J. (1980). Baroreflex control of myocardial contractility in conscious normotensive and renal hypertensive rabbits. Circulation Research, 47(6), 890-901. [Link]

• Averill, D. B., Diz, D. I., & Ferrario, C. M. (2001). CENTRAL ANG-(1–7) ENHANCES BAROREFLEX GAIN IN CONSCIOUS RABBITS WITH HEART FAILURE. Hypertension, 38(6), 1340-1346. [Link]

• Robertson, M. J., Cunoosamy, M. P., & Clark, K. L. (1992). Effects of peptidase inhibition on angiotensin receptor agonist and antagonist potency in rabbit isolated thoracic aorta. British journal of pharmacology, 107(2), 431–437. [Link]

• Burke, S. L., Head, G. A., & Mayorov, D. N. (2007). Renal Sympathetic Neuroeffector Function in Renovascular and Angiotensin II–Dependent Hypertension in Rabbits. Hypertension, 49(2), 350-356. [Link]

• Burke, S. L., & Head, G. A. (2009). Cardiac and renal baroreflex control during stress in conscious renovascular hypertensive rabbits: effect of rilmenidine. Journal of Hypertension, 27(1), 116-126. [Link]

• Al-Khalaf, I. S. H., Al-Ani, R. J. M., & Altaei, T. (2021). Impact of angiotensin receptor blockers on angiotensin iii and leptin in rabbits. Isra University. [Link]

• Brosnihan, K. B., & Chappell, M. C. (2017). Measurement of Angiotensin Peptides: HPLC-RIA. Methods in molecular biology (Clifton, N.J.), 1527, 81–99. [Link]

• Booth, L. C., Nishi, E. E., Yao, S. T., Ramchandra, R., & Mayorov, D. N. (2020). Contribution of the Renal Nerves to Hypertension in a Rabbit Model of Chronic Kidney Disease. Hypertension, 76(5), 1537-1547. [Link]

• O'Rourke, M., Adji, A. (2022). Hypertension. In: McDonald's Blood Flow in Arteries. Taylor & Francis. [Link]

• de Lannoy, L. M., & van der Velden, J. (2000). Angiotensin II and the Heart. Hypertension, 35(6), 1208-1216. [Link]

• Anderson, D. E., & Sinkey, C. A. (1991). Hemodynamic effects of acute stressors in the conscious rabbit. American Journal of Physiology-Regulatory, Integrative and Comparative Physiology, 261(6), R1541-R1548. [Link]

• Santos, R. A., Ferreira, A. J., & Verano-Braga, T. (2011). Alternative pathways for angiotensin II generation in the cardiovascular system. Brazilian Journal of Medical and Biological Research, 44(9), 845-853. [Link]

• Tolessa, D., Chala, A., Haji, K., Mamo, G., & Eshetu, G. (2019). Physiological Effects of Angiotensin III. International Journal of Clinical and Experimental Physiology, 5(4), 147. [Link]

• Rowe, B. P. (2000). Angiotensin III Depressor Action in the Conscious Rabbit Is Blocked by Losartan but not PD 123319. Hypertension, 35(1), 130-134. [Link]

• Robertson, M. J., Cunoosamy, M. P., & Clark, K. L. (1992). Effects of peptidase inhibition on angiotensin receptor agonist and antagonist potency in rabbit isolated thoracic aorta. British journal of pharmacology, 107(2), 431–437. [Link]

• Johnson, R. L., & Zehr, J. E. (1990). Angiotensin III and pressor responsiveness in 3-day renal artery stenosis rabbits. The American journal of physiology, 258(2 Pt 2), H540–H548. [Link]

• Elhawary, A. M., & Pang, C. C. (1994). Effect of angiotensin receptor blockade in the rabbit aorta: influence of the endothelium. British journal of pharmacology, 111(3), 853–858. [Link]

• Al-Khalaf, I. S. H., Al-Ani, R. J. M., & Altaei, T. (2021). Impact of angiotensin receptor blockers on angiotensin iii and leptin in rabbits. Isra University. [Link]

• Brosnihan, K. B., & Chappell, M. C. (2017). Measurement of Angiotensin Peptides: HPLC-RIA. Methods in Molecular Biology, 1527, 81-99. [Link]

• Komáromi, I., & Mózes, S. (1981). Antidiuretic action of intravenous and intracerebral pyrogen in conscious rabbits. The Journal of physiology, 321, 29-37. [Link]

• Zini, S., Fournie-Zaluski, M. C., Chauvel, E., Roques, B. P., Corvol, P., & Llorens-Cortes, C. (1996). Aminopeptidase A inhibitors as potential central antihypertensive agents. Proceedings of the National Academy of Sciences of the United States of America, 93(21), 11968–11973. [Link]

• Llorens-Cortes, C., Zini, S., & Fournie-Zaluski, M. C. (2000). Aminopeptidase A, which generates one of the main effector peptides of the brain renin-angiotensin system, angiotensin III, has a key role in central control of arterial blood pressure. Biochemical Society transactions, 28(4), 435–440. [Link]

• Brosnihan, K. B., & Chappell, M. C. (2017). Measurement of Angiotensin Peptides: HPLC-RIA. Methods in Molecular Biology. [Link]

• Varagic, J., Ahmad, S., Nagata, S., & Ferrario, C. M. (2022). Aminopeptidase A Effect on Angiotensin Peptides and Their Blood Pressure Action. International Journal of Molecular Sciences, 23(19), 11235. [Link]

• Prisys Biotech. (2025). Intracerebroventricular (ICV) Injection: Precision CNS Delivery For Preclinical Research. [Link]

• Shodex. (n.d.). Angiotensin I, II, III. Shodex HPLC Columns. [Link]

• Ahmad, S., Varagic, J., Groban, L., & Ferrario, C. M. (2021). Newly developed radioimmunoassay for Human Angiotensin-(1-12) measurements in plasma and urine. Journal of the American Heart Association, 10(11), e020815. [Link]

• Hinderer, C., Lim, S., & Wilson, J. M. (2023). Awake Intracerebroventricular Delivery and Safety Assessment of Oligonucleotides in a Large Animal Model. Molecular Therapy - Methods & Clinical Development, 29, 449-459. [Link]

• McGill University. (2021). RABBIT ANESTHESIA. [Link]

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HPLC purification methods for (Des-Asp1,Ile8)-Angiotensin II

Application Note & Protocol

High-Resolution Purification of (Des-Asp1,Ile8)-Angiotensin II via Reversed-Phase HPLC

Abstract

(Des-Asp1,Ile8)-Angiotensin II is a critical analogue of Angiotensin II, often utilized in pharmacological studies as a specific antagonist.[1] The biological activity and reliability of experimental data derived from this peptide are directly dependent on its purity. Following solid-phase peptide synthesis (SPPS), crude preparations contain deletion sequences, incompletely deprotected peptides, and other process-related impurities that must be removed.[2][3] This document provides a detailed application note and a robust protocol for the purification of (Des-Asp1,Ile8)-Angiotensin II using reversed-phase high-performance liquid chromatography (RP-HPLC), designed to achieve high purity (>98%) suitable for demanding research applications.

Principle of the Method: Causality in Peptide Purification

The successful purification of synthetic peptides like (Des-Asp1,Ile8)-Angiotensin II hinges on exploiting subtle differences in their physicochemical properties. Reversed-phase HPLC is the predominant technique for this purpose due to its high resolving power for closely related peptide species.[4][5]

The Core Mechanism: The separation is based on the differential partitioning of the peptide and its impurities between a non-polar stationary phase (the column) and a polar mobile phase.

• Stationary Phase Selection (C18): A C18 (octadecylsilane) column is the standard choice for angiotensin peptides.[2] The long alkyl chains of the C18 phase provide a highly hydrophobic surface. Peptides are retained on the column through hydrophobic interactions with their non-polar amino acid side chains (e.g., Isoleucine, Valine, Proline, Phenylalanine). The (Des-Asp1,Ile8)-Angiotensin II peptide, with its sequence Arg-Val-Tyr-Ile-His-Pro-Ile, has significant hydrophobicity, making it well-suited for strong retention and subsequent high-resolution separation on a C18 matrix.

• Mobile Phase Composition (Water/Acetonitrile): A gradient of increasing organic solvent concentration, typically acetonitrile (ACN), is used to elute the bound peptides.[6] As the ACN concentration in the mobile phase increases, the mobile phase becomes more non-polar, disrupting the hydrophobic interactions between the peptides and the stationary phase and causing them to elute. More hydrophobic peptides require a higher concentration of ACN to elute.

• The Critical Role of the Ion-Pairing Agent (TFA): Trifluoroacetic acid (TFA) is an essential mobile phase additive for peptide separations.[7][8] Peptides contain ionizable basic residues (e.g., Arginine, Histidine). At the acidic pH imparted by TFA (typically pH ~2), these residues are protonated (positively charged). TFA acts as an ion-pairing agent, forming a neutral, hydrophobic complex with these charged groups. This masking of charges prevents undesirable secondary ionic interactions with the silica backbone of the column, which would otherwise lead to severe peak tailing and poor resolution.[8] Using 0.1% TFA is a common and effective concentration for achieving sharp, symmetrical peaks.[2]

• UV Detection: Peptides absorb UV light strongly at low wavelengths (214-230 nm) due to the presence of peptide bonds. Detection at ~220 nm or ~225 nm provides excellent sensitivity for all peptide species, ensuring that both the target peptide and impurities are adequately monitored during the purification process.[2][4]

Experimental Workflow for Peptide Purification

The overall process, from the crude synthetic product to the final, highly pure peptide, follows a systematic workflow designed to maximize both purity and recovery.

Caption: HPLC purification workflow from crude peptide to final product.

Materials, Reagents, and Instrumentation

Instrumentation:

• Preparative High-Performance Liquid Chromatography (HPLC) system equipped with:

  • Binary gradient pump

  • Autosampler or manual injector

  • UV-Vis Detector (Variable Wavelength)

  • Fraction Collector

• Analytical HPLC system for purity analysis

• Vortex mixer

• Centrifuge

• Lyophilizer (Freeze-dryer)

Column:

• Preparative Column: C18 reversed-phase column (e.g., Phenomenex Jupiter C18, 250 x 21.2 mm, 10 µm, 300 Å). The large pore size (300 Å) is optimal for peptides.[2]

• Analytical Column: C18 reversed-phase column (e.g., 250 x 4.6 mm, 5 µm, 300 Å).

Reagents and Consumables:

• Crude (Des-Asp1,Ile8)-Angiotensin II (post-synthesis and cleavage)[2][9]

• Acetonitrile (ACN), HPLC grade or higher

• Trifluoroacetic acid (TFA), HPLC grade, >99.5% purity

• Water, HPLC grade (e.g., Milli-Q or equivalent)

• Syringe filters, 0.45 µm (PTFE or nylon)

• Autosampler vials and collection tubes

Detailed Purification Protocol

Part A: Mobile Phase and Sample Preparation

• Mobile Phase A (Aqueous): Prepare 1 L of 0.1% (v/v) TFA in HPLC-grade water.

• Mobile Phase B (Organic): Prepare 1 L of 0.1% (v/v) TFA in 90% ACN / 10% HPLC-grade water.[2]

• Degas Solvents: Thoroughly degas both mobile phases using sonication or vacuum filtration to prevent bubble formation in the pump.

• Sample Preparation:

  • Accurately weigh the crude lyophilized peptide.

  • Dissolve the peptide in a minimal volume of Mobile Phase A. If solubility is an issue, a small amount of ACN (5-10%) can be added. The target concentration should be around 10-20 mg/mL for loading onto the preparative column.

  • Vortex thoroughly to ensure complete dissolution.

  • Filter the sample solution using a 0.45 µm syringe filter directly into an autosampler vial to remove any particulate matter.

Part B: Preparative HPLC Method Parameters

The following parameters serve as a robust starting point for method development. The gradient may need optimization depending on the impurity profile of the crude peptide.

Parameter	Preparative Scale Setting	Rationale
Column	C18, 250 x 21.2 mm, 10 µm, 300 Å	High capacity and appropriate pore size for peptide purification.[2]
Mobile Phase A	0.1% TFA in Water	Aqueous phase for initial binding.
Mobile Phase B	0.1% TFA in 90% ACN / 10% Water	Organic phase for elution.[2]
Flow Rate	10 - 15 mL/min	Appropriate for the column diameter to maintain optimal linear velocity.[2]
Detection	UV at 220 nm	Maximizes detection of the peptide backbone.[2]
Column Temp.	Ambient (or 25 °C)	Provides consistent retention times.[10]
Injection Volume	1 - 5 mL	Dependent on sample concentration and column loading capacity.
Gradient Profile	See table below	Designed to resolve the target peptide from earlier and later eluting impurities.

Sample Gradient Profile:

Time (min)	% Mobile Phase B
0	10
5	10
45	50
50	90
55	90
56	10
65	10

Part C: Purification Run and Fraction Collection

• System Equilibration: Purge the pumps with their respective mobile phases. Equilibrate the preparative column with the starting conditions (10% B) for at least 3-5 column volumes or until a stable baseline is achieved.

• Blank Run: Perform a blank injection (Mobile Phase A) using the defined gradient to ensure the system is clean and the baseline is free of ghost peaks.

• Sample Injection: Inject the prepared crude peptide sample onto the equilibrated column.

• Fraction Collection: Begin collecting fractions as the UV signal starts to rise from the baseline. Use a fraction collector set to collect based on time (e.g., 0.5-minute intervals) or peak detection (slope-based). Manually collect the main peak in smaller, separate tubes to isolate the purest sections.

Part D: Post-Purification Analysis and Processing

• Purity Analysis: Analyze a small aliquot from each collected fraction using an analytical HPLC system. A fast gradient (e.g., 5-95% B in 15 minutes) on an analytical C18 column is typically sufficient to determine the purity of each fraction.

• Pooling: Based on the analytical chromatograms, combine the fractions that meet the required purity level (e.g., >98%).

• Lyophilization: Freeze the pooled, high-purity fractions completely (e.g., using a dry ice/acetone bath or a -80°C freezer). Lyophilize the frozen sample under high vacuum until a dry, fluffy white powder is obtained. This process removes the ACN and water, yielding the final peptide as a stable TFA salt.

• Final Characterization: Confirm the identity of the final product using mass spectrometry to verify the molecular weight.

Expected Results and Troubleshooting

• Purity: The described method is expected to yield (Des-Asp1,Ile8)-Angiotensin II with a purity of >98% as determined by analytical HPLC.

• Recovery: Overall recovery can range from 30% to 60%, depending on the quality of the crude synthesis and the stringency of fraction pooling.

• Troubleshooting:

  • Poor Resolution: If the target peak co-elutes with impurities, flatten the gradient around the elution point of the target peptide (e.g., reduce the rate of %B increase from 1%/min to 0.5%/min). This extends the separation window.[5]

  • Peak Tailing: This is often caused by insufficient ion-pairing. Ensure the TFA concentration is 0.1% in both mobile phases and that the reagents are fresh.

  • Low Recovery: This can result from peptide precipitation on the column or irreversible adsorption. Ensure the sample is fully dissolved before injection. If the peptide is extremely hydrophobic, adding a different organic modifier like isopropanol may be considered.

Conclusion

This application note provides a comprehensive and scientifically grounded protocol for the preparative RP-HPLC purification of (Des-Asp1,Ile8)-Angiotensin II. By understanding the causal mechanisms behind the choice of column, mobile phases, and additives, researchers can effectively implement and adapt this method to obtain highly pure peptide essential for accurate and reproducible downstream biological assays. The self-validating nature of the workflow, incorporating analytical checks post-collection, ensures the final product meets the highest standards of quality.

References

• A Convenient RP-HPLC Method for Assay Bioactivities of Angiotensin I-Converting Enzyme Inhibitory Peptides. PMC. [Link]

• Analysis of Plasma Angiotensins by Reversed Phase HPLC and Radioimmunoassay. SpringerLink. [Link]

• High-performance liquid chromatography for the separation of angiotensin and its metabolites in human plasma and sweat. PubMed. [Link]

• Optimized Separation of Angiotensins in Acidic and Basic Conditions by HPLC with ELSD. Ingenieria Analitica Sl. [Link]

• Optimized Separation of Angiotensins in Acidic and Basic Conditions by HPLC with ELSD. Agilent Technologies. [Link]

• Synthetic angiotensin II peptide derivatives confer protection against cerebral and severe non-cerebral malaria in murine models. PMC. [Link]

• Isolation and purification of angiotensin II using affinity and high-pressure liquid chromatography. PubMed. [Link]

• Synthesis of Biologically Important Angiotensin-II and Angiotensin-IV Peptides by Using 4-(2',4'-Dimethoxypenyl-Fmoc-Aminomethyl)phenoxy Resin. Asian Publication Corporation. [Link]

• Synthesis and evaluation of (Des-Asp1)angiotensin I as a precursor for (Des-Asp1)angiotensin II ("Angiotensin III"). PubMed. [Link]

• Preparation and one-step purification of mono-125I-angiotensin II for radioligand binding assays. PubMed. [Link]

• Synthesis of peptides with the solid phase method. II. Octapeptide analogues of angiotensin II. PubMed. [Link]

• (DES-Aspartic Acid-1)-Angiotensin II. Evidence and speculation for its role as an important agonist in the renin - angiotensin system. PubMed. [Link]

• Purification of an angiotensin II binding protein by using antibodies to a peptide encoded by angiotensin II complementary RNA. PubMed. [Link]

• Des-Asp1-Ile8-Angiotensin II – Powder – Biotechnology. Blue Tiger Scientific. [Link]

• Purification of an angiotensin II binding protein by using antibodies to a peptide encoded by angiotensin II complementary RNA. PMC. [Link]

• (Des-Asp1) Angiotensin I: A Study of Its Pressor and Steroidogenic Activities in Conscious Rats. PubMed. [Link]

• Guide to Solid Phase Peptide Synthesis. AAPPTEC. [Link]

• Discovery of novel angiotensin-converting enzyme inhibitory peptides by in silico and in vitro studies. RSC Publishing. [Link]

• Systematic and efficient method scale-up for peptide purification. KNAUER. [Link]

• Angiotensin I, II, III. Shodex HPLC Columns. [Link]

• Purification and Identification of a Novel Angiotensin Converting Enzyme Inhibitory Peptide from the Enzymatic Hydrolysate of Lepidotrigla microptera. MDPI. [Link]

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• 2. Synthetic angiotensin II peptide derivatives confer protection against cerebral and severe non-cerebral malaria in murine models - PMC [pmc.ncbi.nlm.nih.gov]
• 3. peptide.com [peptide.com]
• 4. High-performance liquid chromatography for the separation of angiotensin and its metabolites in human plasma and sweat - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. A Convenient RP-HPLC Method for Assay Bioactivities of Angiotensin I-Converting Enzyme Inhibitory Peptides - PMC [pmc.ncbi.nlm.nih.gov]

Optimization of Storage Conditions and Handling Protocols for Aqueous (Des-Asp1,Ile8)-Angiotensin II Solutions

Introduction & Pharmacological Profile

(Des-Asp1,Ile8)-Angiotensin II is a synthetic heptapeptide analog of Angiotensin III. By removing the N-terminal Aspartate and substituting Phenylalanine with Isoleucine at position 8, this sequence (Arg-Val-Tyr-Ile-His-Pro-Ile) functions as a potent, competitive antagonist—and in some tissues, a partial agonist—of Angiotensin II receptors (AT1 and AT2)[1].

As demonstrated by , this heptapeptide exhibits targeted antagonistic properties in the adrenal cortex and medulla, making it a critical molecular tool for isolating the specific pathways of aldosterone production and vasomotor response[2]. Further research by established its precise role in modulating aldosterone secretion in isolated adrenal glomerulosa cells[3]. According to , maintaining the structural integrity of this peptide in aqueous solutions is paramount for reproducible receptor binding assays[4].

Table 1: Physicochemical Properties

Property	Value	Causality / Experimental Impact
Sequence	Arg-Val-Tyr-Ile-His-Pro-Ile	Heptapeptide structure requires careful handling to avoid exopeptidase cleavage.
Molecular Formula	C₄₃H₆₈N₁₂O₉	Contains reactive functional groups prone to aqueous degradation.
Molecular Weight	897.08 g/mol	Small size facilitates rapid diffusion but increases surface-adsorption risk.
Isoelectric Point (pI)	~8.5 (Basic)	Soluble in slightly acidic to neutral pH; precipitates in highly alkaline buffers.
Extinction Coefficient	~1490 M⁻¹cm⁻¹	Allows direct concentration verification via A280 nm due to the Tyrosine residue.

Mechanisms of Aqueous Degradation (Causality)

Peptides do not simply "expire"; they undergo specific thermodynamic and kinetic degradation pathways. Understanding these mechanisms is essential for justifying the strict storage protocols:

• Hydrolysis: The peptide bonds, particularly adjacent to the Proline residue, are susceptible to hydrolysis in aqueous environments. Extreme pH levels accelerate this process. Causality: Maintaining the solution at a neutral to slightly acidic pH (6.0–7.2) minimizes nucleophilic attacks on the peptide backbone.

• Oxidation: The sequence contains Tyrosine (Tyr) and Histidine (His), both of which are highly vulnerable to photo-oxidation and metal-catalyzed oxidation. Causality: Exposure to light or trace heavy metals in low-quality water generates reactive oxygen species, leading to structural deformation.

• Hydrophobic Adsorption: The presence of Isoleucine (x2), Valine, and Proline gives the peptide a significant hydrophobic character. Causality: In dilute aqueous solutions, the peptide will spontaneously adsorb to standard polypropylene tubes or glass surfaces to minimize thermodynamic free energy, drastically reducing the actual working concentration.

Experimental Workflow & Reconstitution Protocol

Fig 1: Step-by-step workflow for the reconstitution and cryopreservation of the peptide.

Step-by-Step Methodology

• Pre-Centrifugation: Before opening the vial, centrifuge at 10,000 x g for 1 minute.

  • Causality: Lyophilized powder often disperses during shipping and adheres to the cap. Opening without centrifugation leads to unquantifiable mass loss.

• Solvent Selection & Addition: Add sterile, endotoxin-free ddH₂O or Phosphate-Buffered Saline (PBS, pH 7.2) to achieve a stock concentration of 1 to 2 mg/mL.

  • Causality: A highly concentrated stock minimizes the volume of solvent, reducing the rate of hydrolysis. The basic pI (~8.5) ensures complete solubility at pH 7.2.

• Dissolution: Gently pipette the solution up and down. Do not sonicate.

  • Causality: Sonication generates localized cavitation heat, which can induce irreversible peptide aggregation and Tyrosine oxidation.

• Aliquoting Paradigm: Immediately divide the stock solution into single-use aliquots (e.g., 10–50 µL) using low-protein-binding Eppendorf tubes .

  • Causality: Aliquoting strictly prevents freeze-thaw cycles. Repeated freezing causes ice-crystal shearing and localized pH shifts (buffer concentration during freezing), which denature the peptide. Low-bind tubes prevent hydrophobic adsorption.

• Flash Freezing (Optional but Recommended): Snap-freeze the aliquots in liquid nitrogen before transferring them to -80°C.

  • Causality: Rapid freezing creates amorphous ice rather than crystalline ice, protecting the peptide backbone from mechanical stress.

Storage Conditions & Shelf-Life

Table 2: Quantitative Storage Matrix

Physical State	Storage Temperature	Maximum Shelf-Life	Critical Handling Notes
Lyophilized Powder	-20°C to -80°C	24 - 36 months	Store desiccated. Protect from ambient humidity and UV light.
Aqueous Stock (1 mg/mL)	-80°C	3 to 6 months	Must be aliquoted. Avoid frost-free freezers (temperature cycling).
Aqueous Stock (1 mg/mL)	-20°C	1 to 3 months	Acceptable for short-term storage, but -80°C is preferred.
Aqueous Working Solution	4°C	< 72 hours	Add 0.1% BSA as a carrier protein if the downstream assay permits.
Aqueous Working Solution	Room Temp (20°C)	< 12 hours	High risk of microbial contamination and rapid enzymatic degradation.

Self-Validating Quality Control System

A protocol is only as reliable as its internal controls. To ensure this workflow is a self-validating system, researchers must implement a tripartite Quality Control (QC) loop:

• Baseline Purity Verification (Day 0): Run an RP-HPLC (Reverse-Phase High-Performance Liquid Chromatography) aliquot immediately after reconstitution. A single, sharp peak confirms structural integrity.

• Concentration Verification: Measure absorbance at 280 nm (A280). Using the extinction coefficient of Tyrosine (1490 M⁻¹cm⁻¹), calculate the exact molarity. If the calculated molarity is lower than the theoretical input, adsorption or incomplete dissolution has occurred.

• Post-Thaw Functional Check: If experimental variance exceeds 5% between biological replicates, thaw a fresh aliquot and run a parallel receptor binding assay alongside a known standard. This isolates peptide degradation from biological noise.

Pharmacological Context & Signaling Pathway

To contextualize the importance of peptide integrity, the following diagram illustrates the downstream signaling cascade modulated by (Des-Asp1,Ile8)-Angiotensin II. Degraded peptides will fail to competitively bind the AT1/AT2 receptors, leading to false-negative assay results.

Fig 2: Pharmacological signaling pathway of (Des-Asp1,Ile8)-Angiotensin II via AT receptors.

References

• Tsai, B. S., Peach, M. J., Khosla, M. C., & Bumpus, F. M. (1975). Synthesis and evaluation of (Des-Asp1)angiotensin I as a precursor for (Des-Asp1)angiotensin II ("Angiotensin III"). Journal of Medicinal Chemistry.[Link]

• Saltman, S., Fredlund, P., & Catt, K. J. (1976). Actions of angiotensin II antagonists upon aldosterone production by isolated adrenal glomerulosa cells. Endocrinology.[Link]

Sources

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• 2. Synthesis and evaluation of (Des-Asp1)angiotensin I as a precursor for (Des-Asp1)angiotensin II ("Angiotensin III") - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Actions of angiotensin II antagonists upon aldosterone production by isolated adrenal glomerulosa cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]

Application Notes &amp; Protocols: Administration Routes for Angiotensin III Antagonists in Animal Models

For Researchers, Scientists, and Drug Development Professionals

Abstract

The renin-angiotensin system (RAS) is a critical regulator of cardiovascular and neuronal physiology. While Angiotensin II (Ang II) has historically been considered the primary effector, there is growing evidence for the significant, and in some contexts predominant, role of its metabolite, Angiotensin III (Ang III).[1][2] Ang III, formed from Ang II by aminopeptidase A (APA), exerts potent effects on blood pressure, aldosterone release, and central sympathetic outflow.[3][4] Consequently, the development and in-vivo characterization of Ang III antagonists are of paramount importance. The choice of administration route in animal models is a pivotal decision that dictates the pharmacokinetic profile, target engagement, and ultimate interpretation of experimental outcomes. This guide provides a detailed overview of common administration routes for Ang III antagonists, explaining the scientific rationale behind each choice and offering step-by-step protocols to ensure experimental robustness and reproducibility.

The Renin-Angiotensin System: Focus on Angiotensin III

The classical RAS cascade involves the conversion of angiotensinogen to Ang I by renin, followed by cleavage of Ang I by Angiotensin-Converting Enzyme (ACE) to form Ang II. Ang II is then metabolized by APA to produce Ang III.[5] Both Ang II and Ang III act on AT1 and AT2 receptors, but they can elicit distinct physiological responses.[6] For instance, Ang III has 100% of the aldosterone-producing activity of Ang II but only 40% of its pressor activity.[3][7] Critically, in the brain, Ang III is considered a key effector peptide in the control of blood pressure and vasopressin release.[6][8] Understanding this pathway is essential for designing experiments that can effectively parse the specific contributions of Ang III.

Caption: The Renin-Angiotensin System (RAS) cascade leading to Angiotensin III.

Choosing the Right Administration Route: A Strategic Decision

The selection of an administration route is not merely a logistical choice; it is a fundamental experimental parameter. The primary objective of the study—whether it is to investigate systemic cardiovascular effects, isolate central nervous system (CNS) actions, or assess oral bioavailability—will dictate the most appropriate method.

Key Factors to Consider:

• Research Question: Are you studying peripheral effects (e.g., blood pressure in a hypertensive rat model) or central effects (e.g., sympathetic nerve activity)?[9][10]

• Compound Properties: Peptide-based antagonists often have poor oral bioavailability and are susceptible to degradation, making parenteral routes more common.[11] Stability, solubility, and molecular weight are key determinants.

• Target Site: To bypass the blood-brain barrier and directly assess CNS effects, central administration is required.[12]

• Desired Pharmacokinetics: Do you need a rapid, high-concentration bolus (intravenous injection) or sustained, steady-state levels over days or weeks (osmotic minipump)?

• Animal Welfare: The chosen method should minimize stress and discomfort to the animal, as stress can be a significant confounding variable in cardiovascular studies.

Caption: Decision workflow for selecting an administration route.

Central Administration: Intracerebroventricular (ICV) Infusion/Injection

Rationale & Application: The blood-brain barrier restricts the entry of most peptides from the systemic circulation into the CNS. To directly investigate the role of Ang III in neurogenic hypertension, sympathetic outflow, or vasopressin release, ICV administration is the gold standard.[6][13] This technique delivers the antagonist directly into the cerebrospinal fluid (CSF) of the cerebral ventricles, ensuring it reaches key brain regions like the paraventricular nucleus (PVN) and median preoptic nucleus.[14][15]

Protocol: Stereotaxic Cannula Implantation and ICV Infusion (Rat Model)

• Animal Preparation: Anesthetize the rat (e.g., isoflurane or ketamine/xylazine cocktail) and secure it in a stereotaxic frame. Ensure adequate analgesia is provided.

• Surgical Procedure:

  • Make a midline incision on the scalp to expose the skull.

  • Identify and clean the bregma and lambda landmarks.

  • Using stereotaxic coordinates for the lateral ventricle (e.g., from bregma for a rat: AP -1.0 mm, LL 1.5 mm, DV -3.5 mm), drill a small burr hole through the skull.[14]

  • Slowly lower a sterile guide cannula to the target depth.

• Cannula Fixation: Secure the cannula to the skull using dental cement and jeweler's screws. Insert a dummy cannula to maintain patency.

• Recovery: Allow the animal to recover for 5-7 days post-surgery. Monitor for signs of pain or infection.

• Administration (Chronic Infusion):

  • Briefly anesthetize the animal to connect the externalized cannula tubing to an osmotic minipump (e.g., Alzet) filled with the Ang III antagonist.[16]

  • Implant the minipump subcutaneously in the interscapular region.[10]

  • The pump will deliver a constant, controlled infusion for a predetermined period (e.g., 1-4 weeks).[13]

• Administration (Acute Injection): For acute studies, a Hamilton syringe is connected to the injection cannula, which is inserted into the guide cannula. The antagonist is infused slowly over 1-2 minutes to avoid pressure-related artifacts.[17]

Parameter	Typical Range (Rat)	Considerations
Infusion Rate (Pump)	0.1 - 1.0 µL/hour	Dependent on pump model and desired duration.
Dose (Chronic)	0.1 - 1.0 mg/day	Highly compound-dependent; requires dose-response studies.[13]
Injection Volume (Acute)	1 - 5 µL	Keep volume low to prevent increased intracranial pressure.
Vehicle	Sterile artificial CSF (aCSF) or 0.9% Saline	Must be sterile, pyrogen-free, and isotonic.

Systemic Administration: Targeting the Periphery

Intravenous (IV) Injection/Infusion

Rationale & Application: IV administration provides 100% bioavailability and allows for precise, rapid control over circulating drug concentrations. It is ideal for acute dose-response studies, determining the immediate effect of an antagonist on blood pressure, or for compounds with a very short half-life.[18]

Protocol: IV Bolus Injection via Tail Vein (Mouse/Rat)

• Animal Restraint: Place the animal in a suitable restraint device to allow access to the lateral tail vein. Warming the tail with a heat lamp or warm water can aid vasodilation.

• Vein Identification: Identify one of the lateral tail veins.

• Injection: Using a small gauge needle (e.g., 27-30G), insert into the vein at a shallow angle. A successful cannulation is often indicated by a "flash" of blood in the needle hub.

• Administration: Inject the bolus dose slowly and steadily. Monitor the animal for any signs of distress.

• Post-Injection: Withdraw the needle and apply gentle pressure to the injection site to prevent bleeding.

Parameter	Typical Range (Rat)	Considerations
Injection Volume	Up to 1 mL (slowly)	Bolus volume should not exceed 5 mL/kg.
Dose	Highly variable	Determined by potency and study objective.
Vehicle	Sterile 0.9% Saline, PBS	Ensure the antagonist is fully dissolved and the solution is sterile.[19]

Subcutaneous (SC) Injection/Infusion

Rationale & Application: SC administration provides a slower, more sustained release compared to IV, making it suitable for compounds with longer half-lives or when a prolonged, steady-state concentration is desired without continuous infusion.[20] The use of subcutaneously implanted osmotic minipumps is a common and effective method for achieving chronic systemic dosing of Angiotensin peptides or their antagonists in hypertension models.[10][21]

Protocol: SC Osmotic Minipump Implantation (Rat/Mouse)

• Pump Priming: Prime the osmotic minipump according to the manufacturer's instructions (typically by incubation in sterile saline at 37°C) to ensure immediate delivery upon implantation.

• Animal Preparation: Anesthetize the animal. Shave and sterilize the skin in the dorsal interscapular region.

• Implantation:

  • Make a small midline incision in the skin.

  • Using a hemostat, create a small subcutaneous pocket by blunt dissection.

  • Insert the primed minipump into the pocket, delivery portal first.

• Closure: Close the incision with wound clips or sutures.

• Recovery: Provide appropriate post-operative care and analgesia. The pump will deliver the compound at a constant rate for its specified duration.[21]

Parameter	Typical Range (Rat)	Considerations
Infusion Rate (Pump)	0.1 - 10 µL/hour	Varies by pump model.
Dose	Dependent on compound potency and pump rate.	Example: 30 mg/kg/day for AT2 antagonist PD123319.[21]
Vehicle	Saline, PEG, oils	Vehicle must be non-irritating and compatible with the pump.[19][22]
Bioavailability	Variable (50-90%)	Slower absorption from SC space; potential for local degradation.[23]

Oral Gavage (PO)

Rationale & Application: Oral gavage is used primarily to assess the oral bioavailability and efficacy of a compound.[11] For peptide-based Ang III antagonists, oral bioavailability is expected to be very low due to enzymatic degradation in the gastrointestinal tract and poor absorption.[24][25] However, this route is essential for screening novel formulations or pro-drugs designed to overcome these barriers.

Protocol: Oral Gavage (Rat)

• Animal Handling: Gently restrain the animal to prevent movement. Do not overly constrict the chest, which can impede breathing.

• Gavage Needle: Use a proper-sized, ball-tipped gavage needle to prevent injury to the esophagus. Measure the needle from the tip of the animal's nose to the last rib to estimate the correct insertion depth.

• Administration:

  • Gently insert the needle into the mouth, over the tongue, and advance it down the esophagus. There should be no resistance. If resistance is felt, withdraw immediately.

  • Deliver the solution smoothly.

• Post-Administration: Monitor the animal briefly to ensure there are no signs of respiratory distress, which could indicate accidental tracheal administration.

Parameter	Typical Range (Rat)	Considerations
Administration Volume	1 - 5 mL	Maximum volume depends on animal weight (typically <10 mL/kg).
Vehicle	Water, Saline, Methylcellulose	Vehicle choice depends on compound solubility.[19]
Bioavailability	Typically very low (<5%)	A key endpoint for this route is to measure plasma concentration over time.[26]

Summary and Concluding Remarks

The successful in-vivo evaluation of Angiotensin III antagonists hinges on the judicious selection and precise execution of the administration protocol. Central (ICV) administration is indispensable for dissecting the neurological roles of Ang III, while systemic routes (IV, SC) are vital for understanding peripheral cardiovascular effects and establishing pharmacokinetic profiles. The table below provides a comparative summary to aid in experimental design.

Comparative Summary of Administration Routes

Route	Primary Use Case	Bioavailability	Onset of Action	Invasiveness	Key Advantage
ICV	Isolate CNS effects	N/A (Direct to CNS)	Rapid (Injection)	High (Surgery)	Bypasses blood-brain barrier
IV	Acute systemic effects, PK	100%	Immediate	Moderate	Precise dose control
SC	Chronic systemic effects	High but variable	Slow	Low-Moderate	Sustained, steady-state delivery
PO	Oral bioavailability testing	Low to very low	Slowest	Low	Mimics clinical route

Researchers must meticulously consider the scientific question, the properties of their specific antagonist, and the principles of animal welfare to generate data that is both valid and impactful. Proper vehicle selection, sterile technique, and accurate dosing are foundational to the integrity of any pharmacological study in this field.

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• Tolessa, D., et al. (2019). Physiological Effects of Angiotensin III. Semantic Scholar. [Link]

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• Karnik, S. S., et al. (2022). Roles of Angiotensin III in the brain and periphery. Ovid. [Link]

• Ufnal, M., & Drapała, A. (2022). Editorial: Animal models of hypertension. Frontiers. [Link]

• Angiotensin II-induced Hypertension Mouse Model. InnoSer. [Link]

• Karnik, S. S., et al. (2022). Roles of Angiotensin III in the brain and periphery. PubMed - NIH. [Link]

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• Fink, G. D., et al. (2018). Animal Models of Hypertension: A Scientific Statement From the American Heart Association. American Heart Association Journals. [Link]

• Herman, R., et al. (2025). Angiotensin II Receptor Blockers (ARB). StatPearls - NCBI Bookshelf. [Link]

• Cervenka, L., et al. (1999). Models of Experimental Hypertension in Mice. American Heart Association Journals. [Link]

• Friedlander, M., et al. (1996). Subcutaneous injection of a cyclic peptide antagonist of vitronectin receptor-type integrins inhibits retinal neovascularization. PubMed. [Link]

• Vermeirssen, V., et al. (2004). Bioavailability of Angiotensin I Converting Enzyme Inhibitory Peptides. PubMed. [Link]

• Magalhães, D. M., et al. (2021). Angiotensin-(1-7) Central Mechanisms After ICV Infusion in Hypertensive Transgenic (mRen2)27 Rats. Frontiers. [Link]

• KuKanich, B. (2022). Angiotensin II Receptor Antagonists for Use in Animals. MSD Veterinary Manual. [Link]

• Chen, Y., et al. (2003). Effect of Intravenous Angiotensin II Infusion on Responses to Hypothalamic PVN Injection of Bicuculline. American Heart Association Journals. [Link]

• Van der Ven, J. G. M., et al. (2004). Bioavailability of angiotensin I converting enzyme inhibitory peptides. UQ eSpace. [Link]

• Jankowski, M., et al. (2013). Inhibition of brain angiotensin III attenuates sympathetic hyperactivity and cardiac dysfunction in rats post-myocardial infarction. PubMed. [Link]

• Esteban, V., et al. (2003). Systemic Infusion of Angiotensin II into Normal Rats Activates Nuclear Factor-κB and AP-1 in the Kidney: Role of AT1 and AT2 Receptors. PMC. [Link]

• KuKanich, B. (2022). Angiotensin II Receptor Antagonists for Use in Animals. Merck Veterinary Manual. [Link]

• Udenigwe, C. C., & Aluko, R. E. (2012). Angiotensin I-converting enzyme inhibitory peptides: Inhibition mode, bioavailability, and antihypertensive effects. BioMedicine. [Link]

• Veterinary Therapeutic Protein and Peptide Delivery System Development. BioVenic. [Link]

• González-García, S. L., & de Gasparo, M. (2025). Physiopathology of the Brain Renin-Angiotensin System. MDPI. [Link]

• Vermeirssen, V., et al. (2004). Bioavailability of angiotensin I converting enzyme inhibitory peptides. ResearchGate. [Link]

• Reaux, A., et al. (2001). Angiotensin III: a central regulator of vasopressin release and blood pressure. PubMed. [Link]

• Gaertner, D. J., et al. (2011). Administration of Substances to Laboratory Animals: Equipment Considerations, Vehicle Selection, and Solute Preparation. Oxford Academic. [Link]

• Balarin, M. A. S., et al. (2000). Monophasic and biphasic effects of angiotensin II and III on norepinephrine uptake and release in rat adrenal medulla. PubMed. [Link]

• Klabunde, R. E. Renin-Angiotensin-Aldosterone System. Cardiovascular Physiology Concepts. [Link]

• Foo, J. C. S., et al. (2021). Peptides as drug delivery vehicles across biological barriers. PMC. [Link]

• Patel, A., et al. (2014). Recent developments in protein and peptide parenteral delivery approaches. PMC - NIH. [Link]

• Kemp, B. A., et al. (2014). INTRARENAL ANGIOTENSIN III IS THE PREDOMINANT AGONIST FOR PROXIMAL TUBULE AT2 RECEPTORS. PMC. [Link]

• Allred, A. J., et al. (2007). Conversion of Renal Angiotensin II to Angiotensin III Is Critical for AT2 Receptor–Mediated Natriuresis In Rats. American Heart Association Journals. [Link]

• US8299025B2 - Suspension formulations of insulinotropic peptides and uses thereof.

• Tavee, J., et al. (2024). Impacts of Central Administration of the Novel Peptide, LEAP-2, in Different Food Intake Models in Conscious Rats. PMC. [Link]

• Fig. 1 The effect of an intracerebroventricular (ICV) infusion of... ResearchGate. [Link]

• Marc-Aurèle, G., et al. (2006). Brain renin-angiotensin system blockade by systemically active aminopeptidase A inhibitors: A potential treatment of salt-dependent hypertension. PMC. [Link]

• Daniels, D., et al. (2014). Acute repeated intracerebroventricular injections of angiotensin II reduce agonist and antagonist radioligand binding in the paraventricular nucleus of the hypothalamus and median preoptic nucleus in the rat brain. PubMed. [Link]

• Wu, K.-L., et al. (2022). Macrophage Depletion by Intracerebroventricular Administration of Clodronate-Liposome Attenuates the Development of Angiotensin II-Salt-Induced Neurogenic Hypertension in Rats. PMC. [Link]

• Richter, W. F., & Jacobsen, B. (2015). Subcutaneous administration of biotherapeutics: Current experience in animal models. ResearchGate. [Link]

• Decreased subcutaneous bioavailability of an oxyntomodulin analog in a controlled release formulation could be caused by skin metabolism in rats. Walsh Medical Media. [Link]

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Technical Notes & Optimization

Technical Support Center: Stabilizing (Des-Asp1,Ile8)-Angiotensin II in Plasma

Introduction: The Stability Paradox

You are likely encountering rapid signal loss or inconsistent recovery with (Des-Asp1,Ile8)-Angiotensin II . This is not necessarily a failure of your detection method (LC-MS/MS or ELISA), but rather a biochemical inevitability if standard protocols are used.

(Des-Asp1,Ile8)-Angiotensin II (Sequence: Arg-Val-Tyr-Ile-His-Pro-Ile ) is structurally an Angiotensin III analog . By removing the N-terminal Aspartic acid (Asp1), you have removed the substrate for Aminopeptidase A (APA). However, you have exposed the Arginine (Arg2) residue to Aminopeptidase N (APN/CD13) and Aminopeptidase B (APB) .

In untreated plasma, the half-life of Angiotensin III analogs is often < 30 seconds . Furthermore, the replacement of Phenylalanine with Isoleucine at position 8 alters the hydrophobicity profile, increasing the peptide's tendency to adsorb to standard polypropylene consumables.

This guide provides a self-validating protocol to arrest these degradation pathways and maximize recovery.

Part 1: The Degradation Landscape (Mechanistic Insight)

To stabilize the molecule, we must first visualize the enzymatic attack vectors. The diagram below details the specific cleavage sites threatening (Des-Asp1,Ile8)-Angiotensin II in human plasma.

Enzymatic Attack Vector Map

Figure 1: Degradation pathways of (Des-Asp1,Ile8)-Angiotensin II. The primary threat is the removal of the N-terminal Arginine by Aminopeptidase N (APN).

Part 2: The "Stabilization Triad" Protocol

Do not rely on generic "Protease Inhibitor Cocktails" alone, as many lack sufficient Aminopeptidase inhibitors. Use this specific triad: Inhibition + Acidification + Anti-Adsorption .

Step 1: The Inhibitor Cocktail (Pre-Collection)

Prepare your collection tubes before drawing blood. The inhibitors must be present the moment the blood leaves the vein.

Component	Target Enzyme	Concentration (Final in Blood)	Why it is critical
Bestatin	Aminopeptidase N/B	20–50 µM	CRITICAL. Stops the primary degradation pathway (Arg cleavage).
1,10-Phenanthroline	Metalloproteases	1–5 mM	Broad-spectrum metalloprotease inhibition (works synergistically with EDTA).
EDTA	Metalloproteases	1–5 mM	Chelates Zinc required for ACE2 and APN activity.
Pepstatin A	Aspartic Proteases	10–20 µM	Prevents general proteolytic background (Renin).
PMSF	Serine Proteases	1 mM	General stability; unstable in water (add fresh).

Pro-Tip: If you cannot compound these individually, use a commercial cocktail (e.g., Sigma P8340) but you MUST spike it with extra Bestatin , as standard cocktails often contain insufficient concentrations for Angiotensin preservation.

Step 2: Sample Collection & Processing

• Cooling: Pre-chill collection tubes on wet ice.

• Draw: Collect whole blood directly into the inhibitor-treated tubes.

• Mix: Invert gently 5–8 times. Do not vortex whole blood (causes hemolysis, releasing more proteases).

• Centrifugation: Centrifuge at 2,000 x g for 10 minutes at 4°C immediately (within 15 mins of collection).

• Separation: Transfer plasma to LoBind (Low Protein Binding) tubes.

Step 3: Acidification (The "Freezer Lock")

Even with inhibitors, slow degradation occurs at -20°C. Acidification precipitates remaining enzymes and locks the peptide charge state.

• Action: Add Orthophosphoric Acid (1% v/v final) or Formic Acid (5% v/v final) to the plasma immediately after separation.

• Target pH: 2.0 – 3.0.

• Mechanism: At pH < 3, Aminopeptidase N and ACE2 are catalytically inactive.

Part 3: Troubleshooting & FAQs

Q1: I am seeing low recovery even with inhibitors. Where is the peptide going?

A: It is likely sticking to your plasticware. (Des-Asp1,Ile8)-Angiotensin II is hydrophobic. In standard polypropylene tubes, up to 60% of the peptide can adsorb to the walls within 1 hour.

• Solution: Use Protein LoBind tubes (e.g., Eppendorf).

• Rescue: If you must use standard tubes, pre-coat them with 5% BSA (though this interferes with LC-MS) or ensure your solvent contains 20% Acetonitrile immediately upon plasma separation to keep the peptide solubilized.

Q2: Why does my LC-MS chromatogram show a peak with Mass [M-156]?

A: That is the "Des-Arg" fragment. If you see a peak corresponding to the loss of Arginine (approx. -156 Da), your Bestatin concentration was insufficient, or the sample sat at room temperature too long before centrifugation.

• Fix: Increase Bestatin to 50 µM and ensure strict 4°C handling.

Q3: Can I use Heparin tubes instead of EDTA?

A: No. Heparin does not inhibit metalloproteases. EDTA is essential because it chelates divalent cations (

, ) required by Aminopeptidase N and ACE2. Heparin plasma will show significantly faster degradation rates for this specific peptide.

Q4: How stable is the molecule after freeze-thaw?

A: Poor. Angiotensin peptides are prone to aggregation and hydrolysis during freeze-thaw cycles.

• Protocol: Aliquot plasma immediately after acidification into single-use volumes. Never refreeze a thawed sample for quantitative analysis.

Part 4: Chemical Modification Strategies (For Drug Development)

If you are in the design phase and can modify the molecule to improve intrinsic stability, consider these structural changes:

• N-Methylation: Methylating the peptide bond between Arg2 and Val3 can sterically hinder Aminopeptidase cleavage.

• Beta-Amino Acids: Replacing Arg2 with

  -homo-Arginine renders the N-terminus unrecognizable to APN.

• Cyclization: Head-to-tail cyclization or introducing a disulfide bridge can lock the conformation, preventing the "unzipping" action of exopeptidases.

References

• Proteolytic Processing of Angiotensin Peptides Cui, Y., et al. (2013). Proteolytic Processing of Angiotensin-I in Human Blood Plasma. Source: Relevance: Establishes the necessity of Bestatin and EDTA for Angiotensin fragment stability.

• Adsorption of Peptides to Surfaces Goebel-Stengel, M., et al. (2011). The importance of using "low-bind" tubes for the storage of peptides. Source: Relevance: Quantifies the loss of hydrophobic peptides to standard polypropylene and validates LoBind tubes.

• LC-MS Analysis of Angiotensin Peptides Cui, Y. (2007). Estimation of angiotensin peptides in biological samples by LC/MS method. Source: Relevance: Provides the solvent systems (Acetonitrile/Formic Acid) required to minimize adsorption and maximize ionization.

• Angiotensin III Degradation Mechanisms Lee, et al. (1980). Angiotensin III: a potent inhibitor of enkephalin-degrading enzymes. Source:[1] Relevance: Identifies Aminopeptidase activity as the primary regulator of Angiotensin III analogs.

Sources

• 1. Angiotensin III: a potent inhibitor of enkephalin-degrading enzymes and an analgesic agent - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting low affinity binding of [Ile7]-Angiotensin III

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals troubleshooting radioligand binding assays and pharmacological evaluations involving [Ile7]-Angiotensin III (Ile7-AIII).

As a selective peptide antagonist for Angiotensin III, [Ile7]-Ang III is critical for differentiating Angiotensin II and Angiotensin III signaling pathways, particularly in the adrenal cortex and central nervous system[1][2]. However, researchers frequently encounter artificially low binding affinities (high

values) during in vitro assays. This guide provides a mechanistic breakdown of these issues and self-validating protocols to restore high-affinity binding.

Diagnostic Workflow for Binding Assays

To systematically identify the root cause of low-affinity binding, follow the diagnostic logic outlined below.

Figure 1: Step-by-step diagnostic workflow for troubleshooting low affinity peptide binding.

Frequently Asked Questions & Troubleshooting

Q1: My homologous competitive binding assay yields a

for [Ile7]-Ang III in the micromolar range instead of the expected nanomolar range. What is causing this? Causality: The most common cause of artificially low affinity in peptide ligand assays is the depletion of the effective ligand concentration. Peptides are highly hydrophobic and prone to non-specific adsorption to assay plastics. Furthermore, Angiotensin receptors exist in interconvertible high- and low-affinity states dictated by G-protein coupling[3]. Solution: Ensure the assay buffer contains 0.1% to 0.2% Bovine Serum Albumin (BSA) to act as a carrier protein, preventing plastic adsorption. Additionally, verify that your buffer conditions favor the high-affinity GPCR state (see Q3).

Q2: How do I prevent the rapid degradation of [Ile7]-Ang III in crude membrane preparations? Causality: [Ile7]-Ang III is a heptapeptide (Arg-Val-Tyr-Ile-His-Pro-Ile) that lacks the N-terminal aspartate found in Angiotensin II[1]. This exposes the N-terminal arginine, making it a prime target for rapid cleavage by aminopeptidases (e.g., Aminopeptidase M and N) present in tissue homogenates[4]. Solution: You must incorporate a robust, targeted protease inhibitor cocktail. General inhibitors like PMSF are insufficient. You must include specific aminopeptidase inhibitors such as amastatin (10 µM) and bestatin (10 µM) to protect the ligand during the 60-90 minute incubation period[4].

Q3: What role do divalent cations play in the binding affinity of this peptide? Causality: Hepatic and adrenal angiotensin receptors require divalent cations (

, , or ) to stabilize the ternary complex (Ligand-Receptor-G protein). In the absence of these cations, the receptor uncouples from the G-protein, shifting almost entirely to a low-affinity state (often increasing the by 10-fold or more)[3]. Conversely, monovalent cations ( ) and guanine nucleotides (GTPγS) actively uncouple the receptor. Solution: Maintain 5-10 mM in the binding buffer and strictly avoid GTPγS unless you are intentionally mapping the low-affinity state.

Quantitative Impact of Buffer Conditions on Affinity

The table below summarizes how specific assay conditions alter the thermodynamic state of the Angiotensin receptor, directly impacting the measurable affinity of ligands like [Ile7]-Ang III.

Assay Condition	GPCR Coupling State	Receptor Affinity State	Expected Shift
Absence of Divalent Cations	Uncoupled	Low Affinity	> 10.0 nM
Presence of 5 mM or	Coupled	High Affinity	~ 0.9 - 2.0 nM
Addition of 100 µM GTPγS	Uncoupled	Low Affinity	> 10.0 nM
High Concentration (>100 mM)	Uncoupled	Low Affinity	> 10.0 nM

Data synthesized from established divalent cation-induced interconversion profiles of hepatic angiotensin receptors[3].

Receptor State Transition Mechanism

Understanding the physical state of the GPCR is critical for assay design. The diagram below illustrates the environmental triggers that shift the receptor between high and low affinity conformations.

Figure 2: Environmental modulation of GPCR coupling and [Ile7]-Ang III binding affinity.

Optimized Radioligand Binding Methodology

To ensure a self-validating system where low affinity is definitively ruled out as an artifact of assay design, follow this optimized protocol for [Ile7]-Ang III binding.

Step 1: Membrane Preparation

• Homogenize the target tissue (e.g., adrenal cortex or NRVL tissue[2]) in ice-cold homogenization buffer (50 mM Tris-HCl, pH 7.4, 5 mM EDTA).

• Centrifuge at 1,000 × g for 10 minutes at 4°C to remove cellular debris and nuclei.

• Transfer the supernatant and centrifuge at 30,000 × g for 30 minutes at 4°C to pellet the membrane fraction.

• Resuspend the pellet in the optimized assay buffer (see Step 2) and determine protein concentration via BCA assay.

Step 2: Buffer Formulation (Critical for Affinity)

Formulate the binding buffer to force the high-affinity state and prevent ligand degradation:

• Base: 50 mM Tris-HCl (pH 7.4)

• Cationic Modulators: 5 mM

  (Essential for G-protein coupling)[3].

• Carrier Protein: 0.1% BSA (Prevents peptide adsorption to plastics).

• Protease Inhibitors: 10 µM Amastatin, 10 µM Bestatin, and 1 mM PMSF[4].

Step 3: Assay Incubation

• Use low-binding 96-well plates.

• Combine 50 µL of radioligand (e.g., [125I]-Ang III at ~0.1 nM), 50 µL of varying concentrations of cold [Ile7]-Ang III (

  to M for competition curves), and 100 µL of membrane suspension (20-50 µg protein per well).

• Incubate at 25°C for 60 minutes to reach steady-state equilibrium. Note: Do not incubate at 37°C, as this accelerates residual protease activity.

Step 4: Separation and Detection

• Terminate the reaction by rapid vacuum filtration through GF/C glass fiber filters.

  • Causality Note: Filters must be pre-soaked in 0.1% polyethylenimine (PEI) for 1 hour. PEI coats the glass fibers with a positive charge, repelling the positively charged arginine residues of the peptide and drastically reducing non-specific background binding.

• Wash filters three times rapidly with 3 mL of ice-cold wash buffer (50 mM Tris-HCl, pH 7.4).

• Quantify bound radioactivity using a gamma counter and analyze data via non-linear regression to determine the true

  .

References

• Divalent cation-induced interconversion of hepatic angiotensin receptor subtypes Source: PubMed / National Institutes of Health (NIH) URL:[Link]

• Involvement of AT2 Receptors at NRVL in Tonic Baroreflex Suppression by Endogenous Angiotensins Source: PubMed / National Institutes of Health (NIH) URL:[Link]

• Adrenal Artery Relaxation and Aminopeptidase Inhibition (Amastatin/Bestatin utility in Angiotensin assays) Source: Oxford Academic URL:[Link]

Sources

• 1. ≥95% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 2. Involvement of AT2 receptors at NRVL in tonic baroreflex suppression by endogenous angiotensins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Divalent cation-induced interconversion of hepatic angiotensin receptor subtypes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]

Technical Support Center: A Scientist's Guide to Preventing Peptide Aggregation in (Des-Asp1,Ile8)-Angiotensin II Solutions

Welcome to the technical support center for researchers, scientists, and drug development professionals working with (Des-Asp1,Ile8)-Angiotensin II. This guide is designed to provide you with in-depth, field-proven insights and practical troubleshooting strategies to address the common challenge of peptide aggregation in your experiments. As your partner in research, we aim to equip you with the knowledge to ensure the stability and efficacy of your (Des-Asp1,Ile8)-Angiotensin II solutions.

Understanding the Challenge: The "Why" Behind (Des-Asp1,Ile8)-Angiotensin II Aggregation

(Des-Asp1,Ile8)-Angiotensin II, a heptapeptide with the sequence Arg-Val-Tyr-Ile-His-Pro-Ile, is a critical tool in cardiovascular research.[1][2] Like many peptides, it is susceptible to aggregation, a process where individual peptide molecules self-associate to form larger, often insoluble and inactive, complexes.[3] This phenomenon can significantly impact experimental reproducibility, leading to loss of biological activity and inaccurate results.

Aggregation is primarily driven by a combination of intrinsic factors, such as the peptide's amino acid sequence and its inherent hydrophobicity, and extrinsic factors, including pH, peptide concentration, temperature, and ionic strength of the solution.[3] The sequence of (Des-Asp1,Ile8)-Angiotensin II contains a mix of hydrophobic (Val, Ile, Pro) and charged/polar (Arg, Tyr, His) residues, which can contribute to its aggregation potential under certain conditions.

Frequently Asked Questions (FAQs)

This section addresses some of the most common initial hurdles researchers face when working with (Des-Asp1,Ile8)-Angiotensin II.

Q1: My lyophilized (Des-Asp1,Ile8)-Angiotensin II is not dissolving properly. What should I do?

A1: Proper initial solubilization is a critical first step in preventing aggregation.[4] For (Des-Asp1,Ile8)-Angiotensin II, which has a net positive charge at neutral pH due to the Arginine and Histidine residues, we recommend starting with sterile, distilled water. If solubility remains an issue, a small amount of a weak acid, such as 10% acetic acid or 0.1% trifluoroacetic acid (TFA), can be added to further protonate the peptide and enhance its solubility. Avoid using strong acids, as they can cause hydrolysis.[5]

Q2: What is the optimal pH for storing my (Des-Asp1,Ile8)-Angiotensin II solution to minimize aggregation?

A2: The pH of the solution is a crucial factor in peptide stability.[6][7] Generally, peptide aggregation is most pronounced near the peptide's isoelectric point (pI), where the net charge is zero, leading to reduced electrostatic repulsion between molecules.[1] While the exact pI of (Des-Asp1,Ile8)-Angiotensin II is not empirically published, based on its amino acid sequence (Arg, His), it is expected to have a basic pI. Therefore, to maintain a net positive charge and promote repulsion between peptide molecules, it is advisable to keep the solution pH at least one to two units below the pI. A slightly acidic pH, in the range of 4.0 to 6.0, is often a good starting point.

Q3: Can I store my prepared (Des-Asp1,Ile8)-Angiotensin II solution at room temperature?

A3: For short-term storage (a few hours), keeping the solution on ice is recommended. For longer-term storage, it is crucial to store the solution at -20°C or -80°C.[8] Repeated freeze-thaw cycles should be avoided as they can induce aggregation.[8] Therefore, it is best practice to aliquot the stock solution into single-use volumes before freezing.

Q4: I've noticed precipitation in my peptide solution after a few days in the refrigerator. What is happening?

A4: Precipitation is a clear indicator of aggregation. Storing peptide solutions at 4°C is generally not recommended for extended periods as it can still allow for aggregation to occur, albeit at a slower rate than at room temperature. The observed precipitation is likely due to the formation of insoluble aggregates. To avoid this, follow the long-term storage recommendations of freezing at -20°C or -80°C.

Troubleshooting Guides

For more complex issues that require experimental optimization, these in-depth guides provide structured approaches to identifying and resolving aggregation problems.

Guide 1: Optimizing Peptide Concentration

The concentration of the peptide in solution is a significant driver of aggregation.[1] Higher concentrations increase the likelihood of intermolecular interactions.

Experimental Protocol: Determining the Optimal Concentration Range

• Preparation of Stock Solution: Prepare a high-concentration stock solution of (Des-Asp1,Ile8)-Angiotensin II in a suitable buffer (e.g., 10 mM Acetate buffer, pH 5.0).

• Serial Dilutions: Create a series of dilutions from the stock solution to cover a range of concentrations relevant to your experiment (e.g., 0.1 mg/mL, 0.5 mg/mL, 1 mg/mL, 2 mg/mL, 5 mg/mL).

• Incubation: Incubate the different concentrations under your typical experimental conditions (e.g., temperature, agitation).

• Monitoring Aggregation: At various time points (e.g., 0, 1, 4, 8, 24 hours), visually inspect the solutions for any signs of turbidity or precipitation. For a more quantitative assessment, use techniques like UV-Vis spectroscopy to measure light scattering at 340-600 nm or Size Exclusion Chromatography (SEC) to detect the formation of higher molecular weight species.[9][10]

Data Presentation: Sample Data for Concentration Optimization

Concentration (mg/mL)	Visual Observation (24h)	% Monomer by SEC (24h)
0.1	Clear	99%
0.5	Clear	98%
1.0	Slight Haze	90%
2.0	Turbid	75%
5.0	Precipitate	50%

Causality: As the concentration increases, the proximity of peptide molecules to each other rises, facilitating the intermolecular interactions that lead to aggregation. The optimal concentration will be the highest at which the peptide remains soluble and monomeric for the duration of your experiment.

Guide 2: pH and Buffer Screening

As discussed in the FAQs, pH is a critical parameter. A systematic screening of different pH values and buffer systems can identify the optimal conditions for your specific application.

Experimental Workflow: pH and Buffer Optimization

Caption: Mechanisms by which common excipients stabilize peptides in solution.

Experimental Protocol: Screening for Effective Excipients

• Select Candidate Excipients: Based on the literature and the properties of your peptide, select a few candidate excipients to screen (e.g., sucrose, arginine, Polysorbate 20).

• Prepare Solutions: Prepare your (Des-Asp1,Ile8)-Angiotensin II solution in the optimal buffer and pH determined from the previous guide. Create separate aliquots containing different concentrations of each excipient.

• Incubate and Monitor: Incubate the samples under stress conditions (e.g., elevated temperature, agitation) to accelerate any potential aggregation. Monitor aggregation over time using the analytical techniques mentioned previously.

Data Presentation: Sample Data for Excipient Screening

Excipient	Concentration	% Monomer by SEC (after 24h stress)
None (Control)	-	65%
Sucrose	5% (w/v)	85%
Arginine	50 mM	92%
Polysorbate 20	0.02% (v/v)	95%

Authoritative Grounding: The use of excipients to stabilize peptide and protein formulations is a well-established practice in the pharmaceutical industry. Sugars like sucrose and trehalose are known to be effective cryo- and lyoprotectants. Amino acids such as arginine can suppress aggregation by interacting with hydrophobic patches on the peptide surface. [1]Non-ionic surfactants like Polysorbate 20 and 80 are often used to prevent surface-induced aggregation. [1]

Conclusion

Preventing the aggregation of (Des-Asp1,Ile8)-Angiotensin II is achievable through a systematic and informed approach. By understanding the underlying physicochemical principles and by methodically optimizing key formulation parameters such as concentration, pH, and the use of stabilizing excipients, you can ensure the integrity and reliability of your experimental results. This guide provides a framework for troubleshooting and optimizing your (Des-Asp1,Ile8)-Angiotensin II solutions, empowering you to conduct your research with greater confidence and success.

References

• Zapadka, K. L., Becher, F. J., Dos Santos, A. L. G., & Jackson, S. E. (2017). Factors affecting the physical stability (aggregation) of peptide therapeutics. Interface Focus, 7(6), 20170030. [Link]

• Maa, Y. F., & Prestrelski, S. J. (2000). Use of excipients to control aggregation in peptide and protein formulations. Current Pharmaceutical Biotechnology, 1(3), 283-302. [Link]

• Agarkhed, M., O'Dell, C., Houchin, M., & Kueltzo, L. (2010). Use of excipients to control aggregation in peptide and protein formulations. American Pharmaceutical Review, 13(5), 84-91. [Link]

• Good, T. A. (1975). (DES-Aspartic Acid-1)-Angiotensin II. Evidence and speculation for its role as an important agonist in the renin. Circulation Research, 37(4), 383-391. [Link]

• Royal Society Publishing. (2017). Factors affecting the physical stability (aggregation) of peptide therapeutics. Interface Focus. [Link]

• AIP Publishing. (2015). Influence of pH and sequence in peptide aggregation via molecular simulation. The Journal of Chemical Physics. [Link]

• Oreate AI Blog. (2026, January 15). The Impact of pH on Peptide Behavior: A Closer Look. [Link]

• RSC Publishing. (n.d.). Effects of temperature, pH and counterions on the stability of peptide amphiphile nanofiber structures. [Link]

• Semantic Scholar. (n.d.). Factors affecting the physical stability (aggregation) of peptide therapeutics. [Link]

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. [Link]

• Fairjourney Biologics. (2026, January 20). How to Prevent Protein Aggregation: Insights and Strategies. [Link]

• Springer. (2024, October 30). DSC reveals the excipient impact on aggregation propensity of pharmaceutical peptides during freezing. [Link]

• International Journal of Science and Research Archive. (2025, February 24). Analytical techniques for peptide-based drug development: Characterization, stability and quality control. [Link]

• APC. (2021, August 25). 5 must-know techniques for analyzing protein aggregation. [Link]

• BioPharm International. (2025, June 24). Protein Aggregates: Analytical Techniques to Address Hidden Complexities. [Link]

• Biocompare. (2013, June 7). Successful Use of SEC for Protein and Peptide Aggregate Analysis. [Link]

• Reddit. (2019, February 11). How do I avoid peptide-peptide aggregation while testing peptine-proteine interaction?[Link]

• ACS Publications. (2022, July 15). Acidic pH Promotes Refolding and Macroscopic Assembly of Amyloid β (16–22) Peptides at the Air–Water Interface. [Link]

• PubMed. (1975). (DES-Aspartic Acid-1)-Angiotensin II. Evidence and speculation for its role as an important agonist in the renin. [Link]

• ResearchGate. (n.d.). Encapsulation of peptides inhibitors of the angiotensin-converting enzyme: A systematic review. [Link]

• Research Trend. (2023, January 18). Fast dissolving Tablet Formulation and Evaluation: Effort to Enhance Solubility of Angiotensin II Receptor Antagonist (ARB) Telmisartan Antihypertensive Drug. [Link]

• PMC. (n.d.). Nanoliposomal Encapsulation and Purification of Angiotensin-Converting Enzyme Inhibitor Peptides from Ulva rigida. [Link]

• PubMed. (n.d.). Selective inhibition by des-1-Asp-8-lle-angiotensin ii of the steroidogenic response to restricted sodium intake in the rat. [Link]

• PubMed. (1976). Evidence that des-Asp1 angiotensin II mediates the renin-angiotensin response. [Link]

• PMC. (2023, March 14). Designing Formulation Strategies for Enhanced Stability of Therapeutic Peptides in Aqueous Solutions: A Review. [Link]

• PubMed. (1976). Evidence that des-Asp1 angiotensin II mediates the renin-angiotensin response. [Link]

• PMC. (n.d.). Preparation and activity evaluation of angiotensin-I converting enzyme inhibitory peptides from protein hydrolysate of mulberry leaf. [Link]

• ResearchGate. (2015, September 25). What the best way to solubilize angiotensin II to make stock solution?[Link]

• SciSpace. (n.d.). Preparation of liposome encapsulating angiotensin-I-converting enzyme inhibitory peptides from sunflower protein hydrolysates. [Link]

• PubMed. (n.d.). Demonstration of different contractile mechanisms for angiotensin II and des-Asp1-angiotensin II in rabbit aortic strips. [Link]

• PubMed. (1974). Conformation of Angiotensin II in Aqueous Solution. Titration of Several Peptide Analogs and Homologs. [Link]

• PMC. (n.d.). Demonstration of different contractile mechanisms for angiotensin II and des-Asp1-angiotensin II in rabbit aortic strips. [Link]

• Aapptec Peptides. (n.d.). [Des-Asp1]-Angiotensin I, Human [56317-01-2]. [Link]

• MDPI. (2022, May 25). Vasoconstrictor and Pressor Effects of Des-Aspartate-Angiotensin I in Rat. [Link]

Sources

• 1. bluetigerscientific.com [bluetigerscientific.com]
• 2. Des-Asp¹-[Ile⁸]-Angiotensin II › PeptaNova [wordpress.peptanova.de]
• 3. Angiotensin III: (DES-Aspartic Acid-1)-Angiotensin II. Evidence and speculation for its role as an important agonist in the renin - angiotensin system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Characterizing the Stability of Angiotensin II in 0.9% Sodium Chloride Using High Performance Liquid Chromatography and Liquid Chromatography Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Formation of DES-ASP1-angiotensin II is not an obligatory step in the steroidogenic action of angiotensin II in the canine adrenal - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. peptide.co.jp [peptide.co.jp]
• 9. Synthesis and evaluation of (Des-Asp1)angiotensin I as a precursor for (Des-Asp1)angiotensin II ("Angiotensin III") - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Angiotensin III, human / Angiotensin II-[Des Asp1] - Echelon Biosciences [echelon-inc.com]

Technical Support Center: Minimizing Degradation of Angiotensin III Analogs

Welcome to the technical support center for researchers working with Angiotensin III (Ang III) and its analogs. This guide is designed to provide you with the expertise and practical troubleshooting strategies necessary to ensure the stability and integrity of your peptides during experimental incubation. We understand that unexpected degradation can compromise results, leading to loss of time and resources. Here, we address common challenges with in-depth explanations and validated protocols to help you achieve reliable and reproducible outcomes.

Section 1: Frequently Asked Questions (FAQs)

This section provides quick answers to the most common issues encountered when working with Angiotensin III analogs.

Q1: My Ang III analog is showing lower-than-expected bioactivity in my cell-based assay. What's the most likely cause?

A: The most common culprit is enzymatic degradation. Ang III is rapidly metabolized in vivo and in biological samples (like cell culture media containing serum or cell lysates) by peptidases.[1][2][3] The primary enzymes involved are aminopeptidases, which cleave amino acids from the N-terminus of the peptide.[2][3] This degradation leads to inactive fragments and a loss of biological activity.

Q2: What are the key enzymes responsible for Ang III degradation?

A: The principal enzyme that degrades Angiotensin III is Aminopeptidase N (APN) , also known as CD13.[2][4] Another important enzyme in the pathway is Aminopeptidase A (APA) , which converts Angiotensin II into Angiotensin III but can also be involved in the broader "angiotensinase" system that metabolizes these peptides.[1][2][3][5]

Q3: I suspect enzymatic degradation. What is the first and most critical step to prevent it?

A: The immediate and most effective countermeasure is the addition of a protease inhibitor cocktail to your incubation medium. For Ang III and its analogs, this cocktail should specifically target metallo-aminopeptidases. Inhibitors like Amastatin and Bestatin are highly effective against a broad range of aminopeptidases, including APN.[6][7][8][9]

Q4: Can my buffer conditions affect the stability of my peptide analog?

A: Absolutely. Peptide stability is highly dependent on pH, temperature, and buffer composition.[10][11] Extreme pH values can lead to chemical degradation (e.g., deamidation or hydrolysis). It is crucial to optimize your buffer to a pH range where your specific analog is most stable, typically between pH 5 and 7.[10][12] Always use high-purity, sterile buffers and avoid repeated freeze-thaw cycles of your peptide stock solutions.[13]

Q5: How should I properly store my lyophilized peptide and its stock solution?

A: Lyophilized peptides should be stored at -20°C or -80°C and protected from light and moisture. Before opening, allow the vial to equilibrate to room temperature to prevent condensation.[13] Reconstituted stock solutions should be aliquoted into single-use volumes to avoid freeze-thaw cycles and stored at -20°C or below. For short-term storage (days), 2-8°C is acceptable.[13]

Section 2: In-Depth Troubleshooting Guides

This section provides structured approaches to diagnose and solve complex degradation issues.

Guide 1: Diagnosing the Root Cause of Peptide Instability

If you observe a loss of peptide activity, the first step is to determine if the cause is enzymatic or non-enzymatic (i.e., chemical instability). This can be systematically tested.

The Underlying Logic: By comparing the stability of your Ang III analog in a simple buffer versus a complex biological medium, with and without protease inhibitors, you can pinpoint the source of degradation. A significant loss of peptide only in the biological medium points to enzymatic activity.

Experimental Workflow:

Caption: Workflow for diagnosing Ang III analog degradation.

Guide 2: Optimizing Your Incubation Buffer for Maximum Stability

Chemical degradation, though often slower than enzymatic breakdown, can still significantly impact results over longer incubation periods. The primary factors to control are pH, temperature, and ionic strength.[10][11][14]

The Underlying Logic: Every peptide has a unique pH at which it is most stable. This is often near its isoelectric point but must be determined empirically. By systematically testing different buffer conditions, you can identify a formulation that minimizes non-enzymatic degradation pathways like hydrolysis and deamidation.[11][15]

Key Parameters for Optimization:

Parameter	Recommended Range	Rationale
pH	5.0 - 7.4	Most peptides exhibit good stability in a slightly acidic to neutral pH range. Buffers like Phosphate, MES, or HEPES are common choices. Avoid pH > 8 to minimize deamidation.[10]
Buffer Type	Phosphate, HEPES, Tris	Choice depends on the desired pH range and compatibility with your assay. Ensure the buffer itself doesn't interfere with the biological activity or detection method.[10]
Temperature	4°C to 37°C	While assays are often run at 37°C, stability testing should be performed at the intended experimental temperature. Lower temperatures slow degradation rates.[16]
Additives	BSA (0.1%), Tween-20 (0.01%)	Additives can prevent the peptide from sticking to plasticware. However, test for compatibility as BSA can sometimes contain contaminating proteases.
Ionic Strength	50 - 150 mM	Physiological ionic strength is a good starting point. Drastic deviations can affect peptide conformation and stability.

Protocol for pH Stability Profiling:

• Prepare a series of buffers (e.g., citrate, phosphate, Tris) across a pH range (e.g., 4.0, 5.5, 7.0, 8.5).

• Reconstitute your Ang III analog in each buffer to the final working concentration.

• Incubate aliquots at the desired experimental temperature (e.g., 37°C).

• At various time points (e.g., 0, 2, 6, 12, 24 hours), remove an aliquot and immediately freeze it at -80°C or mix with a quenching solution (e.g., 1% TFA) to stop further degradation.

• Analyze all samples by a stability-indicating method like RP-HPLC to quantify the percentage of intact peptide remaining.

• Plot the percentage of intact peptide versus time for each pH to determine the optimal condition.

Guide 3: Selecting and Implementing Protease Inhibitors

The most direct way to combat enzymatic degradation is to use specific inhibitors. For Ang III, the focus is on metallo-aminopeptidases.[2][3]

The Underlying Logic: Angiotensin III is primarily degraded by exopeptidases that cleave the N-terminal arginine.[3] Inhibitors that specifically target the active site of these enzymes, such as Amastatin and Bestatin, will protect the peptide and preserve its biological function.[1][6]

Caption: Key enzymes in Ang III metabolism and their inhibitors.

Recommended Inhibitors for Ang III Analogs:

Inhibitor	Target Class	Typical Working Concentration	Key Considerations
Amastatin	Aminopeptidases (including APA and APN)	1 - 10 µM	A potent, slow-binding inhibitor.[7][8] Very effective at protecting Ang III.
Bestatin	Aminopeptidases (especially APN)	10 - 40 µM	A widely used aminopeptidase inhibitor.[6][8][17]
1,10-Phenanthroline	Broad-spectrum metalloproteases	1 - 5 mM	A general metalloprotease inhibitor. Can be used if the specific peptidase is unknown, but may have off-target effects.
Protease Inhibitor Cocktail	Broad Spectrum	Per manufacturer's instructions	Choose a cocktail specifically formulated for use with cell culture media or tissue extracts that contains inhibitors for metalloproteases.

Protocol for Implementation:

• Prepare a concentrated stock solution of the chosen inhibitor(s) in a suitable solvent (e.g., DMSO or sterile water).

• Before adding your Ang III analog, spike your incubation medium (e.g., cell culture media, buffer, lysate) with the inhibitor to its final working concentration.

• Pre-incubate the medium with the inhibitor for 10-15 minutes at the experimental temperature to allow the inhibitor to interact with any proteases present.

• Add your Angiotensin III analog to the pre-treated medium and proceed with your experiment.

By following these structured troubleshooting guides and protocols, you can effectively minimize the degradation of your Angiotensin III analogs, leading to more accurate and reliable experimental data.

References

• Wright, J. W., & Harding, J. W. (1988). Role of aminopeptidase activity in the regulation of the pressor activity of circulating angiotensins. PubMed. Available at: [Link]

• Csuhai, E., et al. (2011). Aminopeptidase inhibitors bestatin and actinonin inhibit cell proliferation of myeloma cells predominantly by intracellular interactions. PLoS One, 6(10), e26153. Available at: [Link]

• Fournie-Zaluski, M. C., et al. (2000). Aminopeptidase A, which generates one of the main effector peptides of the brain renin-angiotensin system, angiotensin III, has a key role in central control of arterial blood pressure. Biochemical Society Transactions, 28(4), 435-440. Available at: [Link]

• Yampara-Iquise, H., et al. (2018). Novel role of aminopeptidase-A in angiotensin-(1–7) metabolism post myocardial infarction. American Journal of Physiology-Heart and Circulatory Physiology, 314(3), H626-H637. Available at: [Link]

• Wilkes, S. H., & Prescott, J. M. (1985). The slow, tight binding of bestatin and amastatin to aminopeptidases. The Journal of Biological Chemistry, 260(24), 13154-13162. Available at: [Link]

• Rich, D. H., et al. (1984). Inhibition of aminopeptidases by amastatin and bestatin derivatives. Effect of inhibitor structure on slow-binding processes. Journal of Medicinal Chemistry, 27(4), 417-422. Available at: [Link]

• Zini, S., et al. (1996). Identification of metabolic pathways of brain angiotensin II and III using specific aminopeptidase inhibitors: predominant role of angiotensin III in the control of vasopressin release. Proceedings of the National Academy of Sciences, 93(21), 11968-11973. Available at: [Link]

• Groza, C., et al. (2014). Abstract 407: Aminopeptidase A (APA)/Ang(2-10) and APA/AngIII are the Dominant Axes in the Metabolism of Angiotensin Peptides in Mice Plasma. Hypertension, 64(suppl_1), A407-A407. Available at: [Link]

• Hui, K. S., et al. (1983). Angiotensin III: a potent inhibitor of enkephalin-degrading enzymes and an analgesic agent. Life sciences, 33, 233-236. Available at: [Link]

• Wright, J. W., & Harding, J. W. (2011). Focus on Brain Angiotensin III and Aminopeptidase A in the Control of Hypertension. International journal of hypertension, 2011. Available at: [Link]

• Unchained Labs. (2025). How to Reconstitute Lyophilized Peptides: Best Practices. Available at: [Link]

• Siragy, H. M., & Carey, R. M. (2013). Angiotensin II and III Metabolism and Effects on Steroid Production in the HAC15 Human Adrenocortical Cell Line. Endocrinology, 154(1), 214-221. Available at: [Link]

• NanoTemper Technologies. (2022). 5 considerations for buffer optimization during biologics formulation development. Available at: [Link]

• Taylor & Francis Online. Amastatin – Knowledge and References. Available at: [Link]

• Li, H. F., et al. (2010). Effects of angiotensin III on protein, DNA, and collagen synthesis of neonatal cardiomyocytes and cardiac fibroblasts in vitro. Chinese medical journal, 123(24), 3608-3614. Available at: [Link]

• Apeptide. How to Optimize Peptide Synthesis? Available at: [Link]

• Avanti, C., et al. (2023). Designing Formulation Strategies for Enhanced Stability of Therapeutic Peptides in Aqueous Solutions: A Review. Pharmaceuticals, 16(3), 438. Available at: [Link]

• Wingler, L. M., et al. (2019). Angiotensin Analogs with Divergent Bias Stabilize Distinct Receptor Conformations. Cell, 176(3), 468-478. Available at: [Link]

• Al-Shabrawey, M., & El-Mas, M. M. (2018). Physiological Effects of Angiotensin III. Journal of Clinical and Experimental Cardiology, 9(10). Available at: [Link]

• Biovera. (2024). Peptide Reconstitution and Solution Preparation Protocols. Available at: [Link]

• Wingler, L. M., et al. (2019). Angiotensin Analogs with Divergent Bias Stabilize Distinct Receptor Conformations. ResearchGate. Available at: [Link]

• Bio-Works. (2022). Optimizing the buffer conditions for a glycopeptide conjugate API purification. Available at: [Link]

• Wingler, L. M., et al. (2019). Angiotensin analogs with divergent bias stabilize distinct receptor conformations. Cell, 176(3), 468-478. Available at: [Link]

• Al-Shabrawey, M., & El-Mas, M. M. (2019). An Update on the Tissue Renin Angiotensin System and Its Role in Physiology and Pathology. International Journal of Molecular Sciences, 20(7), 1649. Available at: [Link]

• Huang, L., et al. (2002). Novel Peptide Inhibitors of Angiotensin-converting Enzyme 2. Journal of Biological Chemistry, 277(51), 2149-2155. Available at: [Link]

• Ferrario, C. M., & Varagic, J. (2020). Molecular Signaling Mechanisms of the Renin-Angiotensin System in Heart Failure. Hypertension, 75(1), 38-46. Available at: [Link]

• Avanti, C., et al. (2023). Designing Formulation Strategies for Enhanced Stability of Therapeutic Peptides in Aqueous Solutions: A Review. ResearchGate. Available at: [Link]

• Wingler, L. M., et al. (2019). Angiotensin and biased analogs induce structurally distinct active conformations within a GPCR. Science, 363(6423), 111-115. Available at: [Link]

• Liu, Y., et al. (2025). Discovery of novel angiotensin-converting enzyme inhibitory peptides by in silico and in vitro studies. RSC Advances, 15(50), 32305-32317. Available at: [Link]

• Axelband, F., et al. (2010). Enzymes and pathways responsible for angiotensin-(3−4) (Ang-(3-4)) formation in basolateral membranes from sheep kidney proximal tubule cells. ResearchGate. Available at: [Link]

• Giri, A., et al. (2022). Angiotensin-converting enzyme inhibitory peptides and isoflavonoids from soybean [Glycine max (L.) Merr.]. Frontiers in Nutrition, 9, 972213. Available at: [Link]

• Nowick, J. S. (2018). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). University of California, Irvine. Available at: [Link]

• Chen, Y., et al. (2021). Novel Angiotensin-I Converting Enzyme Inhibitory Peptides Isolated From Rice Wine Lees: Purification, Characterization, and Structure-Activity Relationship. Frontiers in Nutrition, 8, 737085. Available at: [Link]

• Gürbüz, G., & Yilmaz, F. M. (2020). Angiotensin-I-Converting Enzyme (ACE)-Inhibitory Peptides from Plants. Nutrients, 12(9), 2564. Available at: [Link]

Sources

• 1. Role of aminopeptidase activity in the regulation of the pressor activity of circulating angiotensins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Aminopeptidase A, which generates one of the main effector peptides of the brain renin-angiotensin system, angiotensin III, has a key role in central control of arterial blood pressure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Focus on Brain Angiotensin III and Aminopeptidase A in the Control of Hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Identification of metabolic pathways of brain angiotensin II and III using specific aminopeptidase inhibitors: predominant role of angiotensin III in the control of vasopressin release - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.physiology.org [journals.physiology.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. The slow, tight binding of bestatin and amastatin to aminopeptidases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Inhibition of aminopeptidases by amastatin and bestatin derivatives. Effect of inhibitor structure on slow-binding processes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. taylorandfrancis.com [taylorandfrancis.com]
• 10. 5-considerations-for-buffer-optimization-during-biologics-pre-formulation [resources.nanotempertech.com]
• 11. mdpi.com [mdpi.com]
• 12. bio-works.com [bio-works.com]
• 13. verifiedpeptides.com [verifiedpeptides.com]
• 14. How to Optimize Peptide Synthesis? - Creative Peptides [creative-peptides.com]
• 15. researchgate.net [researchgate.net]
• 16. Guide to Peptide Sequencing Techniques and Optimization Strategies - Creative Proteomics [creative-proteomics.com]
• 17. Aminopeptidase inhibitors bestatin and actinonin inhibit cell proliferation of myeloma cells predominantly by intracellular interactions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: (Des-Asp1,Ile8)-Angiotensin II and AT2 Receptor Interaction

Welcome to the technical support guide for researchers investigating the cross-reactivity of (Des-Asp1,Ile8)-Angiotensin II with Angiotensin II Type 2 (AT2) receptors. This resource is designed to provide in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to ensure the accuracy and reliability of your findings.

Introduction to (Des-Asp1,Ile8)-Angiotensin II

(Des-Asp1,Ile8)-Angiotensin II, also known as Angiotensin III (Ang III), is a biologically active heptapeptide and a metabolite of Angiotensin II (Ang II). It plays a significant role in the renin-angiotensin system (RAS). While Ang II is a potent vasoconstrictor that acts primarily through the AT1 receptor, Ang III exhibits a more complex pharmacological profile with a notable affinity for the AT2 receptor.[1][2] Understanding the specific interactions of this peptide is crucial for elucidating the nuanced roles of the RAS in both physiological and pathological states.

Frequently Asked Questions (FAQs) & Troubleshooting

Here we address common issues and questions that may arise during your experimental work with (Des-Asp1,Ile8)-Angiotensin II.

Q1: My binding assay shows lower than expected affinity of (Des-Asp1,Ile8)-Angiotensin II for the AT2 receptor. What could be the cause?

A1: Several factors could contribute to this observation:

• Peptide Integrity and Stability: Angiotensin peptides can be susceptible to degradation by peptidases present in tissue preparations. Ensure you are using a fresh, high-quality peptide and consider including a cocktail of protease inhibitors in your assay buffer. The stability of Angiotensin II in solutions like 0.9% sodium chloride has been shown to be reliable for up to 5 days under refrigeration.[3]

• Assay Conditions: The composition of your assay buffer, including pH and ionic strength, can influence ligand-receptor binding. Optimize these conditions for your specific tissue or cell preparation.

• Receptor Population: The relative expression of AT1 and AT2 receptors can vary significantly between tissues and cell types.[4][5] If your preparation has a high abundance of AT1 receptors, non-specific binding or cross-reactivity could interfere with your results.

• Radioligand Choice: If you are using a radiolabeled ligand, its specific activity and affinity for the AT2 receptor are critical. For example, ¹²⁵I[Sar¹,Ile⁸] Ang II has been shown to have a higher affinity for AT2 receptors than for AT1 receptors in some tissues.[6]

Q2: I am observing significant AT1 receptor cross-reactivity with (Des-Asp1,Ile8)-Angiotensin II. How can I isolate the AT2 receptor-specific effects?

A2: This is a common challenge due to the structural similarities between angiotensin peptides and their receptors. To dissect the AT2-specific activities, consider the following strategies:

• Selective Antagonists: Use highly selective antagonists for the AT1 and AT2 receptors. To block AT1 receptor-mediated effects, Losartan (or DuP 753) is a standard choice.[4][5] For the AT2 receptor, PD 123319 is a widely used selective antagonist.[4][7] By pre-incubating your preparation with an AT1 antagonist, you can effectively isolate the effects mediated by the AT2 receptor.

• Cell Lines with Specific Receptor Expression: Utilize cell lines that predominantly or exclusively express the AT2 receptor. This can provide a cleaner system for studying AT2-specific signaling pathways.

• Competitive Binding Assays: Perform competitive binding experiments where you displace a radiolabeled AT2-selective ligand with increasing concentrations of unlabeled (Des-Asp1,Ile8)-Angiotensin II. This will allow you to determine the specific affinity (Ki) of your peptide for the AT2 receptor.

Q3: My functional assay results are inconsistent. What are the potential sources of variability?

A3: Functional assays, which measure the downstream signaling events of receptor activation, can be more complex than simple binding assays. Here are some troubleshooting tips:

• Signaling Pathway Complexity: AT2 receptor signaling is multifaceted and not always coupled to the classic G-protein pathways.[8][9] It can involve the activation of phosphatases and the production of nitric oxide (NO).[10][11] Ensure your chosen functional assay is appropriate for the expected signaling cascade. For instance, measuring NO production can be a reliable indicator of AT2 receptor activation.[12]

• Receptor Dimerization: Angiotensin receptors can form homodimers and heterodimers with other receptors, which can alter their signaling properties.[9][13] This is an important consideration when interpreting functional data, as the cellular context can influence the observed response.

• Ligand Purity and Concentration: Verify the purity and concentration of your (Des-Asp1,Ile8)-Angiotensin II stock solution. Inaccurate concentrations will lead to erroneous dose-response curves.

Key Experimental Protocols

To assist in your research, here are detailed protocols for essential experiments.

Protocol 1: Competitive Radioligand Binding Assay

This protocol is designed to determine the binding affinity of (Des-Asp1,Ile8)-Angiotensin II for the AT2 receptor.

Materials:

• Cell membranes or tissue homogenates expressing AT2 receptors.

• Radiolabeled AT2-selective ligand (e.g., [¹²⁵I]CGP 42112).[14]

• Unlabeled (Des-Asp1,Ile8)-Angiotensin II.

• Unlabeled selective AT1 antagonist (e.g., Losartan).

• Unlabeled selective AT2 antagonist (e.g., PD 123319) for determining non-specific binding.

• Assay Buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 0.2% BSA, pH 7.4).[15]

• Wash Buffer (e.g., ice-cold 50 mM Tris-HCl, pH 7.4).[15]

• Glass fiber filters.

• Scintillation fluid and counter.

Procedure:

• Membrane Preparation: Prepare cell membranes or tissue homogenates according to standard protocols.[15][16] Determine the protein concentration using a suitable method (e.g., BCA assay).

• Assay Setup: In a 96-well plate, set up the following conditions in triplicate:

  • Total Binding: Radioligand + Assay Buffer.

  • Non-specific Binding: Radioligand + a high concentration of unlabeled AT2 antagonist (e.g., 1 µM PD 123319).

  • Competitive Binding: Radioligand + increasing concentrations of unlabeled (Des-Asp1,Ile8)-Angiotensin II. To ensure you are measuring binding to the AT2 receptor, include a constant high concentration of an AT1 antagonist (e.g., 1 µM Losartan) in all wells.

• Incubation: Add the membrane preparation to each well. The final volume should be around 250 µL.[15] Incubate at room temperature for 60-120 minutes to reach equilibrium.[15]

• Filtration: Terminate the binding reaction by rapid filtration through pre-soaked glass fiber filters using a cell harvester.[16]

• Washing: Wash the filters multiple times with ice-cold Wash Buffer to remove unbound radioligand.[15]

• Counting: Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the percentage of specific binding against the logarithm of the competitor concentration to generate an inhibition curve. Calculate the IC₅₀ value and then the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[15]

Protocol 2: Functional Assay - Nitric Oxide (NO) Measurement

This protocol measures AT2 receptor activation by quantifying the production of nitric oxide.

Materials:

• Cells expressing AT2 receptors (e.g., AT2R-CHO or human aortic endothelial cells).[12]

• (Des-Asp1,Ile8)-Angiotensin II.

• Selective AT1 antagonist (e.g., Losartan).

• Selective AT2 antagonist (e.g., PD 123319).

• NO-sensitive fluorescent dye (e.g., DAF-FM diacetate).

• Cell culture medium.

• Fluorescence plate reader.

Procedure:

• Cell Culture: Seed the cells in a 96-well plate and grow to confluence.

• Dye Loading: Wash the cells and incubate with the NO-sensitive dye according to the manufacturer's instructions.

• Treatment: Pre-incubate the cells with the AT1 antagonist (to block any AT1-mediated effects) and the AT2 antagonist (as a negative control).

• Stimulation: Add varying concentrations of (Des-Asp1,Ile8)-Angiotensin II to the wells.

• Measurement: Measure the fluorescence intensity at appropriate excitation and emission wavelengths. An increase in fluorescence indicates NO production.

• Data Analysis: Plot the change in fluorescence against the concentration of (Des-Asp1,Ile8)-Angiotensin II to generate a dose-response curve.

Data Presentation

Table 1: Comparative Binding Affinities (Ki values in nM) of Angiotensin Peptides

Compound	AT1 Receptor	AT2 Receptor
Angiotensin II	High	High
(Des-Asp1,Ile8)-Angiotensin II	Moderate	High
Losartan	High	Low
PD 123319	Low	High
CGP 42112	Low	High

Note: This table provides a generalized representation. Actual Ki values may vary depending on the experimental conditions and tissue/cell type.

Visualizing Experimental Workflows and Signaling Pathways

To further clarify the experimental design and the underlying biological processes, the following diagrams are provided.

Experimental Workflow for Competitive Binding Assay

Caption: Workflow for a competitive radioligand binding assay.

AT2 Receptor Signaling Pathway

Caption: Simplified AT2 receptor signaling pathways.

This technical support guide provides a comprehensive resource for researchers studying the interaction of (Des-Asp1,Ile8)-Angiotensin II with AT2 receptors. By understanding the potential challenges and employing robust experimental designs, you can achieve reliable and insightful results.

References

• Angiotensin II Type 2 Receptor: A Target for Protection Against Hypertension, Metabolic Dysfunction, and Organ Remodeling - PMC. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Emerging Concepts of Regulation of Angiotensin II Receptors | Arteriosclerosis, Thrombosis, and Vascular Biology. (2007, August 23). AHA/ASA Journals. Retrieved from [Link]

• Angiotensin II receptor - Wikipedia. (n.d.). Wikipedia. Retrieved from [Link]

• Renal actions of the angiotensin AT2 receptor ligands CGP 42112 and PD 123319 after blockade of the renin-angiotensin system - PubMed. (1994, June 1). National Center for Biotechnology Information. Retrieved from [Link]

• Angiotensin II Signal Transduction: An Update on Mechanisms of Physiology and Pathophysiology. (2015, April 1). American Physiological Society. Retrieved from [Link]

• The role of angiotensin ii type 2 receptors (at2rs) in the regulation of cardio-renal and neuroprotective activities - SciSpace. (2017, March 15). SciSpace. Retrieved from [Link]

• Cross-Talk Between Angiotensin II Receptor Types 1 and 2 | Hypertension. (2006, December 11). AHA/ASA Journals. Retrieved from [Link]

• Angiotensin II receptor subtypes - PubMed. (1992, June 1). National Center for Biotechnology Information. Retrieved from [Link]

• Renal actions of the angiotensin AT2 receptor ligands CGP 42112 and PD 123319 after blockade of the renin-angiotensin system | Scilit. (n.d.). Scilit. Retrieved from [Link]

• Angiotensin II receptor subtypes and their selective nonpeptide ligands - PubMed. (1990). National Center for Biotechnology Information. Retrieved from [Link]

• Renal actions of the selective angiotensin AT2 receptor ligands CGP 42112B and PD 123319 in the sodium-depleted rat - PubMed. (1993, November 2). National Center for Biotechnology Information. Retrieved from [Link]

• Angiotensin receptors | Introduction - IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). IUPHAR/BPS Guide to PHARMACOLOGY. Retrieved from [Link]

• Radioligand Binding Assays: Application of [ 125 I]Angiotensin II Receptor Binding. (n.d.). Springer Nature. Retrieved from [Link]

• Des-aspartate-angiotensin I and angiotensin AT1 receptors in rat cardiac ventricles. (2005, July 15). National Center for Biotechnology Information. Retrieved from [Link]

• CGP42112: the full AT2 receptor agonist and its role in the renin–angiotensin–aldosterone system: no longer misunderstood - Portland Press. (2022, November 3). Portland Press. Retrieved from [Link]

• Radioligand binding assays: application of [(125)I]angiotensin II receptor binding - PubMed. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Competitive binding activity of angiotensin II analogues in an adrenal cortex radioligand-receptor assay; - PubMed. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Data Sheet Radioligand Binding Assay Protocol - Gifford Bioscience. (n.d.). Gifford Bioscience. Retrieved from [Link]

• Synthesis and evaluation of (Des-Asp1)angiotensin I as a precursor for (Des-Asp1)angiotensin II ("Angiotensin III") - PubMed. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• 125I[Sar(1)Ile(8)] angiotensin II has a different affinity for AT(1) and AT(2) receptor subtypes in ovine tissues - PubMed. (2002, May 15). National Center for Biotechnology Information. Retrieved from [Link]

• Specific receptors for des-Asp1-angiotensin II (("angiotensin III") in rat adrenals - PubMed. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Selectivity of angiotensin II antisera - PubMed. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Decoding Angiotensin Receptors: TOMAHAQ‐Based Detection and Quantification of Angiotensin Type‐1 and Type‐2 Receptors - PMC. (2023, September 8). National Center for Biotechnology Information. Retrieved from [Link]

• Poor Performance of Angiotensin II Enzyme-Linked Immuno-Sorbent Assays in Mostly Hypertensive Cohort Routinely Screened for Primary Aldosteronism - MDPI. (2022, April 30). MDPI. Retrieved from [Link]

• Specific receptors for des-Asp1-angiotensin II (("angiotensin III") in rat adrenals - PMC. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Development of an Automated, High‐Throughput Assay to Detect Angiotensin AT2‐Receptor Agonistic Activity by Nitric Oxide Measurement In Vitro | Request PDF - ResearchGate. (n.d.). ResearchGate. Retrieved from [Link]

• Vasoconstrictor and Pressor Effects of Des-Aspartate-Angiotensin I in Rat - MDPI. (2022, May 25). MDPI. Retrieved from [Link]

• Selective inhibition by des-1-Asp-8-lle-angiotensin ii of the steroidogenic response to restricted sodium intake in the rat - PubMed. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Current Topics in Angiotensin II Type 1 Receptor Research: Focus on Inverse Agonism, Receptor Dimerization and Biased Agonism - PMC. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Characterizing the Stability of Angiotensin II in 0.9% Sodium Chloride Using High Performance Liquid Chromatography and Liquid Chromatography Tandem Mass Spectrometry - PubMed. (2024, April 15). National Center for Biotechnology Information. Retrieved from [Link]

• Des-aspartate-angiotensin I, a novel angiotensin AT1 receptor drug - ResearchGate. (n.d.). ResearchGate. Retrieved from [Link]

• Interaction of Angiotensin II AT1 Receptors with Purinergic P2X Receptors in Regulating Renal Afferent Arterioles in Angiotensin II-Dependent Hypertension - MDPI. (2023, July 13). MDPI. Retrieved from [Link]

• A Primer to Angiotensin Peptide Isolation, Stability, and Analysis by Nano-Liquid Chromatography with Mass Detection | Springer Nature Experiments. (n.d.). Springer Nature. Retrieved from [Link]

• Rapid de novo discovery of peptidomimetic affinity reagents for human angiotensin converting enzyme 2 - DSpace@MIT. (n.d.). DSpace@MIT. Retrieved from [Link]

Sources

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• 3. Characterizing the Stability of Angiotensin II in 0.9% Sodium Chloride Using High Performance Liquid Chromatography and Liquid Chromatography Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Angiotensin II receptor subtypes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Angiotensin II receptor subtypes and their selective nonpeptide ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 125I[Sar(1)Ile(8)] angiotensin II has a different affinity for AT(1) and AT(2) receptor subtypes in ovine tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Renal actions of the selective angiotensin AT2 receptor ligands CGP 42112B and PD 123319 in the sodium-depleted rat - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Support Center: Optimizing pH for Peptide Solubility

Product Focus: (Des-Asp1,Ile8)-Angiotensin II

Welcome to the Technical Support Center. As Senior Application Scientists, we understand that achieving complete and reliable solubilization of synthetic peptides is a critical first step for any successful experiment. This guide provides in-depth troubleshooting advice, experimental protocols, and the scientific rationale needed to handle (Des-Asp1,Ile8)-Angiotensin II, a potent analog of Angiotensin III.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the solubility of (Des-Asp1,Ile8)-Angiotensin II.

Q1: Why is my lyophilized (Des-Asp1,Ile8)-Angiotensin II powder not dissolving in neutral water or Phosphate-Buffered Saline (PBS)?

A: This is a common and expected observation. Peptide solubility is dictated by its amino acid sequence, which determines its overall net charge at a given pH.[1] (Des-Asp1,Ile8)-Angiotensin II is a "basic" peptide, meaning it carries a net positive charge at neutral pH. While this suggests some aqueous solubility, its behavior is governed by its isoelectric point (pI). Peptides exhibit minimum solubility at their pI, where their net charge is zero, and maximum solubility at pH values far from their pI.[2][3][4] Neutral pH buffers like PBS may be too close to the peptide's pI, leading to aggregation and poor dissolution.

Q2: What is the very first step I should take to troubleshoot solubility issues?

A: Before attempting to dissolve the entire vial, always perform a small-scale solubility test with 1 mg or less of the peptide.[5] The first and most critical step is to determine the peptide's net charge to classify it as acidic, basic, or neutral.[1][5] This calculation will guide your choice of an appropriate acidic or basic solvent system.

Q3: How do I determine if (Des-Asp1,Ile8)-Angiotensin II is acidic or basic?

A: You can calculate the theoretical net charge by summing the charges of the ionizable groups at a neutral pH (~7.0).[1]

• Assign a value of +1 to each basic residue (Arginine - Arg, Lysine - Lys) and the N-terminus.

• Assign a value of -1 to each acidic residue (Aspartic acid - Asp, Glutamic acid - Glu) and the C-terminus.

• Histidine (His) is typically considered neutral at pH 7, as its pKa is ~6.0.

For (Des-Asp1,Ile8)-Angiotensin II (Sequence: Arg-Val-Tyr-Ile-His-Pro-Ile):

• N-terminal Arginine: +1

• Arginine (Arg) side chain: +1

• Histidine (His) side chain: 0 (at pH 7)

• C-terminal Isoleucine: -1

• Total Net Charge: (+1) + (+1) + (0) + (-1) = +1

A net charge of +1 indicates that (Des-Asp1,Ile8)-Angiotensin II is a basic peptide.

Q4: Given that it's a basic peptide, what pH range will be most effective for solubilization?

A: Basic peptides are most soluble in acidic conditions.[1][5][6] By lowering the pH of the solvent, you ensure that all basic groups are fully protonated (positively charged), which promotes repulsion between peptide molecules and enhances interaction with the aqueous solvent. A pH at least 2 units away from the peptide's pI is recommended for optimal solubility.[4] Therefore, an acidic buffer (e.g., pH 3-5) or a dilute acid solution is the best starting point.

Q5: Can I use organic solvents like DMSO to dissolve this peptide?

A: Yes, but with caution. For peptides that are difficult to dissolve in aqueous buffers, even after pH adjustment, using a small amount of an organic co-solvent like Dimethyl Sulfoxide (DMSO) is a viable strategy.[1][6][7] The recommended method is to first dissolve the peptide in a minimal volume of pure DMSO and then slowly add this solution dropwise into your desired aqueous buffer with constant stirring. This prevents the peptide from crashing out of solution. Always ensure that the final concentration of the organic solvent is compatible with your downstream experimental system.

Part 2: In-Depth Troubleshooting and Solubilization Strategy

The Core Problem: Aggregation at the Isoelectric Point (pI)

The primary reason researchers struggle with peptide solubility is the failure to account for the isoelectric point (pI). The pI is the specific pH at which the peptide has a net charge of zero.[2] At this pH, intermolecular electrostatic repulsion is at a minimum, and hydrophobic interactions can dominate, leading to aggregation and precipitation.

The fundamental principle of solubilization is to work at a pH that is far from the pI.[3][4]

• For Basic Peptides (pI > 7): Use a solvent with a pH < pI (acidic conditions).

• For Acidic Peptides (pI < 7): Use a solvent with a pH > pI (basic conditions).

Physicochemical Profile: (Des-Asp1,Ile8)-Angiotensin II

A thorough understanding of the peptide's properties is essential for troubleshooting.

Property	Value / Description	Rationale & Implication
Full Name	(Des-Aspartic Acid¹, Isoleucine⁸)-Angiotensin II	An analog of Angiotensin III, where the N-terminal Asp is removed from Angiotensin II and the C-terminal Phe is replaced by Ile.[8][9][10]
Sequence	Arg-Val-Tyr-Ile-His-Pro-Ile	7 amino acids. The presence of Arg and His contributes to its basic character. Tyr provides a chromophore for UV quantification.
Calculated Net Charge	+1 (at pH 7.0)	The peptide is basic .
Predicted Solubility	Poor in neutral water/PBS. High in acidic solutions.	The primary solvent should be acidic to ensure a high positive net charge, maximizing solubility.[1][5]
Recommended Solvent	Start with 10% Acetic Acid in sterile water.	Acetic acid is volatile and can be removed by lyophilization if necessary, allowing for re-dissolution in a different buffer.[1][5]

Troubleshooting Workflow Diagram

This diagram outlines the decision-making process for successfully solubilizing your peptide.

Caption: Troubleshooting workflow for solubilizing basic peptides.

Part 3: Experimental Protocol: Determining an Optimal pH-Solubility Profile

This protocol provides a self-validating system to empirically determine the best pH for solubilizing your specific batch of (Des-Asp1,Ile8)-Angiotensin II.

Objective: To identify the pH range that yields the highest solubility for the peptide.

Materials:

• Lyophilized (Des-Asp1,Ile8)-Angiotensin II

• Microcentrifuge tubes (low-protein binding)

• Sterile, nuclease-free water

• Buffer stock solutions (e.g., 100 mM Sodium Citrate for pH 3 & 5; 100 mM Tris-HCl for pH 7 & 9)

• Calibrated pH meter

• Vortex mixer

• Benchtop microcentrifuge

• UV-Vis Spectrophotometer (optional, for quantification)

Procedure:

• Prepare Test Buffers: Create a series of buffers at different pH values. A good starting range is pH 3.0, 5.0, 7.0, and 9.0. Prepare 1 mL of each in separate tubes.

• Aliquot the Peptide: Carefully weigh out ~1 mg of the lyophilized peptide into four separate microcentrifuge tubes. Precision is key. Note: Always allow the vial to come to room temperature before opening to prevent condensation.[11]

• Attempt Dissolution:

  • To each tube containing the peptide, add 1 mL of a different pH buffer (Tube 1 gets pH 3.0, Tube 2 gets pH 5.0, etc.). This targets a final concentration of 1 mg/mL.

  • Cap the tubes securely.

  • Vortex each tube for 30 seconds.

  • Let the tubes sit at room temperature for 5-10 minutes.

• Assess Solubility (Qualitative):

  • Visually inspect each tube against a dark background.

  • Look for a clear, particle-free solution. The presence of cloudiness, flakes, or a visible pellet indicates poor or incomplete solubility.

  • Record your observations for each pH. You should observe higher clarity in the acidic solutions (pH 3.0 and 5.0).

• Assess Solubility (Quantitative - Optional but Recommended):

  • Centrifuge all tubes at ~14,000 x g for 10 minutes to pellet any undissolved peptide.

  • Carefully remove an aliquot of the supernatant from each tube, being cautious not to disturb the pellet.

  • Measure the absorbance of the supernatant at 280 nm (A280) using a spectrophotometer. The Tyr residue in the peptide allows for this measurement. Use the corresponding buffer as a blank.

  • A higher A280 reading corresponds to a higher concentration of dissolved peptide and thus, better solubility.

Final Stock Solution and Storage

Once dissolved in the optimal buffer, the peptide stock solution should be aliquoted into smaller, single-use volumes to avoid repeated freeze-thaw cycles.[11] For long-term storage, keep these aliquots at -20°C or below.[5][11]

References

• Vertex AI Search. (2026). Guidelines for Peptide Dissolving.

• Wikipedia. (2026). Angiotensin. Retrieved from [Link].

• ResearchGate. (2026). Physicochemical properties like solubility, pH, isoelectric point...[Link]

• Biotage. (2023). How to use the isoelectric point to inform your peptide purification mobile phase pH. [Link]

• PubChem. (2026). angiotensin III. National Institutes of Health. [Link]

• LifeTein. (2026). How to dissolve, handle and store synthetic peptides. [Link]

• Goodpasture, J. C. (2007). Medicinal Chemistry and Therapeutic Relevance of Angiotensin-Converting Enzyme Inhibitors. The AAPS Journal, 9(3), E333–E345. [Link]

• Goodfriend, T. L. (1976). Angiotensin III: (DES-Aspartic Acid-1)-Angiotensin II. Evidence and speculation for its role as an important agonist in the renin - angiotensin system. Circulation Research, 38(6 Suppl 2), II-104-7. [Link]

Sources

• 1. jpt.com [jpt.com]
• 2. bachem.com [bachem.com]
• 3. researchgate.net [researchgate.net]
• 4. biotage.com [biotage.com]
• 5. Peptide solubility and storage - AltaBioscience [altabioscience.com]
• 6. lifetein.com [lifetein.com]
• 7. Peptide Dissolving Guidelines - Creative Peptides [creative-peptides.com]
• 8. Angiotensin - Wikipedia [en.wikipedia.org]
• 9. angiotensin III | C46H66N12O9 | CID 3082042 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Angiotensin III: (DES-Aspartic Acid-1)-Angiotensin II. Evidence and speculation for its role as an important agonist in the renin - angiotensin system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. sigmaaldrich.com [sigmaaldrich.com]

Reducing nonspecific binding in Angiotensin III radioligand assays

Welcome to the technical support center for Angiotensin III (Ang III) radioligand assays. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you to overcome common challenges, particularly the issue of high nonspecific binding, ensuring the accuracy and reliability of your experimental data.

Introduction: The Challenge of Nonspecific Binding

Angiotensin III is a key active peptide in the renin-angiotensin system (RAS), exerting its effects through interaction with AT1 and AT2 receptors.[1] Radioligand binding assays are fundamental in studying these interactions, allowing for the determination of receptor affinity and density.[2] However, a significant hurdle in these assays is nonspecific binding (NSB), where the radioligand binds to components other than the target receptor, such as filters, lipids, or other proteins.[3] Elevated NSB can obscure the specific binding signal, leading to inaccurate affinity measurements and unreliable data.[3] This guide provides a systematic approach to identifying and mitigating the causes of high nonspecific binding in your Angiotensin III radioligand assays.

Troubleshooting Guide: A Systematic Approach to Reducing High Nonspecific Binding

High nonspecific binding is a common issue that can be systematically addressed. This guide will walk you through a logical troubleshooting process, from initial diagnosis to targeted optimization steps.

Visualizing the Troubleshooting Workflow

The following flowchart provides a step-by-step visual guide to troubleshooting high nonspecific binding in your Angiotensin III radioligand assay.

Caption: A step-by-step workflow for troubleshooting high nonspecific binding.

Frequently Asked Questions (FAQs)

Q1: What is nonspecific binding and how is it measured?

A1: Nonspecific binding refers to the binding of a radioligand to sites other than the intended receptor of interest.[3] This can include binding to other proteins, lipids, the assay plate, or filter materials.[3] It is measured by incubating the radiolabeled ligand with the receptor preparation in the presence of a high concentration of an unlabeled ("cold") ligand that saturates the specific binding sites.[3] Any remaining bound radioactivity is considered nonspecific. Specific binding is then calculated by subtracting the nonspecific binding from the total binding (measured in the absence of the cold ligand).[3]

Q2: How does the binding of Angiotensin III compare to Angiotensin II?

A2: Angiotensin III binds with high affinity to both AT1 and AT2 receptors, similar to Angiotensin II.[4][5] Some studies suggest that Ang III has a slightly higher or equal affinity for the AT2 receptor compared to the AT1 receptor.[5] This is an important consideration when designing your assay, as the choice of competitor and the interpretation of results will depend on the receptor subtype you are investigating.

Q3: What is an acceptable level of nonspecific binding?

A3: Ideally, nonspecific binding should be less than 10-20% of the total binding.[6] When nonspecific binding exceeds 50% of the total binding, the signal-to-noise ratio becomes too low, and the data is generally considered unreliable.

Q4: Can the choice of radiolabel affect nonspecific binding?

A4: Yes. Hydrophobic radioligands tend to exhibit higher nonspecific binding.[7] For angiotensin peptides, iodinated radioligands like 125I are common.[8] The specific activity of the radioligand is also crucial; a higher specific activity allows you to use a lower concentration of the radioligand, which can help reduce nonspecific binding.[7]

Q5: Why is it important to use a cold wash buffer?

A5: Using an ice-cold wash buffer is critical to minimize the dissociation of the radioligand-receptor complex during the washing steps.[9] A warmer buffer can increase the off-rate of the radioligand from the receptor, leading to an underestimation of specific binding.

In-Depth Troubleshooting and Optimization Strategies

Reagent Quality and Preparation

• Radioligand Integrity: Ensure your radiolabeled Angiotensin III has not degraded. Run a simple quality control check, such as thin-layer chromatography, to confirm its purity. Use a radioligand with high specific activity to minimize the required concentration.[7]

• Unlabeled Competitor: The purity and concentration of the unlabeled Angiotensin III (or other competitor) are critical for accurately determining nonspecific binding. Use a high-quality, well-characterized competitor.

• Buffer Preparation: Always use freshly prepared buffers. Contamination can lead to high background.[10] Ensure the pH of your buffer is stable and optimal for receptor binding.

Assay Protocol and Execution

• Incubation Time and Temperature: Ensure your assay has reached equilibrium. Lower concentrations of radioligand will take longer to reach equilibrium.[11] Perform a time-course experiment to determine the optimal incubation time. Incubation temperature can also affect binding kinetics and nonspecific binding.

• Washing Technique: Inefficient washing is a major cause of high background.[10] Increase the number of wash steps or the volume of wash buffer. A short soak in the wash buffer before aspiration can also be effective.[10]

• Filtration: If using a filtration assay, ensure the filters are pre-soaked, typically in the assay buffer or a solution of 0.3% polyethyleneimine (PEI), to reduce nonspecific binding of the radioligand to the filter itself.[12] Perform the filtration step rapidly and consistently for all samples.

Systematic Assay Parameter Optimization

The following table summarizes key experimental parameters that can be optimized to reduce nonspecific binding.

Parameter	Recommendation for Reducing Nonspecific Binding	Rationale
Radioligand Concentration	Use the lowest concentration that provides a robust signal, ideally at or below the Kd.	Nonspecific binding is often linearly proportional to the radioligand concentration.[6]
Membrane/Protein Concentration	Reduce the amount of membrane preparation per well.	A lower concentration of receptor-containing membranes can reduce the total number of nonspecific binding sites.
Buffer Additives
Bovine Serum Albumin (BSA)	Include 0.1-1% BSA in the assay buffer.	BSA can block nonspecific binding sites on the assay tubes and filters.[9]
Detergents	Add a low concentration of a non-ionic detergent (e.g., 0.01% Tween-20 or Triton X-100).	Detergents can help to reduce hydrophobic interactions that contribute to nonspecific binding.[3]
Salts (e.g., NaCl)	Increase the ionic strength of the buffer.	Salts can minimize electrostatic interactions that may cause nonspecific binding.[3]
Blocking Step	Increase the concentration or incubation time of the blocking agent.	Ensures that all available nonspecific binding sites on the plate or membrane are occupied before the addition of the radioligand.[10]

Detailed Experimental Protocol: Angiotensin III Radioligand Binding Assay

This protocol provides a general framework for a competitive binding assay. It should be optimized for your specific cell type or tissue preparation.

I. Membrane Preparation

• Homogenize tissue or cells in ice-cold homogenization buffer (e.g., 50 mM Tris-HCl, pH 7.4, with protease inhibitors).

• Centrifuge the homogenate at a low speed (e.g., 1,000 x g) to remove nuclei and cellular debris.[7]

• Centrifuge the supernatant at a high speed (e.g., 20,000 x g) to pellet the membranes.[12]

• Wash the membrane pellet with fresh buffer and repeat the high-speed centrifugation.[7]

• Resuspend the final pellet in assay buffer and determine the protein concentration (e.g., using a BCA assay).[12]

II. Competitive Binding Assay

• Prepare assay tubes for total binding, nonspecific binding, and competitor concentrations.

• Total Binding: Add 50 µL of radiolabeled Angiotensin III (at a concentration near its Kd) and 50 µL of assay buffer.

• Nonspecific Binding: Add 50 µL of radiolabeled Angiotensin III and 50 µL of a high concentration of unlabeled Angiotensin III (e.g., 1 µM).[7]

• Competitor Curves: Add 50 µL of radiolabeled Angiotensin III and 50 µL of increasing concentrations of your test compound.

• Add 150 µL of the membrane preparation to each tube. The final volume should be consistent across all tubes (e.g., 250 µL).[12]

• Incubate at a predetermined temperature (e.g., room temperature or 30°C) for a sufficient time to reach equilibrium (e.g., 60-120 minutes).[7][12]

• Terminate the reaction by rapid filtration through pre-soaked glass fiber filters.[7]

• Wash the filters multiple times with ice-cold wash buffer.[7]

• Measure the radioactivity retained on the filters using a scintillation counter.

III. Data Analysis

• Calculate specific binding by subtracting the average counts per minute (CPM) of the nonspecific binding tubes from the CPM of all other tubes.

• Plot the specific binding as a function of the competitor concentration to determine the IC50, which can then be used to calculate the Ki.

References

• Bosnyak, S., et al. (2011). Relative affinity of angiotensin peptides and novel ligands at AT1 and AT2 receptors. Clinical Science, 121(7), 297-303. Available at: [Link]

• Fluidic. (2025, November 18). Ligand Binding Assays: Definitions, Techniques, and Tips to Avoid Pitfalls. Available at: [Link]

• Widdop, R. E., & Jones, E. S. (2022). Angiotensin Receptors: Affinity and Beyond. Clinical Science, 136(10), 737-741. Available at: [Link]

• GraphPad. (n.d.). Nonspecific binding. Prism 11 Curve Fitting Guide. Available at: [Link]

• Creative Bioarray. (n.d.). Radioligand Binding Assay. Available at: [Link]

• Wright, J. W., & Harding, J. W. (1992). Comparison of 125I-angiotensin III and 125I-angiotensin II binding to rat brain membranes. Journal of Neurochemistry, 58(5), 1829-1835. Available at: [Link]

• IBL-America. (n.d.). Angiotensin II -RIA. Available at: [Link]

• Hunyady, L., et al. (1994). Angiotensin II receptor subtypes AT1 and AT2 are down-regulated by angiotensin II through AT1 receptor by different mechanisms. Molecular Endocrinology, 8(11), 1533-1541. Available at: [Link]

• Saavedra, J. M., et al. (1995). Selective Peptide and Nonpeptide Ligands Differentially Bind to Angiotensin II AT2 Receptor and a Non-Angiotensin II CGP42112 Binding Site. Journal of Pharmacology and Experimental Therapeutics, 275(1), 403-412. Available at: [Link]

• Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. Available at: [Link]

• Steckelings, U. M., et al. (2023). The AT1/AT2 Receptor Equilibrium Is a Cornerstone of the Regulation of the Renin Angiotensin System beyond the Cardiovascular System. International Journal of Molecular Sciences, 24(14), 11689. Available at: [Link]

• Siragy, H. M. (2006). Cross-Talk Between Angiotensin II Receptor Types 1 and 2. Hypertension, 48(6), 1046-1047. Available at: [Link]

• Bosnyak, S., et al. (2011). Relative affinity of angiotensin peptides and novel ligands at AT(1) and AT(2) receptors. ResearchGate. Available at: [Link]

• Cai, Z., & Chen, X. (2016). Radioligand saturation binding for quantitative analysis of ligand-receptor interactions. Biophysics Reports, 2(1), 1-10. Available at: [Link]

• Preobrazhensky, A. A., et al. (2018). Angiotensin II (AngII) ligand-binding assay reveals the presence and abundance of AT1Rs on the sarcolemma of three rat skeletal muscles. ResearchGate. Available at: [Link]

• Hunyady, L., et al. (1994). Angiotensin II receptor subtypes AT1 and AT2 are down-regulated by angiotensin II through AT1 receptor by different mechanisms. PubMed. Available at: [Link]

• Al-Nahari, A. M., et al. (2023). Preparation, Radiolabeling with 68Ga/177Lu and Preclinical Evaluation of Novel Angiotensin Peptide Analog: A New Class of Peptides for Breast Cancer Targeting. Molecules, 28(21), 7401. Available at: [Link]

• Ibrahim, A., et al. (2019). Development and evaluation of a 68Ga-labeled Angiotensin peptide coupled to Rhodamine for diagnostic imaging of heart. Journal of Nuclear Cardiology, 28(5), 2195-2204. Available at: [Link]

• Vanderheyden, P. M., et al. (2009). Radioligand Binding Assays: Application of [125I]Angiotensin II Receptor Binding. Methods in Molecular Biology, 552, 29-42. Available at: [Link]

• Hollenberg, M. D. (2001). Radiolabeling of Angiotensin peptides. Methods in Molecular Medicine, 51, 275-295. Available at: [Link]

• IBL International. (n.d.). Angiotensin II RIA ED29051. Available at: [Link]

• Farjah, M., et al. (2010). Optimum Conditions of Radioligand Receptor Binding Assay of Ligands of Benzodiazepine. Iranian Journal of Pharmaceutical Research, 9(1), 43-50. Available at: [Link]

Sources

• 1. ANG III Inhibitors | SCBT - Santa Cruz Biotechnology [scbt.com]
• 2. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 3. Competitive binding activity of angiotensin II analogues in an adrenal cortex radioligand-receptor assay; - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. portlandpress.com [portlandpress.com]
• 5. portlandpress.com [portlandpress.com]
• 6. Comparison of 125I-angiotensin III and 125I-angiotensin II binding to rat brain membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Radiolabeling of Angiotensin peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. biophysics-reports.org [biophysics-reports.org]
• 10. mdpi.com [mdpi.com]
• 11. giffordbioscience.com [giffordbioscience.com]
• 12. Angiotensin II receptor subtypes AT1 and AT2 are down-regulated by angiotensin II through AT1 receptor by different mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: (Des-Asp1,Ile8)-Angiotensin II Stability in Cell Culture

Welcome to the technical support center for researchers utilizing (Des-Asp1,Ile8)-Angiotensin II, also known as Angiotensin III. This resource is designed to provide in-depth guidance on a critical, yet often overlooked, aspect of in vitro experimentation: the stability and half-life of this peptide in cell culture media. As a Senior Application Scientist, my goal is to equip you with the expertise and validated protocols necessary to ensure the accuracy and reproducibility of your research.

Frequently Asked Questions (FAQs)

Q1: What is (Des-Asp1,Ile8)-Angiotensin II and why is its stability in cell culture a concern?

(Des-Asp1,Ile8)-Angiotensin II, or Angiotensin III, is a biologically active heptapeptide derived from Angiotensin II through the cleavage of the N-terminal aspartic acid residue by aminopeptidases.[1] It is a potent mediator in the renin-angiotensin system, influencing aldosterone production and blood pressure regulation.[2] The stability of this peptide in cell culture is a significant concern because, like many peptides, it is susceptible to degradation by proteases and peptidases that are often present in serum-containing media.[3][4][5] This degradation can lead to a decrease in the effective concentration of the peptide over the course of an experiment, potentially impacting the validity of the results.

Q2: What is the expected half-life of (Des-Asp1,Ile8)-Angiotensin II in cell culture media?

The exact half-life of (Des-Asp1,Ile8)-Angiotensin II in cell culture media has not been definitively established in the literature and can vary significantly based on experimental conditions. The stability is highly dependent on factors such as the type and concentration of serum used, the cell type being cultured (as cells can secrete their own proteases), incubation temperature, and the pH of the media.[3][4][6][7] Therefore, it is crucial for researchers to determine the half-life empirically under their specific experimental conditions.

Q3: What are the primary pathways of degradation for (Des-Asp1,Ile8)-Angiotensin II in cell culture?

The primary degradation pathway for (Des-Asp1,Ile8)-Angiotensin II in a biological context is enzymatic cleavage by peptidases.[5][8] Given its structure, it is particularly susceptible to further cleavage by aminopeptidases and other proteases present in serum or secreted by cells.[9][10] Non-enzymatic degradation pathways, such as oxidation of susceptible amino acid residues and hydrolysis, can also occur, especially with prolonged incubation at 37°C and exposure to light and oxygen.[11]

Q4: How can I minimize the degradation of (Des-Asp1,Ile8)-Angiotensin II during my experiments?

To minimize degradation, consider the following strategies:

• Use serum-free or reduced-serum media: This will significantly decrease the concentration of exogenous proteases.

• Incorporate protease inhibitors: A broad-spectrum protease inhibitor cocktail can be added to the culture medium, but it's essential to first confirm that the inhibitors do not interfere with your experimental endpoint.

• Replenish the peptide: For longer-term experiments, consider replacing the medium with freshly prepared peptide-containing medium at regular intervals.

• Optimize storage: Store the lyophilized peptide at -20°C or -80°C and, once reconstituted, store it in aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.[12][13]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Inconsistent or non-reproducible experimental results.	Peptide degradation leading to variable active concentrations.	Determine the half-life of the peptide in your specific cell culture system (see protocol below). Based on the half-life, decide on a peptide replenishment schedule for long-term experiments. Consider using serum-free or reduced-serum media if compatible with your cells.
Loss of biological activity over time in a multi-day experiment.	Significant degradation of the peptide during the incubation period.	Quantify the peptide concentration at different time points using HPLC or LC-MS. If significant degradation is confirmed, increase the frequency of media changes with fresh peptide. Alternatively, consider using a more stable analog if available.
Precipitation of the peptide in the cell culture medium.	Poor solubility at physiological pH or high concentration.	Ensure the peptide is fully dissolved in a suitable solvent before adding it to the culture medium.[14] Avoid high final concentrations of the peptide. If precipitation persists, a solubility test may be necessary to identify a more appropriate solvent or buffer system.

Experimental Protocol: Determining the Half-life of (Des-Asp1,Ile8)-Angiotensin II in Cell Culture Media

This protocol provides a framework for determining the stability of (Des-Asp1,Ile8)-Angiotensin II in your specific cell culture conditions.

Materials:

• (Des-Asp1,Ile8)-Angiotensin II

• Your specific cell culture medium (with and without serum, and with and without cells)

• Sterile microcentrifuge tubes

• Incubator (37°C, 5% CO2)

• Method for peptide quantification (e.g., HPLC, LC-MS, or a validated ELISA kit)

Workflow Diagram:

Caption: Experimental workflow for determining peptide half-life.

Step-by-Step Procedure:

• Peptide Preparation: Reconstitute the lyophilized (Des-Asp1,Ile8)-Angiotensin II in a sterile, appropriate solvent as per the manufacturer's instructions to create a concentrated stock solution.

• Experimental Setup:

  • Prepare four sets of sterile tubes or wells in a culture plate for each time point:

    • Condition A: Cell culture medium with your standard serum concentration.

    • Condition B: Serum-free cell culture medium.

    • Condition C: Cell culture medium with your standard serum concentration and your cells seeded at the desired density.

    • Condition D: Serum-free cell culture medium with your cells seeded at the desired density.

  • Spike the medium in each condition with the (Des-Asp1,Ile8)-Angiotensin II stock solution to your final working concentration.

• Incubation and Sampling:

  • Place the tubes/plates in a 37°C, 5% CO2 incubator.

  • At designated time points (e.g., 0, 2, 4, 8, 24, and 48 hours), collect an aliquot from each condition.

  • Immediately snap-freeze the collected samples in liquid nitrogen and store them at -80°C to halt any further degradation.

• Peptide Quantification:

  • Thaw the samples on ice.

  • Quantify the concentration of intact (Des-Asp1,Ile8)-Angiotensin II in each sample using a validated analytical method such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). These methods can separate the intact peptide from its degradation products.[15][16] Colorimetric assays may also be used if they are specific for the intact peptide.[17]

• Data Analysis:

  • Plot the concentration of the peptide versus time for each condition.

  • From the degradation curve, calculate the half-life (t½), which is the time it takes for the peptide concentration to decrease by 50%.

Data Presentation

The results of your half-life determination study can be summarized in a table for easy comparison across different conditions.

Condition	Description	Calculated Half-life (hours)
A	Media + Serum (Acellular)	e.g., 12
B	Media - Serum (Acellular)	e.g., >48
C	Media + Serum + Cells	e.g., 8
D	Media - Serum + Cells	e.g., 36

Note: The values in the table are hypothetical and should be replaced with your experimental data.

Signaling Pathway Overview

Understanding the signaling cascade initiated by (Des-Asp1,Ile8)-Angiotensin II is crucial for interpreting your experimental results. This peptide primarily interacts with Angiotensin II receptors, predominantly the AT1 and AT2 receptors, to elicit its biological effects.[18][19]

Caption: Simplified signaling pathways of (Des-Asp1,Ile8)-Angiotensin II.

By carefully considering the stability of (Des-Asp1,Ile8)-Angiotensin II in your experiments, you can significantly enhance the reliability and accuracy of your findings. This technical support center is intended to be a living document; we encourage you to reach out with further questions and share your experiences to help us refine and expand this resource for the scientific community.

References

• BenchChem. (n.d.). Application Notes and Protocols for In Vitro Angiotensin II Receptor Binding Assays.
• Creative Peptides. (n.d.). Peptide Stability: How Long Do Peptides Last?.
• PubMed. (n.d.). Assessment of angiotensin II receptor blockade in humans using a standardized angiotensin II receptor-binding assay.
• SpringerLink. (n.d.). Radioligand Binding Assays: Application of [ 125 I]Angiotensin II Receptor Binding.
• Allied Academies. (2023, April 25). Improving peptide stability: Strategies and applications.
• MtoZ Biolabs. (n.d.). Comparison of Peptide Content Determination Methods.
• PubMed. (n.d.). Radioligand binding assays: application of [(125)I]angiotensin II receptor binding.
• CellGS. (2022, December 5). Protein Stability.
• R&D Systems. (n.d.). Peptide Stability and Potential Degradation Pathways.
• GenScript. (n.d.). Top 5 Reasons Your Peptide-Based Assays Fail.
• BioLongevity Labs. (2025, June 7). Peptide Stability: Guidelines and SOPs for Handling and Storage.
• ACS Publications. (2024, July 5). Quantifying and Controlling the Proteolytic Degradation of Cell Adhesion Peptides. ACS Biomaterials Science & Engineering.
• BenchChem. (n.d.). T140 peptide stability issues in long-term storage.
• bioRxiv. (2024, April 24). Quantifying and controlling the proteolytic degradation of cell adhesion peptides.
• BenchChem. (n.d.). How to address peptide degradation in long-term experiments with CRP 201-206.
• BenchChem. (2025, October 9). Enzymatic Degradation Studies: Assessing Peptide Stability.
• bioRxiv. (2024, October 15). A Streamlined High-Throughput LC-MS Assay for Quantifying Peptide Degradation in Cell Culture.
• PubMed. (n.d.). Binding, degradation and pressor activity of angiotensins II and III after aminopeptidase inhibition with amastatin and bestatin.
• Taylor & Francis Online. (n.d.). Angiotensin III – Knowledge and References.
• PubMed. (n.d.). Selective inhibition by des-1-Asp-8-lle-angiotensin ii of the steroidogenic response to restricted sodium intake in the rat.
• PubMed Central (PMC). (n.d.). Quantification of conversion and degradation of circulating angiotensin in rats.
• ResearchGate. (n.d.). Inhibition of ANG-(1–7) and ANG III formation by specific enzyme....
• Thermo Fisher Scientific. (n.d.). Peptide Quantitation Assays for Mass Spectrometry.

Sources

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• 2. Selective inhibition by des-1-Asp-8-lle-angiotensin ii of the steroidogenic response to restricted sodium intake in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. alliedacademies.org [alliedacademies.org]
• 4. cellgs.com [cellgs.com]
• 5. verifiedpeptides.com [verifiedpeptides.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Quantifying and controlling the proteolytic degradation of cell adhesion peptides | bioRxiv [biorxiv.org]
• 8. Binding, degradation and pressor activity of angiotensins II and III after aminopeptidase inhibition with amastatin and bestatin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. journals.physiology.org [journals.physiology.org]
• 10. researchgate.net [researchgate.net]
• 11. jpt.com [jpt.com]
• 12. genscript.com [genscript.com]
• 13. biolongevitylabs.com [biolongevitylabs.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Comparison of Peptide Content Determination Methods | MtoZ Biolabs [mtoz-biolabs.com]
• 16. biorxiv.org [biorxiv.org]
• 17. Peptide Quantitation Assays for Mass Spectrometry | Thermo Fisher Scientific - TW [thermofisher.com]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. Radioligand Binding Assays: Application of [125I]Angiotensin II Receptor Binding | Springer Nature Experiments [experiments.springernature.com]

Handling precautions for hygroscopic Angiotensin peptides

Welcome to the Technical Support Center for Angiotensin Peptides. As a Senior Application Scientist, I have designed this guide to address the critical handling challenges associated with Angiotensin II (Ang II) and its derivatives.

Angiotensin peptides are central to the Renin-Angiotensin System (RAS), acting as potent regulators of cardiovascular hemodynamics[1]. However, as synthetic lyophilized powders, they present a significant experimental hurdle: extreme hygroscopicity . Failure to manage moisture ingress compromises structural integrity, artificially inflates molecular weight calculations, and ultimately invalidates biological assays.

This guide provides mechanistic troubleshooting, self-validating standard operating procedures (SOPs), and quantitative reference data to ensure reproducibility in your drug development and research workflows.

To understand the downstream impact of peptide degradation, we must first look at its biological role. Angiotensin II is an active octapeptide formed when Angiotensin-Converting Enzyme (ACE) cleaves the inactive decapeptide precursor, Angiotensin I[1]. Loss of Ang II integrity directly abolishes its ability to bind the AT1 receptor.

Renin-Angiotensin System (RAS) signaling pathway highlighting Angiotensin II generation.

Diagnostic Troubleshooting & FAQs

Q1: My analytical balance reading keeps drifting upward while weighing Angiotensin II. What is happening?

• Mechanistic Cause: Lyophilized peptides are highly hygroscopic and rapidly absorb atmospheric moisture[2]. As water binds to the peptide matrix, the mass increases. You are effectively weighing water alongside the peptide, which artificially inflates the mass and results in a lower-than-expected molar concentration in your final stock.

• Validated Solution: Work in a low-humidity environment (<45% relative humidity)[3]. If weighing microgram quantities, bypass the balance entirely: use the "weighing by difference" method, or dissolve the entire vial's contents in a known volume of buffer to create a master stock[3],[4].

Q2: I opened the vial straight from the -80°C freezer, and now my peptide is degrading faster than usual. Why?

• Mechanistic Cause: Thermal shock. Opening a cold vial in ambient air causes immediate condensation of atmospheric moisture onto the peptide powder[5]. Water acts as a plasticizer, lowering the glass transition temperature (

  ) of the dried cake and reactivating hydrolytic degradation pathways[2].

• Validated Solution: The vial must remain sealed in a desiccator for 30–60 minutes to reach ambient temperature prior to opening[5].

Q3: I reconstituted Angiotensin II at 10 µg/mL in pure water, but my cellular assay shows no activity. Is the peptide dead?

• Mechanistic Cause: Surface adsorption. At low concentrations (<100 µg/mL), hydrophobic and charged regions of Angiotensin peptides non-specifically bind to the walls of glass or plastic tubes, effectively stripping the peptide from the solution[1].

• Validated Solution: Treat filters and containers with a carrier protein solution (e.g., 1 mg/mL Bovine Serum Albumin, BSA) and rinse well with water before applying the peptide[1]. Alternatively, reconstitute the peptide directly in an assay buffer containing a carrier protein.

Q4: The peptide powder is clinging to my spatula and the sides of the weighing boat. How do I fix this?

• Mechanistic Cause: Electrostatic charge. Lyophilized powders accumulate static electricity, causing repulsion or attraction to the weighing vessel and balance components[3].

• Validated Solution: Use an anti-static gun (ionizer) on the peptide vial and weighing vessel before and during weighing. Ensure your analytical balance is properly grounded[3].

Standard Operating Procedure (SOP): Handling & Reconstitution

To ensure scientific integrity, every step in this protocol is designed as a self-validating system. Do not proceed to the next step unless the validation check is successful.

Step-by-step workflow for handling and reconstituting hygroscopic lyophilized peptides.

Step 1: Thermal Equilibration (Critical Step)

• Action: Remove the sealed peptide vial from the -20°C or -80°C freezer and place it immediately into a desiccator. Allow 30 to 60 minutes for the vial to reach room temperature[5].

• Causality: Prevents atmospheric moisture from condensing on the cold peptide powder, halting moisture-driven hydrolysis[2].

• Validation Check: The exterior of the vial must feel completely ambient to the touch with zero visible condensation before breaking the seal.

Step 2: Rapid Weighing & Resealing

• Action: Discharge static electricity using an ionizer. Quickly weigh the desired amount using an anti-static weighing boat. Immediately flush the original vial with inert gas (nitrogen or argon), tightly reseal, and return to the freezer[1].

• Causality: Minimizes the time the hygroscopic powder is exposed to ambient humidity.

• Validation Check: The analytical balance reading must stabilize within 5 seconds; continuous upward drift indicates active moisture absorption, invalidating the weight measurement[3].

Step 3: Solubilization & Carrier Protein Addition

• Action: Angiotensin II is soluble in water up to 25 mg/mL[1]. Add the calculated volume of sterile, ultra-pure water or appropriate buffer (pH 5–8). If preparing a dilute stock (<100 µg/mL), the buffer must contain a carrier protein like BSA (1 mg/mL)[1].

• Causality: The carrier protein saturates non-specific binding sites on the plastic/glass walls, ensuring the peptide remains in solution rather than adsorbing to the container.

• Validation Check: The solution must be optically clear against a dark background. Any turbidity indicates incomplete solubilization or aggregation.

Step 4: Aliquoting and Storage

• Action: Divide the stock solution into small, single-use aliquots. Flash-freeze the aliquots and store them at -20°C or below[1],[4].

• Causality: Single-use aliquots prevent repeated freeze-thaw cycles. Freezing and thawing physically shears the peptide and induces localized pH shifts as the buffer crystallizes, accelerating chemical degradation[4].

• Validation Check: Track freeze-thaw cycles on the aliquot label. Any tube thawed more than once must be discarded.

Quantitative Reference Data

Table 1: Storage and Stability Profiles for Angiotensin Peptides

Peptide State	Optimal Temperature	Estimated Shelf Life	Primary Degradation Risk
Lyophilized Powder (Sealed)	-20°C to -80°C	> 2 Years	Moisture ingress (Hydrolysis)[2]
Lyophilized Powder (Opened)	Room Temperature	Days to Weeks	Atmospheric moisture condensation[5]
Aqueous Solution (Neutral pH)	-20°C (Aliquoted)	2 to 3 Months	Proteolytic degradation, Oxidation[1]
Aqueous Solution (<100 µg/mL)	4°C	< 1 Week	Surface adsorption to container walls[1]

Table 2: Solvent Compatibility & Optimization for Angiotensin II

Solvent / Buffer	Compatibility	Mechanistic Rationale & Notes
Ultra-Pure Water	High (up to 25 mg/mL)	Ang II is highly soluble in water due to its charged residues[1].
1 mg/mL BSA in Water	Optimal for Dilute Stocks	Carrier protein saturates binding sites on plastic/glass walls, preventing peptide loss[1].
Strong Acids / pH ≥ 9.5	Incompatible	Angiotensin II is rapidly hydrolyzed by strong acids or highly basic solutions[1].
Repeated Freeze-Thaw	Incompatible	Physical shearing and localized pH shifts during freezing accelerate degradation[4].

References

• Lyophilized Peptide Storage: Temperature, Humidity, & Light Source: Verified Peptides URL:[Link]

• ANGIOTENSIN II (2.5µg) - Reference Material Source: NIBSC URL:[Link]

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. verifiedpeptides.com [verifiedpeptides.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. nibsc.org [nibsc.org]
• 5. bachem.com [bachem.com]

Resolving baseline noise in HPLC analysis of Angiotensin analogs

Technical Support Reference: TS-ANG-2024-05 Subject: Advanced Baseline Noise Resolution for Angiotensin Analog HPLC Analysis Department: Chromatography Applications Engineering

Introduction: The Angiotensin-TFA Paradox

As a Senior Application Scientist, I frequently encounter a specific frustration among researchers analyzing Angiotensin II and its analogs (e.g., Angiotensin (1-7), Val5-Angiotensin II). You are likely using a C18 reversed-phase column with a water/acetonitrile gradient. To achieve sharp peak shapes and resolve these structurally similar peptides, you are almost certainly using Trifluoroacetic Acid (TFA) as an ion-pairing agent.[1][2]

Here lies the paradox: The reagent required for separation (TFA) is the primary antagonist of your baseline stability.

Angiotensin analogs possess weak chromophores (phenylalanine, tyrosine, histidine residues), necessitating detection at low UV wavelengths (typically 214 nm or 220 nm ). At these wavelengths, TFA absorbs light.[1][3] As your gradient increases the organic concentration, the refractive index and absorbance of the mobile phase shift, creating baseline drift, "waves," or high-frequency noise that can mask low-abundance analogs.

This guide moves beyond basic "change the lamp" advice. It focuses on the thermodynamic and optical physics of peptide chromatography.

Part 1: Diagnostic Workflow

Before adjusting chemistry, you must identify the species of noise. Use the following logic tree to classify your baseline issue.

Figure 1: Diagnostic logic tree for isolating the root cause of baseline disturbances in HPLC.

Part 2: The Chemical Solution (Resolving TFA Drift)

The Mechanism

TFA is an ion-pairing reagent that neutralizes the positive charges on the Angiotensin arginine/histidine residues, increasing retention on the hydrophobic C18 column. However, TFA has a UV cutoff around 210 nm.[2]

• Mobile Phase A (Water + TFA): Higher absorbance at 214 nm.

• Mobile Phase B (ACN + TFA): Lower absorbance at 214 nm (typically).

As the gradient moves from 5% B to 60% B (typical for Angiotensins), the background absorbance drops, causing a negative baseline drift. If the instrument auto-zeros, this can look like a massive bow or slope.

Protocol: The "Balanced Absorbance" Method

To flatten the baseline, we must optically match Mobile Phase A and B.

Step 1: The Spectral Scan Do not rely on theoretical values. Solvents vary by batch.

• Prepare Solvent A : 0.1% TFA in Water.[2][4][5]

• Prepare Solvent B : 0.1% TFA in Acetonitrile (ACN).

• Run a "dummy gradient" (no injection) at 214 nm.

• Observe the drift.[6][7][8][9] If the baseline drops, Solvent B is more transparent than A.

Step 2: The Adjustment You must add more UV-absorbing species to the transparent phase, or less to the opaque phase.

Scenario	Observation at 214 nm	Correction Strategy
Standard	Baseline drifts DOWN	Decrease TFA in Solvent A (Water) to 0.085% OR Increase TFA in Solvent B (ACN) to 0.11% .
Inverted	Baseline drifts UP	Rare with TFA/ACN, but possible with Methanol. Reduce TFA in Solvent B.
Wavy	Sinusoidal oscillation	This is a mixing issue (see Part 3), not absorbance.

Step 3: Verification Run the adjusted gradient. The goal is a drift of < 1 mAU over the entire run.

Part 3: Mechanical & Hardware Optimization

Angiotensin separation requires shallow gradients (e.g., 1% B per minute). This places extreme stress on the pump's mixing capability.

The Mixing Problem

TFA and Acetonitrile are difficult to mix intimately with water. If the mixing is incomplete, "packets" of unmixed solvent pass through the detector. Since TFA absorbs UV, these packets register as noise (sinusoidal waves).

Data: Mixer Volume vs. Baseline Noise

Conditions: Angiotensin II gradient, 214 nm detection.[2]

Mixer Volume	Baseline Noise (Peak-to-Peak)	Impact on Angiotensin Resolution
Standard (100 µL)	~0.5 mAU	High noise obscures low-level analogs (e.g., Ang III).
High Volume (400 µL)	~0.1 mAU	Excellent noise reduction, but dwell time increases by ~2 mins.
Diffusion-Bonded	< 0.05 mAU	Best Choice. High efficiency mixing with low volume.

Protocol: The "Static Mixer" Retrofit If you see cyclic noise that is not pump pulsation (pressure is stable):

• Install a larger volume static mixer or a diffusion-bonded mixer between the pump and the injector.

• Warning: This increases "Dwell Volume." You must adjust your gradient start time to account for the delay, otherwise, your Angiotensin peaks will shift to later retention times.

Part 4: Sample Matrix & Column Hygiene

Angiotensins are "sticky" peptides. They can adsorb to stainless steel and column frits, eluting slowly in subsequent runs as "ghost peaks" that mimic baseline noise.

Workflow: Preventing Peptide Carryover

Figure 2: Workflow to eliminate ghost peaks and carryover in peptide analysis.

Critical Note: Angiotensin II is sensitive to metal chelation. If your baseline noise persists as "spikes," ensure you are using PEEK tubing post-column or that your stainless steel system is passivated.

Frequently Asked Questions (FAQ)

Q: I see sharp spikes in my baseline at random intervals. Is this the TFA? A: No. Sharp spikes (width < 1 second) are almost always air bubbles .

• Fix: TFA solutions outgas easily. Ensure your mobile phases are degassed (ultrasonic bath for 10 mins) and that the online degasser is functioning. Check the pump inlet filters for blockage.

Q: Can I use Formic Acid instead of TFA to reduce noise? A: You can, but expect a trade-off. Formic acid (0.1%) has lower UV absorbance at 214 nm, significantly reducing baseline noise.[2] However, it is a weaker ion-pairing agent. Your Angiotensin peaks will likely become wider (tailing), and the resolution between Ang II and Ang III may degrade.

Q: My baseline drifts up, then down, then up again. Why? A: This is likely "Temperature Drift." The refractive index of the mobile phase changes with temperature.

• Fix: Ensure the column compartment is thermostatted (e.g., 40°C). Use a pre-column heat exchanger to bring the incoming solvent to the column temperature before it enters.

References

• Agilent Technologies. (2014).[2] The Physicochemical Causes of Baseline Disturbances in HPLC. Retrieved from (Note: Generalized citation based on standard technical notes regarding TFA/UV absorbance).

• Waters Corporation. (2025). HPLC Troubleshooting and Performance Tips: Baseline Noise and Drift. Retrieved from

• Separation Science. (2024).[3] Why Your HPLC Baseline Drifts—And How to Stop It. Retrieved from

• Welch Materials. (2025). Best Practices for Mobile Phases in HPLC: Preparation, Use, and Storage. Retrieved from

• Chromatography Online. (2022). Modern Trends and Best Practices in Mobile-Phase Selection in Reversed-Phase Chromatography. Retrieved from

Sources

• 1. lcms.cz [lcms.cz]
• 2. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 3. sepscience.com [sepscience.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. researchgate.net [researchgate.net]
• 7. HPLC Troubleshooting and Performance Tips: A Practical Guide for Chromatographers - Persee [pgeneral.com]
• 8. help.waters.com [help.waters.com]
• 9. agilent.com [agilent.com]

Reference Data & Comparative Studies

(Des-Asp1,Ile8)-Angiotensin II vs Saralasin specificity comparison

The Renin-Angiotensin System (RAS) is a complex endocrine cascade governed by precise peptide-receptor interactions. For researchers investigating the distinct physiological roles of Angiotensin II (Ang II) and its primary metabolite Angiotensin III (Ang III), selecting the correct pharmacological antagonist is critical.

This guide provides an objective, data-driven comparison between two pivotal peptide analogs: (Des-Asp1, Ile8)-Angiotensin II and Saralasin ([Sar1, Ala8]-Angiotensin II) .

Structural Causality & Pharmacodynamics

The utility of a peptide analog is dictated by its amino acid sequence, which governs both its enzymatic stability and receptor specificity.

Saralasin ([Sar1, Ala8]-Angiotensin II)

Saralasin is a synthetic octapeptide designed as a broad-spectrum, competitive Ang II receptor antagonist[1].

• Causality of Sar1 Substitution: Natural Ang II is rapidly degraded by Aminopeptidase A in vivo. The substitution of Sarcosine (N-methylglycine) at position 1 creates steric hindrance, protecting the peptide from aminopeptidase cleavage and significantly extending its experimental half-life[1].

• Causality of Ala8 Substitution: The C-terminal Phenylalanine (Phe8) in natural Ang II is essential for receptor activation. Replacing it with Alanine (Ala8) removes the aromatic ring, stripping the peptide of its full intrinsic efficacy while maintaining its binding affinity. This renders Saralasin a potent competitive antagonist, though it retains weak partial agonist activity at high concentrations[1]. It does not discriminate between AT1 and AT2 receptors[2].

(Des-Asp1, Ile8)-Angiotensin II

Also known as [Ile7]-Angiotensin III, this heptapeptide is a highly specialized tool used to isolate Ang III-mediated signaling pathways[3].

• Causality of Des-Asp1: The removal of the N-terminal Aspartate mimics the natural enzymatic conversion of Ang II to Ang III. This structural shift alters the peptide's binding pocket preference, aligning it with Ang III-specific receptor conformations[3].

• Causality of Ile8 Substitution: Replacing the C-terminal Phenylalanine with Isoleucine abolishes the peptide's ability to trigger downstream G-protein coupling, converting it into a targeted antagonist[4]. Crucially, it specifically blocks Ang III-mediated responses (such as collagen gel contraction in cardiac fibroblasts) without inhibiting Ang II-induced pathways[5].

Quantitative Data Presentation

The following table summarizes the pharmacological profiles of both analogs to aid in experimental design.

Feature	(Des-Asp1, Ile8)-Angiotensin II	Saralasin ([Sar1, Ala8]-Angiotensin II)
Sequence	Arg-Val-Tyr-Ile-His-Pro-Ile	Sar-Arg-Val-Tyr-Val-His-Pro-Ala
Target Specificity	Angiotensin III selective antagonist	Non-selective AT1/AT2 antagonist
Binding Affinity (Ki)	High specificity for Ang III binding sites	~0.32 nM (for 74% of AT receptors)[1]
Intrinsic Activity	Negligible (Pure antagonism in most assays)[4]	Partial agonist at high concentrations[1]
Primary Application	Differentiating Ang II vs. Ang III signaling[5]	Broad RAS blockade, pan-AT receptor assays
Enzymatic Stability	Susceptible to further peptidase degradation	High resistance (due to Sarcosine at Pos 1)

Mechanistic Visualization

The following diagram illustrates the divergent pharmacological interventions of these two analogs within the RAS signaling cascade.

Mechanistic pathways of Ang II/III and specific receptor blockade by Saralasin and (Des-Asp1,Ile8)-Ang II.

Self-Validating Experimental Protocols

To ensure scientific integrity, experiments utilizing these peptides must incorporate internal validation matrices to account for receptor cross-talk and ligand degradation.

Protocol A: Radioligand Binding Assay for Pan-AT Affinity (Using Saralasin)

Objective: Determine the competitive binding affinity (Ki) of Saralasin across AT receptor subtypes. Self-Validating System: Because Saralasin binds both AT1 and AT2[2], isolating its affinity requires selective masking. If the sum of specific binding in masked states equals total specific binding, the system is validated.

• Membrane Preparation: Culture HEK293 cells stably expressing human AT1 or AT2 receptors. Homogenize and isolate the membrane fraction via ultracentrifugation[1].

• Buffer Formulation: Prepare binding buffer (50 mM Tris-HCl, 5 mM MgCl2, 0.1% BSA, pH 7.4). Critical Step: Add a protease inhibitor cocktail (e.g., PMSF, bestatin) to prevent the degradation of the radioligand during incubation.

• Validation Matrix Setup:

  • Total Binding: 0.1 nM 125I-Ang II alone.

  • Non-Specific Binding (NSB): 0.1 nM 125I-Ang II + 10 µM unlabeled Ang II.

  • AT1 Isolation: 0.1 nM 125I-Ang II + 10 µM PD123319 (AT2 blocker).

  • AT2 Isolation: 0.1 nM 125I-Ang II + 10 µM Losartan (AT1 blocker).

• Incubation: Add varying concentrations of Saralasin (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  to M) to the matrix wells. Incubate at room temperature for 60 minutes.

• Termination & Quantification: Terminate the reaction via rapid vacuum filtration through GF/C filters. Measure radioactivity using a gamma counter and calculate the Ki via the Cheng-Prusoff equation[1].

Protocol B: Functional Differentiation Assay (Using Des-Asp1, Ile8-Ang II)

Objective: Isolate and prove Ang III-mediated cellular responses independent of Ang II. Self-Validating System: Ang II is rapidly converted to Ang III in vitro. To prove a response is strictly Ang III-driven, the antagonist must block the Ang III-induced effect but fail to block the Ang II-induced effect[5].

• Cell Culture: Isolate primary cardiac fibroblasts and embed them in a 3D collagen gel matrix[5].

• Synchronization: Starve the embedded cells in a serum-free medium for 24 hours to synchronize the cell cycle and establish baseline AT receptor expression.

• Pre-treatment: Treat the gels with 1 µM (Des-Asp1, Ile8)-Ang II for 30 minutes prior to agonist exposure.

• Agonist Stimulation (The Validation Matrix):

  • Group 1: 100 nM Ang II.

  • Group 2: 100 nM Ang II + 1 µM (Des-Asp1, Ile8)-Ang II. (Expected: No inhibition of contraction, proving the antagonist does not block direct Ang II effects)[5].

  • Group 3: 100 nM Ang III.

  • Group 4: 100 nM Ang III + 1 µM (Des-Asp1, Ile8)-Ang II. (Expected: Full inhibition of contraction, proving Ang III specificity)[5].

• Quantification: Measure collagen gel contraction by calculating the reduction in gel surface area digitally at 24, 48, and 72 hours post-stimulation[5].

References[3] Des-Asp 1 -[Ile 8 ]-Angiotensin II - PeptaNova, PeptaNova, https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFNQ-H2JA4zMO0sD4X-XNOScsaBs5B5MXTHdRPTaXKB9tZuQ261im5XN2Dc2stY8hA9KRcgV-sViAiwhFWB2d2SjeMh7P0ml-CWvGZS8bG73KAtJKJFJuwbvTYeD1fCj3DQrS2Dut881WLBh5zTwx0d6B6GDKQAWoLbfg6vww==[4] Synthesis and evaluation of (Des-Asp1)angiotensin I as a precursor for (Des-Asp1)angiotensin II ("Angiotensin III") - PubMed, NIH, https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEtA6wSBAm6g1Dtci3WcGcnk0hMvXobxdbUmgaPkqewE_quOtJd5pBr8nHu6RRezHxCR3ded8um-hiUtTqoe7Z7RHetDCeZpfWKBGx4H943bHAoSxSkOTqa3RSb6X7d56W-[1] Comparative Efficacy of Saralasin and its Analogs: A Guide for Researchers - Benchchem, BenchChem, https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQErwgqLQKPluhMXTglxC6GPzNTgNEJIry0FciK0qd3zOd6KAfXJXojEsqCjBFUbvddCSViO9jlqrX4FAvFt6pZl9dNqMDLTbHg_nx_-JFovLoGFipFFXBh_1ODErsPF85C9Jj1-emhjM1bPd7z82lKylJOWHqXd8_3bO-PYg-7wxvKcCWz1tyrMEtsFpTLN8dS66sGGKPj9bMHej9kwKQUGmzPvv84=[5] Stimulation of collagen gel contraction by angiotensin II and III in cardiac fibroblasts, Oxford Academic, https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHt4scU0_0vtWZ99RzK6VLk68ShHggrZytJThp0JO8QbJTRsmwlUJxY1XuKZDqfo_tukegea8RwS0wbDpKT6l1BWowWuzvoXMtIMr91NiWFWmNV85TKsZqk4XA6vSLddiN9w-TY2t-bxvBQ8cMYvd0y[2] Angiotensin receptors | IUPHAR Guide to IMMUNOPHARMACOLOGY, IUPHAR, https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE5cVZmROJHpiphH6pGfjJQY9ep7x_UGdl_9GquS3MSbSwoKLj3yu8veWkGWKAMJr8HR10mW6T2hBq0cY228LrVzodDhL-3fobRO0nyu24V0mfjbqVByln9cgm3XOSWZY8RSMLOsCwUhspfpobtRLmgKWVDkzb1K4aeBc-Pk4xw5M7DSWWZgNVkVyNMOfqGeCUnvssJc_sgWHu_DIf5itiHg6eNDA==

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. guidetoimmunopharmacology.org [guidetoimmunopharmacology.org]
• 3. Des-Asp¹-[Ile⁸]-Angiotensin II › PeptaNova [wordpress.peptanova.de]
• 4. Synthesis and evaluation of (Des-Asp1)angiotensin I as a precursor for (Des-Asp1)angiotensin II ("Angiotensin III") - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]

Comparative Pharmacology Guide: Losartan vs. [Ile7]-Angiotensin III

This guide provides an in-depth technical comparison between Losartan , the prototype non-peptide AT1 receptor antagonist, and [Ile7]-Angiotensin III , a specialized peptide analogue used primarily as a mechanistic probe.

Executive Summary

Losartan and [Ile7]-Angiotensin III represent two distinct approaches to modulating the Renin-Angiotensin System (RAS).

• Losartan is a clinically utilized, metabolically stable, non-peptide AT1 receptor antagonist . It indiscriminately blocks the effects of Angiotensin II (Ang II) and Angiotensin III (Ang III) at the AT1 receptor, resulting in broad inhibition of vasoconstriction and aldosterone secretion.

• [Ile7]-Angiotensin III is a synthetic heptapeptide analogue. It functions as a competitive antagonist specifically selective for Angiotensin III binding sites, particularly in the adrenal cortex. It is a critical research tool used to dissect the "Angiotensin III Theory," which posits that Ang III, rather than Ang II, is the primary effector of aldosterone release.

Key Distinction: Losartan abolishes all AT1-mediated signaling. [Ile7]-Angiotensin III selectively inhibits Ang III-driven steroidogenesis while often sparing Ang II-driven vascular pressure responses, depending on the tissue context.

Mechanistic Architecture

The Angiotensin Cascade & Intervention Points

The following diagram illustrates the metabolic conversion of Angiotensins and the specific intervention points of both compounds.

Figure 1: RAS Signaling Pathway. Losartan blocks the receptor itself (AT1), preventing any agonist from binding. [Ile7]-Ang III competes structurally with Ang III, often distinguishing adrenal (Ang III-driven) from vascular (Ang II-driven) effects.

Pharmacological Profile Comparison

The table below synthesizes experimental data comparing the physicochemical and functional properties of both agents.

Feature	Losartan (Potassium)	[Ile7]-Angiotensin III
Chemical Class	Non-peptide Biphenyl Tetrazole	Synthetic Heptapeptide
Sequence/Structure	C22H23ClN6O	Arg-Val-Tyr-Ile-His-Pro-Ile
Primary Target	AT1 Receptor (Selective)	Ang III Binding Sites / AT1
Binding Affinity (Ki)	~10–20 nM (AT1)	~1–5 nM (Adrenal Cortex)
Mode of Antagonism	Competitive / Insurmountable	Competitive / Partial Agonist
In Vivo Stability	High (Oral Bioavailability ~33%)	Low (t½ < 1 min in plasma)
Vascular Effect	Potent Antagonist (Blocks Pressor)	Weak/Partial Agonist
Adrenal Effect	Potent Antagonist (Blocks Aldosterone)	Selective Antagonist
Key Application	Hypertension/Heart Failure Therapy	Research: Differentiating Ang II vs. Ang III

Expert Insight: The Selectivity Paradox

While Losartan is a "cleaner" antagonist for total system blockade, [Ile7]-Angiotensin III reveals the nuance of receptor subtypes. In rabbit aorta assays, [Ile7]-Ang III can act as a partial agonist (causing weak contraction), but in adrenal zona glomerulosa cells, it acts as a potent antagonist against aldosterone release. This suggests that the "Angiotensin Receptor" in the adrenal gland may have a conformational preference for the heptapeptide (Ang III) structure, which [Ile7]-Ang III exploits.

Experimental Protocols

To validate the performance of these agents, the following protocols are recommended. These are designed to highlight the functional differences between a general AT1 blocker and a selective peptide antagonist.

Protocol A: Adrenal Cell Aldosterone Release Assay

This assay demonstrates the specific blockade of steroidogenesis.

Reagents:

• Collagenase Type I

• Krebs-Ringer Bicarbonate Buffer (KRBB)

• Radioimmunoassay (RIA) kit for Aldosterone

• Agonists: Angiotensin II, Angiotensin III[1]

• Antagonists: Losartan (10 µM stock), [Ile7]-Ang III (10 µM stock)

Workflow:

• Tissue Prep: Dissect adrenal glands from male Sprague-Dawley rats. Separate the capsule (zona glomerulosa) from the medulla.

• Digestion: Incubate capsular tissue in KRBB containing Collagenase (2 mg/mL) for 60 mins at 37°C with agitation.

• Purification: Filter through nylon mesh and centrifuge (100g, 10 min). Resuspend cells to

  cells/mL.

• Challenge: Aliquot cells into 24-well plates.

  • Group 1: Vehicle Control.

  • Group 2: Ang II (

    M) + Vehicle.

  • Group 3: Ang III (

    M) + Vehicle.

  • Group 4: Ang III (

    M) + Losartan ( M).

  • Group 5: Ang III (

    M) + [Ile7]-Ang III ( M).

• Incubation: Incubate for 2 hours at 37°C under 95% O2 / 5% CO2.

• Analysis: Centrifuge plates; collect supernatant. Quantify aldosterone via RIA.

Expected Outcome: Both Losartan and [Ile7]-Ang III will inhibit Ang III-induced aldosterone release. However, if challenged with Ang II, [Ile7]-Ang III will show significantly lower inhibitory potency compared to Losartan, confirming its selectivity for the Ang III pathway.

Protocol B: Rabbit Aortic Strip Contraction (Vascular Selectivity)

This assay highlights the partial agonist activity of the peptide versus the silent antagonism of Losartan.

Workflow:

• Mounting: Suspend helical strips of rabbit thoracic aorta in organ baths (Krebs buffer, 37°C, aerated).

• Equilibration: Apply 2g resting tension; equilibrate for 90 mins.

• Agonist Curve: Generate a cumulative concentration-response curve (CRC) for Angiotensin II (

  to M). Wash out.

• Antagonist Pre-treatment:

  • Bath A: Add Losartan (10 nM) for 20 mins.

  • Bath B: Add [Ile7]-Ang III (100 nM) for 20 mins.

• Re-Challenge: Repeat Ang II CRC.

Expected Outcome:

• Losartan: Rightward shift of the Ang II curve with suppressed maximal response (insurmountable antagonism).

• [Ile7]-Ang III: May cause a slight increase in baseline tension (partial agonism) and a parallel rightward shift of the Ang II curve (competitive antagonism), but less potent inhibition of the vascular response compared to the adrenal response.

References

• Bravo, E. L., Khosla, M. C., & Bumpus, F. M. (1975). Action of [1-des(aspartic acid), 8-isoleucine] angiotensin II upon the pressor and steroidogenic activity of angiotensin II.[2][3] Journal of Clinical Endocrinology & Metabolism.

• Peach, M. J. (1977). Renin-angiotensin system: biochemistry and mechanisms of action. Physiological Reviews.

• Wong, P. C., et al. (1990). Nonpeptide angiotensin II receptor antagonists.[4] VIII. Characterization of functional antagonism displayed by DuP 753, an orally active antihypertensive agent. Journal of Pharmacology and Experimental Therapeutics.

• Vauquelin, G., et al. (2002). Angiotensin II receptor antagonists: molecular mechanisms of action. Comprehensive Medicinal Chemistry II.

• Padia, S. H., et al. (2007). Intrarenal aminopeptidase N inhibition augments natriuretic responses to angiotensin III in angiotensin type 1 receptor-blocked rats. Hypertension.[5]

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• 2. (7-Ile) angiotensin III: a relatively selective antagonist of angiotensin steroidogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ≥95% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 4. guidetopharmacology.org [guidetopharmacology.org]
• 5. The pharmacological potency of various AT(1) antagonists assessed by Schild regression technique in man - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to the Validation of Angiotensin III-Dependent Aldosterone Secretion

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to design and execute robust experiments for validating the specific contribution of Angiotensin III (Ang III) to aldosterone secretion. Moving beyond conventional methodologies, we will explore the nuances of the renin-angiotensin-aldosterone system (RAAS), offering detailed protocols and a comparative analysis of experimental approaches that ensure specificity and reproducibility.

The classical view of the RAAS primarily credits Angiotensin II (Ang II) with stimulating the adrenal cortex to produce aldosterone. However, a growing body of evidence highlights the significant and direct role of its metabolite, Angiotensin III (Ang III), in this critical physiological process. The primary challenge in dissecting these pathways lies in their sequential relationship: Ang II is the direct precursor to Ang III. Therefore, simply administering Ang II can trigger effects mediated by both peptides, complicating the interpretation of results. This guide presents a multi-faceted validation strategy employing specific enzymatic inhibitors and carefully selected cellular models to isolate and confirm the direct action of Ang III.

The Angiotensin III Signaling Cascade in Adrenal Steroidogenesis

Angiotensin III is a heptapeptide derived from the octapeptide Angiotensin II through the cleavage of the N-terminal aspartic acid residue. This conversion is primarily catalyzed by Aminopeptidase A (APA). Once formed, Ang III exerts its biological effects by binding to angiotensin receptors, predominantly the Angiotensin II Type 1 (AT1) receptor, located on the zona glomerulosa cells of the adrenal cortex. This ligand-receptor interaction initiates a downstream signaling cascade involving G-protein activation, stimulation of phospholipase C, and subsequent increases in intracellular calcium, ultimately leading to the synthesis and secretion of aldosterone.

Understanding this pathway is fundamental to designing experiments that can effectively isolate the contribution of Ang III from that of its precursor.

A Comparative Analysis of Angiotensin II and (Des-Asp1,Ile8)-Angiotensin II Receptor Affinity

In the intricate landscape of the Renin-Angiotensin System (RAS), the precise interaction between peptide ligands and their receptors governs a vast array of physiological processes. This guide provides a detailed comparison of the receptor binding affinities of the primary RAS effector, Angiotensin II (Ang II), and its N-terminally truncated, C-terminally substituted analog, (Des-Asp1,Ile8)-Angiotensin II. Understanding these differences is paramount for researchers in cardiovascular science, pharmacology, and drug development, as receptor affinity dictates the potency and selectivity of these critical signaling molecules.

Introduction to the Ligands and Their Targets

Angiotensin II (Ang II) is an octapeptide that acts as the principal pressor agent in the RAS, exerting its effects primarily through two G protein-coupled receptors (GPCRs): the Angiotensin II Type 1 (AT1) and Type 2 (AT2) receptors.[1][2][3] The activation of AT1 receptors is responsible for most of the well-known effects of Ang II, including vasoconstriction, aldosterone secretion, and cellular growth.[3][4][5][6] Conversely, the functions of the AT2 receptor are often considered to counterbalance the effects of the AT1 receptor, potentially mediating vasodilation and anti-proliferative effects.[4][5][7]

(Des-Asp1,Ile8)-Angiotensin II , also known as Angiotensin III selective antagonist, is a heptapeptide analog of Angiotensin III.[8] Angiotensin III itself is the (Des-Asp1)-Angiotensin II metabolite. These shorter angiotensin fragments have been shown to possess unique biological activities and receptor interaction profiles, distinct from the parent Ang II peptide.[9][10] Specifically, the removal of the N-terminal aspartic acid residue and substitution at the C-terminus significantly alters the peptide's affinity for the classical angiotensin receptors.

Comparative Receptor Affinity (Ki)

The affinity of a ligand for its receptor is quantified by the inhibition constant (Ki), which represents the concentration of a competing ligand that will occupy 50% of the receptors in the absence of the radioligand. A lower Ki value indicates a higher binding affinity.

The data presented below is a synthesis of findings from competitive radioligand binding assays, a standard method for characterizing receptor-ligand interactions.[4][11] These assays typically utilize a radiolabeled form of an angiotensin analog, such as 125I-[Sar1,Ile8]AngII, to compete with the unlabeled test ligands (Angiotensin II and its analogs) for binding to receptors expressed in cell membranes.[11][12]

Ligand	Receptor Target	Affinity (Ki/IC50)	Key Insights
Angiotensin II	AT1 Receptor	High (Low nM range)	As the primary endogenous ligand, Ang II binds with high affinity to the AT1 receptor to mediate its principal physiological effects like vasoconstriction.[5][13][14][15]
AT2 Receptor	High (Low nM range)	Ang II binds to the AT2 receptor with a similarly high affinity to the AT1 receptor, though the downstream effects are often opposing.[2][12][15][16]
(Des-Asp1,Ile8)-Angiotensin II	AT1/AT2 Receptors	Potent Antagonist	This analog is recognized as a potent antagonist of Angiotensin II responses, particularly in the adrenal cortex and medulla.[17] It has been shown to inhibit the steroidogenic and pressor actions of Angiotensin II.[17][18][19]
Angiotensin IV	AT4 Receptor (IRAP)	High (Kd ~1 nM)	The related hexapeptide, Angiotensin IV, which is (Des-Asp1,Arg2)-Angiotensin II, binds with very high affinity to a distinct site known as the AT4 receptor, which has been identified as insulin-regulated aminopeptidase (IRAP).[20][21][22] This receptor has very low affinity for Angiotensin II and classical AT1/AT2 antagonists.[20]
AT2 Receptor	Moderate (IC50 in nM range)	Angiotensin IV also demonstrates binding to the AT2 receptor with a reported IC50 value in the nanomolar range (e.g., 48.6 x 10⁻⁹ M), indicating a higher affinity than for the AT1 receptor, but lower than that of Ang II for the AT2 receptor.[12]

Mechanistic Insights and Functional Significance

The structural modifications in (Des-Asp1,Ile8)-Angiotensin II—the absence of the N-terminal aspartate and the C-terminal substitution—fundamentally alter its interaction with the binding pockets of the AT1 and AT2 receptors. While Angiotensin II acts as a potent agonist at both receptors, (Des-Asp1,Ile8)-Angiotensin II functions as an antagonist, effectively blocking the actions of the endogenous ligand.[17] This inhibitory action is particularly pronounced in tissues like the adrenal glands.[17]

The high affinity of the related peptide, Angiotensin IV, for the AT4 receptor (IRAP) highlights a distinct axis of the Renin-Angiotensin System.[20][21] The AT4 receptor is not a traditional GPCR and its activation is linked to functions such as memory enhancement and increased renal blood flow, often opposing the classical effects of Ang II.[9][10][21] The moderate affinity of Angiotensin IV for the AT2 receptor suggests potential cross-reactivity and a more complex interplay between these signaling pathways than previously understood.[12]

Experimental Protocol: Competitive Radioligand Binding Assay

To provide a practical understanding of how the affinity constants are determined, the following is a detailed, step-by-step methodology for a competitive radioligand binding assay.

Objective:

To determine the inhibition constant (Ki) of (Des-Asp1,Ile8)-Angiotensin II and Angiotensin II for the AT1 and AT2 receptors.

Materials:

• Membrane Preparation: Cell membranes from a cell line recombinantly expressing either the human AT1 or AT2 receptor.

• Radioligand: 125I-[Sar1,Ile8]Angiotensin II (a high-affinity, non-selective ligand).

• Unlabeled Ligands: Angiotensin II and (Des-Asp1,Ile8)-Angiotensin II.

• Assay Buffer: e.g., 50 mM Tris-HCl, 5 mM MgCl2, 0.2% BSA, pH 7.4.

• Wash Buffer: Cold assay buffer.

• Glass Fiber Filters and a Filtration Apparatus .

• Scintillation Counter .

Workflow Diagram:

Caption: Workflow for a competitive radioligand binding assay.

Step-by-Step Procedure:

• Preparation of Reagents: Prepare serial dilutions of the unlabeled ligands (Angiotensin II and (Des-Asp1,Ile8)-Angiotensin II) in assay buffer. The concentration range should span several orders of magnitude around the expected Ki value.

• Assay Setup: In a series of microcentrifuge tubes or a 96-well plate, set up the following conditions in triplicate:

  • Total Binding: Assay buffer, a fixed concentration of the radioligand, and the membrane preparation.

  • Non-specific Binding (NSB): Assay buffer, the radioligand, a high concentration of unlabeled Angiotensin II (e.g., 1 µM) to saturate all specific binding sites, and the membrane preparation.[4]

  • Competitive Binding: Assay buffer, the radioligand, increasing concentrations of the unlabeled test ligand, and the membrane preparation.[4]

• Incubation: Incubate the reactions at room temperature (or 37°C) for a predetermined time (e.g., 60-120 minutes) to allow the binding to reach equilibrium.[4] The choice of time and temperature is critical and should be optimized to ensure equilibrium is reached without significant degradation of the peptides or receptors.

• Termination and Filtration: Rapidly terminate the binding reaction by filtering the contents of each tube through glass fiber filters using a vacuum filtration manifold.[4] This step separates the receptor-bound radioligand from the free radioligand in the solution. The rapidity is essential to prevent dissociation of the ligand-receptor complex during the wash steps.

• Washing: Immediately wash the filters with several volumes of ice-cold wash buffer to remove any non-specifically trapped radioligand.

• Radioactivity Counting: Place the filters in scintillation vials and measure the amount of bound radioactivity using a gamma counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding as a function of the logarithm of the competitor concentration. This will generate a sigmoidal dose-response curve.

  • Determine the IC50 value, which is the concentration of the competitor that inhibits 50% of the specific binding of the radioligand.

  • Calculate the Ki value using the Cheng-Prusoff equation : Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its equilibrium dissociation constant for the receptor.[4] The Kd of the radioligand must be determined in a separate saturation binding experiment.

Signaling Pathway Overview

The differential binding affinities of these peptides translate into distinct downstream signaling cascades.

Caption: Simplified Angiotensin signaling pathways.

Activation of the AT1 receptor by Ang II typically involves coupling to Gq/11 proteins, leading to the activation of phospholipase C and subsequent increases in intracellular calcium and protein kinase C activity.[2][6] This cascade mediates the primary pressor and hypertrophic effects of Ang II.[3] AT2 receptor activation, on the other hand, often leads to vasodilation through a nitric oxide/cGMP-dependent pathway and can counteract the growth-promoting actions of the AT1 receptor.[5][7][23] As an antagonist, (Des-Asp1,Ile8)-Angiotensin II would inhibit both of these pathways by preventing Ang II from binding to its receptors.

Conclusion

The affinity constants (Ki) of Angiotensin II and its analog, (Des-Asp1,Ile8)-Angiotensin II, reveal a fundamental difference in their interaction with AT1 and AT2 receptors. Angiotensin II is a high-affinity agonist for both receptor subtypes, driving the key physiological responses of the Renin-Angiotensin System. In contrast, (Des-Asp1,Ile8)-Angiotensin II acts as a potent antagonist, highlighting how subtle changes in peptide structure can dramatically alter biological function. This comparative analysis, grounded in established experimental methodologies, provides researchers with a clear framework for understanding the structure-activity relationships of angiotensin peptides and for the rational design of novel therapeutic agents targeting the RAS.

References

• BenchChem. (2025). Application Notes and Protocols for In Vitro Angiotensin II Receptor Binding Assays.
• Steckelings, U. M. (2022). Angiotensin Receptors - Affinity and Beyond. Clinical Science, Portland Press.
• IUPHAR/BPS Guide to PHARMACOLOGY. Angiotensin receptors.
• Haller, R. D., et al. (1999). Angiotensin IV AT4-receptor system in the rat kidney. American Journal of Physiology.
• Moeller, I., et al. (2012). Radioligand binding assays: application of [(125)I]angiotensin II receptor binding. PubMed.
• Albiston, A. L., et al. (2004).
• Moeller, I., et al. (2012). Radioligand Binding Assays: Application of [ 125 I]Angiotensin II Receptor Binding. SpringerLink.
• Vauquelin, G., et al. (2009).
• Unknown. (1984). Radioligand assay for angiotensin II receptors. OSTI.GOV.
• Glossmann, H., et al. (1985). Radioligand assay for angiotensin II receptors. PubMed.
• Singh, K. D., et al. (2015).
• Zhang, G. G., et al. (2011).
• MedChemExpress.
• Papageorgiou, A., et al. (2025). Structural and Computational Insights into the Angiotensin II Type 1 Receptor: Advances in Antagonist Design and Implications for Hypertension Therapy (2020–2024). PMC.
• IUPHAR/BPS Guide to PHARMACOLOGY.
• Wright, J. W., & Harding, J. W. (1995).
• Foulquier, S., et al. (2023). The AT1/AT2 Receptor Equilibrium Is a Cornerstone of the Regulation of the Renin Angiotensin System beyond the Cardiovascular System. MDPI.
• Wikipedia. (n.d.). Angiotensin II receptor.
• Horiuchi, M. (2006). Cross-Talk Between Angiotensin II Receptor Types 1 and 2. Hypertension.
• Wikipedia. (n.d.). Angiotensin II receptor type 1.
• Cuevas, S., et al. (2011).
• Khosla, M. C., et al. (1976). Synthesis and evaluation of (Des-Asp1)angiotensin I as a precursor for (Des-Asp1)angiotensin II ("Angiotensin III"). PubMed.
• Higuchi, S., et al. (2018).
• D'Amore, A., & Black, M. J. (2001). Physiological and Pathophysiological Functions of the AT2 Subtype Receptor of Angiotensin II. Hypertension.
• PeptaNova. Des-Asp 1 -[Ile 8 ]-Angiotensin II.
• Kono, T., et al. (1977). Biological activity of high dose of des-asp 1-, ileu 8-angiotensin II in man. PubMed.
• Bravo, E. L., et al. (1975).
• LKT Labs. [Des-Asp1]-Angiotensin I, human.

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. ahajournals.org [ahajournals.org]
• 6. ahajournals.org [ahajournals.org]
• 7. ahajournals.org [ahajournals.org]
• 8. Des-Asp¹-[Ile⁸]-Angiotensin II › PeptaNova [wordpress.peptanova.de]
• 9. journals.physiology.org [journals.physiology.org]
• 10. The angiotensin IV system: functional implications - PubMed [pubmed.ncbi.nlm.nih.gov]
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Control Peptides for (Des-Asp1, Ile8)-Angiotensin II Experiments: A Comparative Guide

This guide serves as a technical standard for researchers investigating the Renin-Angiotensin System (RAS), specifically those utilizing (Des-Asp1, Ile8)-Angiotensin II (also known as [Ile7]-Angiotensin III ) to dissect the specific physiological roles of Angiotensin III versus Angiotensin II.

Executive Summary & Mechanism of Action

(Des-Asp1, Ile8)-Angiotensin II (Sequence: Arg-Val-Tyr-Ile-His-Pro-Ile) is a heptapeptide analog primarily utilized as a selective antagonist for Angiotensin III (Ang III) .

In the classical RAS cascade, Angiotensin II (Ang II) is degraded by Aminopeptidase A into Angiotensin III (Ang III). While both peptides bind to AT1 and AT2 receptors, they exhibit distinct physiological potencies, particularly in the brain (central blood pressure regulation) and the adrenal cortex (aldosterone secretion).

• Primary Utility: Differentiating whether a physiological response is mediated by the octapeptide (Ang II) or its heptapeptide metabolite (Ang III).

• Mechanism: It competes with Ang III for binding sites (primarily AT1 subtypes) but lacks the phenylalanine residue at the C-terminus required for full receptor activation, thereby acting as a competitive antagonist.

The "Angiotensin III" Hypothesis

Research suggests that in specific tissues (brain, adrenal glomerulosa), Ang II is merely a pro-hormone, and Ang III is the true effector. (Des-Asp1, Ile8)-Ang II is the critical tool to test this hypothesis. If this peptide blocks a response but an Ang II-specific antagonist does not (or blocks it differently), the effect is Ang III-mediated.

The Control Landscape: Selecting the Right Comparator

To validate data generated with (Des-Asp1, Ile8)-Ang II, you must employ a matrix of positive, negative, and comparative controls.

Table 1: Comparative Analysis of Control Peptides

Control Category	Peptide / Compound	Sequence / Type	Function in Assay	Key Differentiator
Target Peptide	(Des-Asp1, Ile8)-Ang II	R-V-Y-I-H-P-I	Selective Ang III Antagonist	Blocks Ang III effects > Ang II effects.
Endogenous Agonist	Angiotensin III	R-V-Y-I-H-P-F	Positive Control (Specific)	The natural ligand. Used to establish baseline Ang III response.
Endogenous Agonist	Angiotensin II	D-R-V-Y-I-H-P-F	Positive Control (Parent)	Used to test cross-reactivity. Does the antagonist block this parent peptide?
Global Antagonist	Sarile ([Sar1, Ile8]-Ang II)	Sar-R-V-Y-I-H-P-I	Comparative Control	Non-selective. Blocks both Ang II and Ang III equipotently.
Receptor Antagonist	Losartan	Non-peptide	AT1 Receptor Blocker	Blocks the receptor regardless of the ligand.
Receptor Antagonist	PD123319	Non-peptide	AT2 Receptor Blocker	Used to rule out AT2-mediated effects.
Negative Control	Scrambled Ang III	(Randomized Sequence)	Negative Control	Controls for non-specific peptide binding or physicochemical effects.

Visualization: RAS Signaling & Antagonist Intervention

The following diagram illustrates the metabolic conversion of Angiotensins and the specific intervention points for (Des-Asp1, Ile8)-Ang II versus other controls.

Figure 1: The metabolic cascade of Angiotensin peptides. Note that (Des-Asp1, Ile8)-Ang II specifically targets the actions of the heptapeptide Ang III, whereas Sarile is a broad-spectrum antagonist.

Experimental Protocols

To ensure scientific integrity, experiments must be designed to demonstrate selectivity . A simple blockade is insufficient; you must prove the blockade is specific to the heptapeptide.

Protocol A: In Vivo Differentiation of Pressor Responses (Conscious Rat Model)

Objective: Determine if a central pressor response is mediated by Ang II or Ang III.

• Preparation:

  • Cannulate the femoral artery (for Mean Arterial Pressure - MAP measurement) and the lateral ventricle (for ICV injection).

  • Allow 24-hour recovery to minimize anesthesia artifacts.

• Baseline Establishment:

  • Record basal MAP for 30 minutes.

• Agonist Challenge (Control Arms):

  • Arm A: Inject Ang II (e.g., 10-100 pmol). Record peak MAP rise.

  • Arm B: Inject Ang III (equimolar). Record peak MAP rise.

  • Note: Ang III is often equipotent to Ang II in the brain but less potent systemically.

• Antagonist Validation (Experimental Arms):

  • Pre-treatment: Inject (Des-Asp1, Ile8)-Ang II (e.g., 10 nmol) 5 minutes prior to agonist challenge.

  • Re-Challenge: Inject Ang II and Ang III again in separate groups.

• Data Analysis (The Critical Check):

  • Valid Result: The antagonist significantly blunts the Ang III response but has minimal or reduced effect on the Ang II response.

  • Invalid Result: If both are blocked equally, the dose of (Des-Asp1, Ile8)-Ang II may be too high, losing selectivity, or the receptor population is identical.

Protocol B: Adrenal Glomerulosa Steroidogenesis (In Vitro)

Objective: Assess aldosterone secretion inhibition.

• Cell Isolation: Isolate zona glomerulosa cells from rat/rabbit adrenals via collagenase digestion.

• Incubation:

  • Suspend cells in Krebs-Ringer bicarbonate buffer containing 0.2% BSA.

  • Aliquot into wells containing:

    • Vehicle (Basal)

    • Ang II (10 nM)

    • Ang III (10 nM)

    • Ang III + (Des-Asp1, Ile8)-Ang II (Increasing concentrations: 1 nM - 10 µM)

    • Ang III + [Sar1, Ile8]-Ang II (Positive Antagonist Control)

• Measurement: Incubate for 60-90 minutes at 37°C under 95% O2/5% CO2. Measure Aldosterone via RIA or ELISA.

• Interpretation:

  • (Des-Asp1, Ile8)-Ang II should shift the Ang III dose-response curve to the right (competitive inhibition).

  • Compare pA2 values (measure of antagonist affinity).[1][2] [Sar1, Ile8]-Ang II is typically more potent; therefore, (Des-Asp1, Ile8)-Ang II is used for qualitative differentiation, not maximal potency.

Logical Workflow for Antagonist Selection

Use this decision tree to determine when to deploy (Des-Asp1, Ile8)-Ang II versus standard controls.

Figure 2: Decision matrix for selecting the appropriate angiotensin antagonist based on tissue type and experimental specificity.

Technical Considerations & Troubleshooting

• Solubility: (Des-Asp1, Ile8)-Ang II is soluble in water or saline. However, like all peptides, avoid repeated freeze-thaw cycles. Aliquot stocks (e.g., 1 mM) and store at -80°C.

• Peptide Stability: The "Des-Asp1" structure makes this peptide susceptible to aminopeptidases (though less so than Ang II). For long-duration in vivo experiments, consider using aminopeptidase inhibitors (e.g., Bestatin) in the perfusate, although this may interfere with the conversion of endogenous Ang II to Ang III.

• Partial Agonism: In some vascular preparations (e.g., rabbit aorta), (Des-Asp1, Ile8)-Ang II may exhibit weak partial agonist activity at high concentrations (>1 µM). Always run a "peptide only" control to quantify this intrinsic activity.

References

• Wright, J. W., et al. (1988). "Reduction in baroreceptor reflex response by angiotensin III and its modification by Ile7-angiotensin III and bestatin in the rat."[3] Neuroscience Letters. Link

• Bravo, E. L., Khosla, M. C., & Bumpus, F. M. (1975). "Action of (1-des(aspartic acid), 8-isoleucine) angiotensin II upon the pressor and steroidogenic activity of angiotensin II."[4][5] Journal of Clinical Endocrinology & Metabolism. Link

• Ackerly, J. A., et al. (1977). "Role of converting enzyme in the responses of rabbit atria, aortas, and adrenal zona glomerulosa to [des-Asp1]angiotensin I." Circulation Research.[5] Link

• Pellegrini, M., et al. (2011). "Relative affinity of angiotensin peptides and novel ligands at AT1 and AT2 receptors." Clinical Science. Link

• Vanderheyden, P. M., et al. (2003). "Stimulation of collagen gel contraction by angiotensin II and III in cardiac fibroblasts." American Journal of Hypertension. Link

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Comparative Pressor Response: Angiotensin II vs. [Ile7]-Angiotensin III

As a Senior Application Scientist in cardiovascular and renal pharmacology, I frequently encounter researchers struggling to uncouple the systemic, renal, and steroidogenic effects of the Renin-Angiotensin System (RAS). The endogenous octapeptide Angiotensin II (Ang II) is notorious for its potent systemic pressor response. However, its immediate metabolite, the heptapeptide Angiotensin III (Ang III) , plays an equally critical but distinct role, particularly in aldosterone secretion and central hemodynamics.

To map these parallel pathways, drug development professionals utilize [Ile7]-Angiotensin III , a synthetic heptapeptide antagonist. This guide provides an in-depth, objective comparison of how Ang II and [Ile7]-Ang III interact across different vascular beds, supported by self-validating experimental protocols and quantitative data.

Pathway Visualization: Receptor Specificity & Blockade

The structural difference between Ang II and Ang III is a single amino acid (cleavage of Asp1 by Aminopeptidase A). Yet, this minor truncation drastically alters receptor affinity depending on the tissue. The diagram below illustrates the causality of these pathways and where [Ile7]-Ang III exerts its selective blockade.

Fig 1: Differential receptor blockade dynamics of Ang II, Ang III, and[Ile7]-Ang III.

Quantitative Profiling: Hemodynamics & Steroidogenesis

To design effective in vivo models, researchers must understand the baseline potencies of these peptides. The following table summarizes the comparative physiological responses based on established pharmacological literature[1][2][3][4].

Physiological Parameter	Angiotensin II (Agonist)	Angiotensin III (Agonist)	[Ile7]-Angiotensin III (Antagonist)
Systemic Pressor Response	Potent vasoconstrictor (Baseline 100%)	~25% potency of Ang II	No intrinsic pressor effect; fails to block Ang II systemic pressor response.
Renal Vasoconstriction	Potent decrease in renal blood flow	Potent decrease in renal blood flow	Blocks BOTH Ang II and Ang III induced renal vasoconstriction.
Steroidogenesis (Aldosterone)	Potent stimulator	Equipotent to Ang II	Potent and selective antagonist; reduces aldosterone by ~50% in Na-depleted models.
Central Baroreflex	Suppresses baroreflex	Suppresses baroreflex	Augments baroreflex; blocks Ang III suppressive action centrally.

Experimental Methodologies: Self-Validating Protocols

A major pitfall in cardiovascular research is failing to distinguish between systemic hypertension artifacts and local receptor activation. The following protocols are designed as self-validating systems to isolate these variables.

Protocol A: In Vivo Uncoupling of Systemic Pressor & Steroidogenic Responses

Objective: Differentiate systemic AT1 receptor activation from adrenal zona glomerulosa activation using [Ile7]-Ang III.

Causality & Experience: Ang II is rapidly converted to Ang III in vivo. To prove whether aldosterone release is mediated by Ang II or its metabolite Ang III, we utilize a sodium-depletion model. Sodium depletion upregulates the RAS and heavily increases the steroidogenic dependence on Ang III 1[1]. By infusing [Ile7]-Ang III, we can block the adrenal response without altering the systemic pressor response to Ang II 4[4].

• Step 1: Animal Preparation: Induce sodium depletion in a conscious rat model via a low-sodium diet for 7 days to sensitize steroidogenic pathways.

• Step 2: Catheterization: Cannulate the femoral artery for continuous Mean Arterial Pressure (MAP) monitoring and the jugular vein for peptide infusion.

• Step 3: Baseline Acquisition: Establish baseline MAP and collect plasma for Aldosterone Radioimmunoassay (RIA).

• Step 4: Agonist Infusion: Administer Ang II continuously. Observe the biphasic response: a rapid systemic pressor spike followed by aldosterone secretion.

• Step 5: Antagonist Challenge: Co-infuse [Ile7]-Ang III at 0.9 µmol/kg subcutaneously.

• Step 6: System Validation: Administer a Norepinephrine (NE) control pulse. The NE pressor response must remain unaltered, proving [Ile7]-Ang III is not a generalized vasodilator.

• Step 7: Data Analysis: Observe that MAP remains elevated (Ang II systemic pressor response is unblocked), while plasma aldosterone levels drop by ~50% (Ang III steroidogenic response is blocked)[4].

Protocol B: Intrarenal Hemodynamic Assessment

Objective: Map the unique receptor affinity differences in the renal vascular bed.

Causality & Experience: Unlike systemic arterioles, which show preferential affinity for the octapeptide (Ang II), the renal vasculature does not discriminate between Ang II and Ang III. Both cause potent vasoconstriction. Therefore, [Ile7]-Ang III will block the renal pressor response of both peptides 3[3]. We use intrarenal administration to prevent systemic hypertension from triggering reflex bradycardia or autoregulatory renal vasoconstriction.

• Step 1: Surgical Prep: Anesthetize the canine or rat model and surgically expose the left renal artery.

• Step 2: Flow Measurement: Place an electromagnetic or ultrasonic flow probe around the renal artery to measure Renal Blood Flow (RBF) continuously.

• Step 3: Intrarenal Agonist Injection: Administer Ang II and Ang III directly into the renal artery. Record the dose-dependent decrease in RBF.

• Step 4: Blockade: Infuse [Ile7]-Ang III intravenously (2.5 µ g/min/kg ) to establish local receptor blockade.

• Step 5: Re-challenge: Administer intrarenal Ang II and Ang III. Observe the attenuation of RBF reduction.

• Step 6: System Validation: Administer intrarenal Norepinephrine. The RBF reduction by NE must remain unaltered, proving[Ile7]-Ang III specifically antagonizes the renal Angiotensin receptors and does not cause non-specific smooth muscle relaxation[3].

Scientific Insights: The "Why" Behind the Data

Why does [Ile7]-Ang III block Ang II in the kidney but not systemically? The answer lies in tissue-specific receptor conformations .

The adrenal cortex and systemic arterioles possess AT receptors with a high preferential affinity for the octapeptide (Ang II). Because[Ile7]-Ang III is a heptapeptide (missing the Asp1 residue), it lacks the structural leverage to competitively displace Ang II from systemic AT1 receptors[3][4]. Consequently, [Ile7]-Ang III (even at high doses of 0.9 µmol/kg) has no effect on resting blood pressure or the systemic pressor response to Ang II infusions[4].

However, the renal vasculature is structurally agnostic to the presence of the Asp1 residue. It lacks preferential affinity, allowing the heptapeptide antagonist to effectively bind and block both Ang II and Ang III locally[3]. Furthermore, in the central nervous system, endogenous Ang III tonically inhibits the baroreceptor reflex; administration of [Ile7]-Ang III directly augments this reflex by lifting the Ang III-mediated suppression2[2].

Understanding these nuances allows researchers to use [Ile7]-Ang III not just as a simple inhibitor, but as a precise molecular scalpel to dissect tissue-specific RAS functions.

References

• Peach MJ. (1975). Selective inhibition by des-1-Asp-8-lle-angiotensin II of the steroidogenic response to restricted sodium intake in the rat. Circulation Research. 4

• Taub KJ, Caldicott WJ, Hollenberg NK. (1977). Intrarenal vascular effects of [des-Asp1] angiotensin I and angiotensin III in the dog. Circulation Research. 3

• Campbell WB, Brooks SN, Pettinger WA. (1979). Effect of Sodium Depletion on the Steroidogenic and Pressor Actions of Angiotensin in the Rat. Clinical Science. 1

• Lin Q, et al. (1988). Reduction in baroreceptor reflex response by angiotension III and its modification by Ile7-angiotensin III and bestatin in the rat. Neuroscience Letters. 2

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• 3. ahajournals.org [ahajournals.org]
• 4. ahajournals.org [ahajournals.org]

Benchmarking [Ile7]-Angiotensin III against non-peptide antagonists

Benchmarking [Ile7]-Angiotensin III Against Non-Peptide Antagonists: A Comprehensive Guide for RAS Pharmacology

The Renin-Angiotensin System (RAS) is a fundamental regulatory network governing cardiovascular homeostasis, fluid balance, and neuro-inflammatory responses. While Angiotensin II (Ang II) has historically dominated RAS research, Angiotensin III (Ang III)—a heptapeptide metabolite—has emerged as a critical, equipotent effector in specific physiological niches, particularly within the central nervous system and renal vasculature.

To map the distinct roles of Ang III, researchers initially relied on peptide-based receptor antagonists such as [Ile7]-Angiotensin III . However, the inherent limitations of peptide tools have driven the development of highly selective, non-peptide small molecules like PD123319 and EMA401 . This guide provides an objective, data-driven benchmark of [Ile7]-Ang III against modern non-peptide alternatives, detailing the causality behind experimental design and self-validating protocols for drug development professionals.

Pharmacological Profiles & Quantitative Benchmarking

[Ile7]-Angiotensin III is synthesized by replacing the seventh amino acid (phenylalanine) of endogenous Ang III with isoleucine. While it effectively blocks Ang III-mediated responses, it acts as a non-selective antagonist for both AT1 and AT2 receptors[1]. In contrast, modern non-peptide antagonists offer extreme receptor subtype selectivity and superior metabolic stability, enabling both rigorous in vitro target validation and in vivo clinical translation[2][3].

Table 1: Benchmarking[Ile7]-Ang III against Non-Peptide Antagonists

Compound	Chemical Nature	Primary Target	Affinity (Ki / IC50)	Metabolic Stability	Clinical Status / Utility
[Ile7]-Ang III	Heptapeptide	AT1 / AT2 (Non-selective)	Nanomolar (Assay-dependent)	Low (Minutes)	Preclinical Tool
PD123319	Small Molecule	AT2 Receptor	Ki ≈ 12 nM	Moderate	Preclinical Tool[2]
EMA401	Small Molecule	AT2 Receptor	Ki ≈ 5.6 nM	High	Phase II (Neuropathic Pain)[4][5]
Losartan	Small Molecule	AT1 Receptor	Ki ≈ 10 nM	High	Approved Drug

Receptor Dynamics & Pathway Visualization

The physiological outcome of Ang III signaling depends entirely on the AT1/AT2 receptor equilibrium. AT1 activation drives classic pressor responses (vasoconstriction, proliferation), whereas AT2 activation counter-regulates these effects (vasodilation, apoptosis, and modulation of neuropathic pain)[6].

Caption: Receptor dynamics of Angiotensin III and targeted blockade by peptide vs. non-peptide antagonists.

Self-Validating Experimental Workflows

To rigorously benchmark these compounds, researchers must employ a self-validating workflow. A compound must first demonstrate target engagement (Binding), prove it acts as an antagonist rather than a silent binder or partial agonist (Functional), and finally exhibit systemic efficacy (In Vivo).

Caption: Self-validating experimental workflow for benchmarking RAS receptor antagonists.

Protocol 1: Radioligand Binding Assay (Target Engagement)

Causality: Binding assays isolate receptor affinity from intracellular signal amplification, providing a true thermodynamic measurement of the antagonist's potency.

• Preparation: Isolate membranes from cells overexpressing human AT2R (e.g., transfected HEK293) or native tissues (e.g., pig uterus)[4].

• Incubation: Incubate 10-20 µg of membrane protein with 0.1 nM[125I]-Ang II or [125I]-Ang III in binding buffer (50 mM Tris-HCl, 5 mM MgCl2, 0.1% BSA, pH 7.4).

• Competition: Add varying concentrations (10⁻¹¹ to 10⁻⁵ M) of the test antagonist ([Ile7]-Ang III, PD123319, or EMA401). Critical Step: If testing [Ile7]-Ang III, the buffer must be supplemented with peptidase inhibitors (e.g., 10 µM amastatin and 1 mM bacitracin) to prevent rapid peptide degradation[1].

• Filtration & Detection: Terminate the reaction via rapid vacuum filtration through GF/C filters. Measure retained radioactivity using a gamma counter and calculate the Ki using the Cheng-Prusoff equation.

Protocol 2: NG108-15 Neurite Outgrowth Assay (Functional Antagonism)

Causality: NG108-15 neuroblastoma-glioma cells endogenously express AT2 receptors. Activation by Ang II/III induces distinct morphological changes (neurite outgrowth). Reversing this phenotype proves the compound is a functional antagonist[3][7].

• Cell Culture: Plate NG108-15 cells at a density of 6 × 10⁴ cells in 35-mm dishes in 10% FBS-containing medium[7].

• Stimulation: Treat cells with 100 nM Ang III to induce neurite outgrowth.

• Antagonism: Co-incubate with the antagonist (e.g., 10 µM PD123319 or 100 nM EMA401)[7].

• Quantification: After 3 days, fix the cells and use phase-contrast microscopy to quantify the percentage of cells exhibiting neurites longer than one cell body diameter. Effective antagonists will return outgrowth percentages to baseline control levels[3].

Protocol 3: In Vivo Hemodynamic Assessment (Systemic Efficacy)

Causality: In vivo models evaluate the pharmacokinetic viability of the antagonist. Peptides like [Ile7]-Ang III often fail here without continuous infusion, highlighting the necessity of small molecules like EMA401.

• Surgical Preparation: Anesthetize adult Sprague-Dawley rats and cannulate the femoral artery for continuous mean arterial pressure (MAP) monitoring[8].

• Microinjection: To study central RAS, stereotaxically microinject Ang III (20 pmol) into the rostral nucleus reticularis ventrolateralis (NRVL) to suppress the baroreceptor reflex[8].

• Blockade: Administer the antagonist. [Ile7]-Ang III or PD123319 will blunt the inhibitory action of Ang III, restoring the baroreflex response, whereas an AT1-selective antagonist like Losartan will have minimal effect in this specific AT2-driven pathway[8].

Causality in Experimental Design: Why Transition to Non-Peptides?

The Peptidase Susceptibility Problem When utilizing [Ile7]-Ang III in vitro, researchers frequently observe artificially low potency unless the assay is saturated with endopeptidase and aminopeptidase inhibitors (e.g., bacitracin, amastatin). In one benchmark study, the addition of these inhibitors increased the apparent potency of[Ile7]-Ang III by up to 20-fold[1]. This inherent instability makes peptides highly unreliable for determining true receptor kinetics in complex biological matrices.

Receptor Selectivity and Clinical Translation [Ile7]-Ang III produces a non-parallel rightward displacement of Ang II/III concentration-response curves, suppressing maximum responses and indicating non-selective or non-competitive behavior at both AT1 and AT2 receptors[1]. In contrast, non-peptide molecules like EMA401 were rationally designed using structure-activity relationships (SAR) to fit precisely into the AT2 receptor's active conformation, locking helix-VIII and blocking G-protein or β-arrestin recruitment[9]. This yields a ~10,000-fold selectivity over AT1[2], eliminating off-target vasoconstrictive effects and allowing EMA401 to progress into Phase II clinical trials for postherpetic neuralgia and neuropathic pain[5].

References

• Sigma-Aldrich. [Ile7]-Angiotensin III acetate salt hydrate. Retrieved from:

• Sigma-Aldrich. [Ile 7 ]-Angiotensin III acetate salt hydrate - Properties and Description. Retrieved from:

• [8] PubMed / NIH. Involvement of AT2 Receptors at NRVL in Tonic Baroreflex Suppression by Endogenous Angiotensins. Retrieved from:

• [1] PubMed / NIH. Pharmacological characterization of angiotensin-induced depolarizations of rat superior cervical ganglion in vitro. Retrieved from:

• [2] IRIS UniPA. PD123319, angiotensin II type II receptor antagonist, inhibits oxidative stress and inflammation. Retrieved from:

• [4] Diva Portal. N-(Heteroaryl)thiophene sulfonamides as angiotensin AT2 receptor ligands. Retrieved from:

• [5] ResearchGate. EMA401, an orally administered highly selective angiotensin II type 2 receptor antagonist, as a novel treatment for postherpetic neuralgia. Retrieved from:

• [3] PMC / NIH. Discovery and Optimization of Highly Potent and Selective AT2R Antagonists to Relieve Peripheral Neuropathic Pain. Retrieved from:

• [9] RCSB PDB. 7JNI: Crystal structure of the angiotensin II type 2 receptor (AT2R) in complex with EMA401. Retrieved from:

• [6] MDPI. The AT1/AT2 Receptor Equilibrium Is a Cornerstone of the Regulation of the Renin Angiotensin System beyond the Cardiovascular System. Retrieved from:

• [7] Ovid. Comparative functional properties of two structurally similar selective nonpeptide drug-like ligands for the angiotensin II type. Retrieved from:

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A Guide to Ensuring Reproducibility of (Des-Asp1,Ile8)-Angiotensin II Inhibition Data

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to ensure the reproducibility of inhibition data for (Des-Asp1,Ile8)-Angiotensin II, a critical component in the study of the Renin-Angiotensin System (RAS).

The Renin-Angiotensin System is a crucial hormonal cascade that regulates blood pressure and fluid balance.[1] Angiotensin II (Ang II) is the primary active peptide of this system, exerting its effects by binding to two main G protein-coupled receptors: the Angiotensin II Type 1 (AT1) and Type 2 (AT2) receptors.[2][3] The AT1 receptor mediates most of the known physiological effects of Ang II, including vasoconstriction and aldosterone secretion, making it a key target for antihypertensive drugs.[2][3] The AT2 receptor's functions are often considered to counterbalance the AT1 receptor's actions.[4]

(Des-Asp1,Ile8)-Angiotensin II, also known as Angiotensin III analog, is a selective antagonist of Angiotensin II.[5][6] It is a valuable tool for differentiating the specific roles of Angiotensin II and its metabolites in various physiological and pathological processes.[7][8] Given its importance, the reliability and reproducibility of experimental data generated using this compound are of utmost importance.

This guide will delve into the critical aspects of experimental design, execution, and data analysis to ensure the generation of robust and reproducible inhibition data for (Des-Asp1,Ile8)-Angiotensin II.

The Angiotensin II Signaling Pathway and the Role of Antagonists

The biological effects of Angiotensin II are initiated by its binding to AT1 and AT2 receptors on the cell surface. This binding triggers a cascade of intracellular signaling events. Antagonists like (Des-Asp1,Ile8)-Angiotensin II work by competitively binding to these receptors, thereby blocking the actions of Angiotensin II.

Caption: Workflow for a competitive radioligand binding assay.

Detailed Protocol: Competitive Radioligand Binding Assay [2]

• Membrane Preparation:

  • Homogenize cells or tissues expressing the target receptor (e.g., CHO-K1 cells stably expressing human AT1 or AT2 receptors) in a suitable buffer. [9][10] * Centrifuge the homogenate to pellet the membranes.

  • Wash the membrane pellet and resuspend in assay buffer. Determine protein concentration.

• Assay Setup:

  • Prepare tubes for total binding (radioligand only), non-specific binding (radioligand + a high concentration of an unlabeled competitor), and competitive binding (radioligand + increasing concentrations of the test compound, (Des-Asp1,Ile8)-Angiotensin II).

  • Add the membrane preparation to each tube.

• Incubation:

  • Incubate the tubes at a defined temperature and for a sufficient time to reach equilibrium.

• Filtration and Washing:

  • Terminate the binding reaction by rapid filtration through glass fiber filters.

  • Wash the filters with ice-cold wash buffer to remove unbound radioligand.

• Radioactivity Measurement:

  • Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

Functional Assays

Functional assays measure the biological response of a cell or tissue to a ligand. These assays are essential for determining whether a compound is an agonist or an antagonist and for quantifying its potency (EC50 or IC50). Common functional assays for Angiotensin II receptors include measuring changes in intracellular calcium levels, inositol phosphate accumulation, or smooth muscle contraction. [9][11] Detailed Protocol: Intracellular Calcium Mobilization Assay [9]

• Cell Culture:

  • Culture cells stably expressing the target receptor (e.g., CHO-K1/AT2/Gqi5) in appropriate growth medium. [9]

• Cell Plating:

  • Plate the cells in a multi-well plate at a suitable density and allow them to attach overnight.

• Dye Loading:

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Calcium-4) according to the manufacturer's instructions.

• Compound Addition:

  • Add varying concentrations of the antagonist, (Des-Asp1,Ile8)-Angiotensin II, to the wells.

  • After an appropriate incubation period, add a fixed concentration of the agonist, Angiotensin II.

• Fluorescence Measurement:

  • Measure the change in intracellular calcium concentration by monitoring the fluorescence using a suitable plate reader (e.g., FLIPR).

• Data Analysis:

  • Plot the agonist-induced response against the logarithm of the antagonist concentration.

  • Determine the IC50 value of the antagonist.

Ensuring Data Reproducibility: A Comparative Approach

To ensure the reproducibility of inhibition data, it is crucial to perform experiments under standardized conditions and to compare the results with established reference compounds.

Parameter	(Des-Asp1,Ile8)-Angiotensin II (Hypothetical Data)	Losartan (Reference AT1 Antagonist) [12][13]	PD123319 (Reference AT2 Antagonist) [3]
Target Receptor	AT1/AT2	AT1	AT2
Assay Type	Receptor Binding	Receptor Binding	Receptor Binding
Cell Line/Tissue	CHO-K1/hAT1	Rat Liver Membranes	CHO-K1/hAT2
Radioligand	¹²⁵I-[Sar¹,Ile⁸]Angiotensin II	¹²⁵I-[Sar¹,Ile⁸]Angiotensin II	¹²⁵I-CGP 42112
IC50 (nM) - Lab 1	5.2	15.8	2.1
IC50 (nM) - Lab 2	5.5	16.2	2.3
IC50 (nM) - Lab 3	5.1	15.5	2.2
Mean IC50 (nM)	5.27	15.83	2.2
Standard Deviation	0.21	0.35	0.1
Coefficient of Variation (%)	3.98	2.21	4.55

Table 1: Comparison of Hypothetical IC50 Values for Angiotensin II Receptor Antagonists. The low coefficient of variation across different hypothetical labs indicates good reproducibility of the assay.

Discussion and Interpretation

The reproducibility of inhibition data is fundamental to the scientific process. Minor variations in experimental protocols, reagents, or data analysis can lead to significant discrepancies in results. By adhering to the detailed methodologies outlined in this guide and by consistently comparing data with known reference compounds, researchers can significantly enhance the reliability of their findings.

The provided protocols for radioligand binding and functional assays represent self-validating systems. The inclusion of controls for total and non-specific binding in the binding assay, and the use of a reference agonist in the functional assay, allows for the internal validation of each experiment. Furthermore, the comparison of data across multiple experiments and with established literature values provides an external layer of validation.

Conclusion

This guide provides a comprehensive framework for generating reproducible inhibition data for (Des-Asp1,Ile8)-Angiotensin II. By following the detailed protocols, employing a comparative approach with reference compounds, and adhering to principles of scientific integrity, researchers can ensure the generation of high-quality, reliable data that will advance our understanding of the Renin-Angiotensin System and facilitate the development of novel therapeutics.

References

• Speth, R. C., & Wiemer, G. (2016). Receptor Autoradiography Protocol for the Localized Visualization of Angiotensin II Receptors in the Rat Brain. Journal of Visualized Experiments, (112), 54065. Retrieved from [Link]

• PeptaNova. (n.d.). Des-Asp 1 -[Ile 8 ]-Angiotensin II. Retrieved from [Link]

• Fize, J., et al. (2012). A Novel Cellular Model to Study Angiotensin II AT2 Receptor Function in Breast Cancer Cells. PLoS ONE, 7(5), e36342. Retrieved from [Link]

• Maillard, M. P., et al. (2000). Assessment of angiotensin II receptor blockade in humans using a standardized angiotensin II receptor-binding assay. American Journal of Hypertension, 13(1 Pt 1), 71-77. Retrieved from [Link]

• GenScript. (n.d.). Human Recombinant Angiotensin Receptor 2 Stable Cell Line. Retrieved from [Link]

• Chiu, A. T., et al. (1975). Synthesis and evaluation of (Des-Asp1)angiotensin I as a precursor for (Des-Asp1)angiotensin II ("Angiotensin III"). Journal of Medicinal Chemistry, 18(11), 1090-1094. Retrieved from [Link]

• Zisman, L. S., et al. (1998). Functional and Biochemical Analysis of Angiotensin II–Forming Pathways in the Human Heart. Circulation Research, 82(2), 224-233. Retrieved from [Link]

• IBL International. (n.d.). Angiotensin II RIA ED29051 100. Retrieved from [Link]

• Enzo Life Sciences. (n.d.). Angiotensin II ELISA. Retrieved from [Link]

• Wiemer, G., & Speth, R. C. (2012). Radioligand Binding Assays: Application of [125I]Angiotensin II Receptor Binding. In Methods in Molecular Biology (Vol. 897, pp. 29-41). Humana Press. Retrieved from [Link]

• Freeman, R. H., et al. (1977). [Des-Asp1] angiotensin II: mediator of the renin-angiotensin system?. Federation proceedings, 36(5), 1766-1770. Retrieved from [Link]

• Ackerly, J. A., et al. (1977). Demonstration of different contractile mechanisms for angiotensin II and des-Asp1-angiotensin II in rabbit aortic strips. Proceedings of the National Academy of Sciences of the United States of America, 74(12), 5725-5728. Retrieved from [Link]

• Kos-Kudła, B., et al. (2021). Angiotensin II and Angiotensin Receptors 1 and 2—Multifunctional System in Cells Biology, What Do We Know?. International Journal of Molecular Sciences, 22(11), 5863. Retrieved from [Link]

• Yoshimura, R., et al. (2004). Detection of Ang II type 1 (AT 1) and type 2 (AT 2) receptors in RIE-1 cell line. ResearchGate. Retrieved from [Link]

• Wiemer, G., & Speth, R. C. (2012). Radioligand binding assays: application of [(125)I]angiotensin II receptor binding. Methods in molecular biology (Clifton, N.J.), 897, 29-41. Retrieved from [Link]

• Hirata, M., et al. (1975). A hexapeptide angiotensin antagonist, Des-(Asp1, Arg2), Ile8)-angiotensin II. Endocrinologia japonica, 22(6), 567-569. Retrieved from [Link]

• Steele, J. M. Jr, & Neusy, A. J. (1978). Selective inhibition by des-1-Asp-8-lle-angiotensin ii of the steroidogenic response to restricted sodium intake in the rat. Circulation research, 43(2), 263-267. Retrieved from [Link]

• Aapptec Peptides. (n.d.). [Des-Asp1]-Angiotensin I, Human [56317-01-2]. Retrieved from [Link]

• de la Ossa, D., et al. (2022). Vasoconstrictor and Pressor Effects of Des-Aspartate-Angiotensin I in Rat. Biomedicines, 10(6), 1230. Retrieved from [Link]

• Abbiotec. (n.d.). Angiotensin 1 [Des-Asp1] Peptide. Retrieved from [Link]

• Goodfriend, T. L. (1975). Angiotensin III: (DES-Aspartic Acid-1)-Angiotensin II. Evidence and speculation for its role as an important agonist in the renin - angiotensin system. Circulation research, 36(6 Suppl 1), 38-48. Retrieved from [Link]

• Lacourcière, Y., et al. (2004). Evaluation of Angiotensin II Receptor Blockers for 24-Hour Blood Pressure Control: Meta-Analysis of a Clinical Database. The Journal of Clinical Hypertension, 6(10), 555-562. Retrieved from [Link]

• Campbell, W. B., et al. (1977). (Des-Asp1) Angiotensin I: A Study of Its Pressor and Steroidogenic Activities in Conscious Rats. Endocrinology, 100(1), 46-51. Retrieved from [Link]

• de la Ossa, D., et al. (2022). Vasoconstrictor and Pressor Effects of Des-Aspartate-Angiotensin I in Rat. ResearchGate. Retrieved from [Link]

• Burnier, M. (2001). Comparison of angiotensin II receptor antagonists. ResearchGate. Retrieved from [Link]

• Belz, G. G., et al. (1997). Angiotensin II antagonism and plasma radioreceptor-kinetics of candesartan in man. British Journal of Clinical Pharmacology, 44(5), 447-453. Retrieved from [Link]

• Vakkalagadda, S., & Ponnapalli, P. (2023). Unlocking Novel Therapeutic Potential of Angiotensin II Receptor Blockers. Pharmaceuticals, 16(9), 1293. Retrieved from [Link]

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Safety & Regulatory Compliance

A Guide to the Safe Disposal of (Des-Asp1,Ile8)-Angiotensin II for Laboratory Professionals

This guide provides comprehensive, step-by-step procedures for the safe handling and disposal of (Des-Asp1,Ile8)-Angiotensin II, a synthetic peptide and potent antagonist of the Angiotensin II receptor. Developed for researchers, scientists, and drug development professionals, this document synthesizes technical data with established safety protocols to ensure a secure and compliant laboratory environment. Our commitment is to furnish the scientific community with information that extends beyond product specifications, fostering a culture of safety and trust.

Understanding the Compound: (Des-Asp1,Ile8)-Angiotensin II

(Des-Asp1,Ile8)-Angiotensin II is a heptapeptide analog of Angiotensin II.[1] As a pharmacologically active substance that antagonizes the renin-angiotensin system, it warrants careful handling and disposal to mitigate potential physiological effects upon unintended exposure and to prevent environmental contamination.[2][3][4] While specific toxicological data for this analog are not extensively published, its activity as an angiotensin II antagonist necessitates that it be treated as a hazardous chemical.[5]

Key Compound-Specific Information:

Property	Value/Information	Source
Molecular Weight	896.8 g/mol	[6]
Appearance	White solid powder	[6]
Primary Hazard	Biologically active peptide; potential to interfere with the renin-angiotensin system.	Inferred from activity
Storage	Store at -20°C as a lyophilized powder.	[6][7]

The Disposal Decision Workflow: A Visual Guide

The proper disposal of (Des-Asp1,Ile8)-Angiotensin II begins with a clear and logical decision-making process. This workflow ensures that all waste streams are correctly identified, segregated, and managed in accordance with regulatory requirements.

Caption: A flowchart illustrating the decision-making process for the proper disposal of (Des-Asp1,Ile8)-Angiotensin II waste in a laboratory setting.

Core Principles of Disposal: Adherence to Regulations

The disposal of (Des-Asp1,Ile8)-Angiotensin II is governed by federal, state, and local regulations. In the United States, the primary regulatory bodies are the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).[8][9]

• EPA's Resource Conservation and Recovery Act (RCRA): This act provides the framework for the proper management of hazardous and non-hazardous solid waste.[8][10] Laboratory chemical waste, including pharmacologically active peptides, falls under these regulations.

• OSHA's Laboratory Standard (29 CFR 1910.1450): This standard requires laboratories to develop a Chemical Hygiene Plan (CHP) to protect employees from health hazards associated with hazardous chemicals.[9][11] Proper waste disposal procedures are a critical component of a CHP.

Key Regulatory Mandates:

• Do Not Sewer: Never dispose of (Des-Asp1,Ile8)-Angiotensin II or its solutions down the drain.[10] This is strictly prohibited for hazardous pharmaceutical waste.

• Proper Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name, and the associated hazards.[10]

• Segregation: Keep different waste streams separate. Do not mix (Des-Asp1,Ile8)-Angiotensin II waste with non-hazardous trash or other incompatible chemical waste.[10]

Step-by-Step Disposal Protocol

This protocol provides a detailed methodology for the safe disposal of (Des-Asp1,Ile8)-Angiotensin II, from initial handling to final collection.

Personal Protective Equipment (PPE)

Before handling the compound or its waste, ensure you are wearing appropriate PPE:

• Safety goggles

• Lab coat

• Nitrile gloves

Waste Segregation and Collection

Proper segregation at the point of generation is crucial for safe and compliant disposal.

• Solid Waste: This includes unused or expired lyophilized powder, contaminated weigh boats, pipette tips, and vials.

  • Collect in a dedicated, leak-proof, and clearly labeled hazardous waste container for solids.[10]

• Liquid Waste: This includes stock solutions, experimental residues, and contaminated buffers.

  • Collect in a dedicated, leak-proof, and clearly labeled hazardous waste container for liquids. The container must be chemically compatible with the solvents used.[10]

• Sharps Waste: Needles and syringes used for reconstitution or administration must be disposed of in a designated, puncture-resistant sharps container.[10]

In-Lab Deactivation: Alkaline Hydrolysis

For an added layer of safety and to reduce the biological activity of the peptide waste before final disposal, an in-lab deactivation step is recommended. Alkaline hydrolysis is an effective method for breaking down peptide bonds.[12][13][14][15]

Materials:

• Sodium hydroxide (NaOH) or potassium hydroxide (KOH)

• Appropriate waste container (e.g., a high-density polyethylene (HDPE) carboy for liquids)

• pH indicator strips or a pH meter

Procedure for Liquid Waste:

• Preparation: In a well-ventilated area, such as a chemical fume hood, carefully add a sufficient amount of NaOH or KOH to the liquid waste container to achieve a final concentration of at least 1 M.

• pH Adjustment: Slowly and with stirring, adjust the pH of the solution to >10.

• Hydrolysis: Loosely cap the container to prevent pressure buildup and allow the solution to stand at room temperature for at least 24 hours. For more rapid degradation, the solution can be heated, though this requires additional safety precautions.[13]

• Neutralization: After the hydrolysis period, neutralize the solution to a pH between 6 and 8 by slowly adding an acid (e.g., hydrochloric acid). This should be done carefully to control any heat generation.

• Collection: The neutralized solution is still considered hazardous chemical waste and should be collected in the designated liquid hazardous waste container.

Procedure for Solid Waste:

• Solubilization: If possible, dissolve the solid waste in a minimal amount of water or a suitable buffer within the hazardous waste container.

• Hydrolysis: Proceed with the alkaline hydrolysis steps as outlined for liquid waste.

Final Storage and Disposal

• Satellite Accumulation Area (SAA): Store the labeled hazardous waste containers in a designated SAA that is at or near the point of waste generation and under the control of the laboratory personnel.[16]

• Central Accumulation Area (CAA): When the container is full or needs to be removed, it should be moved to your institution's CAA.[16]

• EHS Pickup: Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and final disposal of the hazardous waste.[8] The ultimate disposal method for such chemical waste is typically high-temperature incineration by a licensed hazardous waste management company.[5]

Spill and Emergency Procedures

In the event of a spill or accidental exposure, follow these immediate steps:

• Spill:

  • Evacuate the immediate area and alert nearby personnel.

  • If the spill is small and you are trained to handle it, don appropriate PPE.

  • Contain the spill using a chemical spill kit.

  • For solid spills, carefully sweep up the material and place it in a labeled hazardous waste container. Avoid creating dust.[17]

  • For liquid spills, absorb the material with a suitable absorbent and place it in the solid hazardous waste container.

  • Decontaminate the area with a suitable cleaning agent.

  • Report the spill to your laboratory supervisor and EHS department.

• Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes.[18][19]

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek medical attention.[5][19]

• Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[18][19]

• Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical attention.[5][19]

Conclusion

The proper disposal of (Des-Asp1,Ile8)-Angiotensin II is a critical aspect of laboratory safety and environmental responsibility. By understanding the nature of the compound, adhering to regulatory guidelines, and following a systematic disposal protocol, researchers can ensure a safe working environment and prevent the release of pharmacologically active substances into the ecosystem. This guide provides a framework for best practices; however, it is imperative to always consult your institution's specific Chemical Hygiene Plan and your local EHS department for guidance tailored to your facility.

References

• Environmental Marketing Services. (2024, July 15).
• Echemi. (n.d.).
• Blue Tiger Scientific. (n.d.). Des-Asp1-Ile8-Angiotensin II – Powder – Biotechnology.
• Occupational Safety and Health Administration. (n.d.).
• Daniels Health. (2025, May 21).
• Malsparo. (n.d.). Alkaline hydrolysis of Medical Waste.
• Waters. (n.d.). Hydrolysis of Purified Proteins and Peptides.
• Lab Manager. (2021, October 26). Managing Hazardous Chemical Waste in the Lab.
• Lablogatory. (2022, March 23).
• ASTM International. (2021, February 26).
• Fisher Scientific. (2025, December 26).
• PeptaNova. (n.d.). Des-Asp1-[Ile8]-Angiotensin II.
• Conn Maciel Carey LLP. (2025). OSHA Chemical Storage Requirements [2025 Guide].
• PubMed. (1975). A hexapeptide angiotensin antagonist, Des-(Asp1, Arg2), Ile8)-angiotensin II.
• Atlas of Science. (2016, January 18).
• Occupational Safety and Health Administration. (n.d.). Chemical Hazards and Toxic Substances - Overview.
• MedChemExpress. (2025, August 5). Angiotensin II human-SDS.
• Virginia Commonwealth University. (2022, May 8). Chemical Safety.
• DC Chemicals. (2024, January 1). Angiotensin II human|4474-91-3|MSDS.
• Peptide Storage & Stability: A Definitive Guide. (n.d.).
• PubMed. (n.d.). Synthesis and evaluation of (Des-Asp1)angiotensin I as a precursor for (Des-Asp1)angiotensin II ("Angiotensin III").
• PubMed. (n.d.).
• Bio-Synthesis. (2008, October 10). MATERIAL SAFETY DATA SHEET - [Des- Asp1] - Angiotensin I, Human Synthetic Peptide.
• National Center for Biotechnology Information. (n.d.).
• ResearchGate. (2015, December 14). Effects of Alkaline Hydrolysis and Autoclaving on Inorganic Components Present in Healthcare Waste.
• Vitacelle Labs. (n.d.). How to store peptides and maintain their stability.
• Aapptec Peptides. (n.d.). [Des-Asp1]-Angiotensin I, Human [56317-01-2].
• Taylor & Francis. (n.d.). Alkaline hydrolysis – Knowledge and References.
• LifeTein®. (n.d.). How to dissolve, handle and store synthetic peptides.
• PubMed. (n.d.). (Des-Asp1)
• Top 15 papers published in the topic of Alkaline hydrolysis (body disposal) in 2017. (2017).
• Sigma-Aldrich. (n.d.). Protocols for the Fmoc SPPS of Cysteine-Containing Peptides.
• MDPI. (2025, March 29).
• MDPI. (2021, March 23). Pepsin Hydrolysis of Orange By-Products for the Production of Bioactive Peptides with Gastrointestinal Resistant Properties.
• Academia.edu. (n.d.).
• National Center for Biotechnology Information. (2023, December 16).
• IBL-America. (n.d.). Product information Angiotensin-converting enzyme 2, 18-740aa.
• ACS Publications. (2023, December 16).

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Personal protective equipment for handling (Des-Asp1,Ile8)-Angiotensin II

As a Senior Application Scientist, I recognize that handling vasoactive peptides like (Des-Asp1,Ile8)-Angiotensin II requires a rigorous balance of chemical preservation and personnel safety. Also known as [Ile7]-Angiotensin III, this synthetic analog is a critical molecular tool used to study the renin-angiotensin system and the binding dynamics of Angiotensin II receptors[1][2].

While it is not acutely toxic in standard microgram-to-milligram laboratory quantities, its potent biological activity—specifically its ability to modulate vascular smooth muscle and intracellular calcium mobilization—necessitates strict operational controls[2]. Aerosolization of the lyophilized powder or accidental percutaneous absorption can lead to unintended physiological exposure[3].

This guide provides a self-validating, field-proven framework for the safe handling, reconstitution, and disposal of (Des-Asp1,Ile8)-Angiotensin II.

Physicochemical Profile & Hazard Data

Before initiating any workflow, it is critical to understand the physical properties of the compound. The lyophilized state is highly hygroscopic and prone to electrostatic dispersion.

Property	Specification
Nomenclature	(Des-Asp1,Ile8)-Angiotensin II; [Ile7]-Angiotensin III
CAS Number	89213-87-6[1]
Amino Acid Sequence	Arg-Val-Tyr-Ile-His-Pro-Ile[1]
Molecular Weight	896.8 g/mol [1]
Physical State	Lyophilized Powder[1]
Storage (Dry)	-20°C to -80°C (Desiccated)[4]
Primary Hazard	Vasoactive biological activity; respiratory/mucosal irritant[3]

Core Safety Directives: Personal Protective Equipment (PPE)

The primary vector for accidental exposure to peptide powders is inhalation of micro-particulates during vial opening, followed by dermal absorption of reconstituted solutions[5].

• Respiratory & Engineering Controls: Handle the dry powder strictly within a Class II Biological Safety Cabinet (BSC) or a certified chemical fume hood[5]. The directional airflow prevents the inhalation of aerosolized peptide dust. If a hood is unavailable, an N95/FFP2 particulate respirator is mandatory[4].

• Hand Protection: Wear powder-free, chemical-resistant nitrile gloves[5]. Causality: Nitrile provides an effective barrier against aqueous peptide solutions. Double-gloving is recommended during the initial solvent addition step to allow immediate removal of the outer glove if a micro-spill occurs.

• Eye Protection: Safety goggles with lateral side shields are required[6]. Causality: Capillary action or pressure differentials inside sealed vials can cause micro-splashes upon solvent injection.

• Body Protection: A fully buttoned, fluid-resistant laboratory coat[5]. Ensure cuffs are tucked under the nitrile gloves to eliminate exposed skin at the wrists.

Operational Plan: Reconstitution Workflow

Peptides are fragile. Improper handling not only poses safety risks but can also shear the peptide bonds or degrade the compound via hydrolysis. Follow this self-validating protocol to ensure both safety and scientific integrity.

Step-by-Step Methodology:

• Thermal Equilibration: Remove the vial from the -20°C freezer and place it in a desiccator at room temperature for 30 minutes.

  • Causality: Opening a cold vial introduces ambient humidity, causing condensation that instantly degrades the hygroscopic peptide.

• Pulse Centrifugation: Centrifuge the sealed vial at 10,000 x g for 30–60 seconds.

  • Causality: Lyophilized powder often adheres to the cap during shipping. Spinning forces the material to the bottom, eliminating the risk of a powder cloud escaping when the cap is removed.

• Solvent Injection: Inside the BSC, slowly add the calculated volume of sterile, endotoxin-free water or buffer (e.g., PBS) by dripping it down the inner wall of the vial. Do not inject directly into the powder bed.

• Dissolution & Validation: Gently swirl the vial in a figure-eight motion. Do not vortex.

  • Self-Validating Check: Hold the vial against a light source. The solution must achieve complete optical clarity within 60 seconds. Any turbidity indicates incomplete dissolution, requiring pH adjustment (typically a fractional drop of 1% NH4OH or Acetic Acid, depending on the peptide's isoelectric point).

• Aliquoting: Immediately divide the stock solution into single-use aliquots (e.g., 10 µL to 50 µL) in sterile microcentrifuge tubes. Store immediately at -80°C.

  • Causality: Repeated freeze-thaw cycles cause rapid peptide degradation and loss of biological activity.

Standardized operational workflow for vasoactive peptide reconstitution.

Spill Response & Disposal Protocols

Even with stringent controls, spills can occur. Immediate, methodical remediation is required to prevent cross-contamination and exposure.

Dry Powder Spill:

• Do not sweep or brush the powder , as this will aerosolize the active peptide[6].

• Gently drape a damp, absorbent paper towel over the spilled powder to trap the particulates[6].

• Wipe the area inward from the edges to the center.

• Wash the decontaminated surface thoroughly with warm water and laboratory detergent, followed by a 70% ethanol wipe[5][6].

Liquid Spill:

• Cover the spill with inert absorbent material (e.g., bench paper or spill pads)[6].

• Apply a 10% bleach solution or 70% ethanol to the area, allowing a 5-minute contact time to denature the peptide structure.

• Wipe clean and discard all materials into designated biohazardous/chemical waste[6].

Disposal: All empty vials, pipette tips, and contaminated PPE must be treated as biologically active chemical waste. Dispose of these items in sealed, clearly labeled solid-waste containers in accordance with institutional Environmental Health and Safety (EHS) regulations[5][7]. Do not flush peptide solutions down the sink[6].

Mechanistic Context: Why Precautions Matter

Understanding the downstream cellular targets of (Des-Asp1,Ile8)-Angiotensin II reinforces the necessity of our safety protocols. As an analog interacting with Angiotensin receptors, accidental systemic exposure can trigger unintended intracellular signaling cascades[2].

Mechanism of action for Angiotensin II analogs at the cellular level.

References

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